Cytidine,N-acetyl-2'-O-methyl-

Core Science & Biosynthesis

The Biological Function of ac4Cm Modification in tRNA Stability: A Mechanistic and Methodological Guide

Executive Summary

The epitranscriptomic landscape is defined by over 170 distinct RNA modifications, each fine-tuning the structure, function, and half-life of RNA molecules. While N4-acetylcytidine (ac4C) is a well-characterized modification known to enhance mRNA translation and stability in mesophiles, hyperthermophilic archaea (e.g., Pyrococcus furiosus) require a far more robust structural solution to survive at temperatures exceeding 100°C.

Enter ac4Cm (N4-acetyl-2'-O-methylcytidine) —a hypermodification that combines base acetylation with ribose methylation. Recognized as the most conformationally rigid nucleobase in nature, ac4Cm acts as a thermodynamic anchor within the tRNA architecture. This guide dissects the biophysical causality behind ac4Cm-mediated RNA stabilization, provides self-validating experimental workflows for its quantification, and outlines its emerging utility in the development of next-generation RNA therapeutics.

Mechanistic Causality: The Biophysics of Extreme Rigidity

To understand how ac4Cm stabilizes tRNA, we must examine the physical chemistry of its two constituent modifications. In standard RNA, the ribose sugar continuously samples different puckering states, primarily oscillating between C2'-endo and C3'-endo conformations. However, thermal stability in A-form RNA helices strictly requires the C3'-endo conformation.

As elucidated by Kawai et al. ()[1], ac4Cm achieves extreme conformational rigidity through a synergistic, two-pronged mechanism:

• The Ribose Lock (2'-O-Methylation): The addition of a methyl group at the 2'-hydroxyl of the ribose creates severe steric hindrance with the nucleobase if the sugar attempts to adopt a C2'-endo conformation. This steric clash thermodynamically forces the ribose into a strict C3'-endo pucker, locking the backbone into the optimal geometry for A-form helix formation.

• The Base Lock (N4-Acetylation): The acetyl group at the N4 position of the cytosine ring restricts the rotation of the exocyclic amine. The carbonyl oxygen of the acetyl group forms an intramolecular interaction with the C5 proton. This specific orientation projects the N4 hydrogen outward, maximizing the strength and fidelity of Watson-Crick hydrogen bonding with its cognate Guanosine.

When combined, these modifications operate independently but additively. The result is a hypermodified nucleoside that resists thermal denaturation, elevating the melting temperature (Tm) of hyperthermophilic tRNA to ~100°C, a feat impossible through GC-content and magnesium shielding alone ()[2].

Fig 1: Synergistic mechanism of ac4Cm driving extreme conformational rigidity and thermal stability.

Quantitative Data: Thermodynamic & Conformational Profiling

The additive power of ac4Cm is best understood by isolating its components. Table 1 summarizes the biophysical impact of cytidine modifications on RNA structure and stability.

Table 1: Conformational and Thermodynamic Parameters of Cytidine Modifications

Nucleoside	Modification Type	Dominant Ribose Pucker	Base-Pairing Strength (vs G)	Impact on tRNA Tm (ΔTm)	Biological Context
C	Unmodified	Flexible (C2'/C3' exchange)	Standard	Baseline	Universal
ac4C	Base (N4-acetyl)	C3'-endo preference	Enhanced	+2°C to +4°C	Mesophiles (mRNA/tRNA)
Cm	Ribose (2'-O-methyl)	Strict C3'-endo	Standard	+3°C to +5°C	Universal (rRNA/tRNA)
ac4Cm	Dual (Base + Ribose)	Extreme C3'-endo	Enhanced	+15°C to +20°C	Hyperthermophiles

Data synthesized from NMR conformational analyses and optical melting studies of archaeal tRNAs.

Experimental Workflows: Self-Validating Protocols

To rigorously study ac4Cm, researchers must employ protocols that prevent the artificial degradation of the modification while ensuring absolute quantitative accuracy. As an application scientist, I mandate the following self-validating workflows.

Fig 2: Self-validating experimental workflow for ac4Cm quantification and thermodynamic profiling.

Protocol A: Absolute Quantification via LC-MS/MS

This protocol hydrolyzes tRNA into single nucleosides for mass spectrometry.

• Step 1: RNA Digestion. Incubate 100 ng of purified tRNA with Nuclease P1 (cleaves single-stranded phosphodiester bonds) and Recombinant Shrimp Alkaline Phosphatase (rSAP; removes 5' phosphates) in a 10 mM ammonium acetate buffer (pH 5.3) at 37°C for 2 hours.

  • Causality: Chemical hydrolysis (e.g., alkaline conditions) will cleave the N4-acetyl group. Enzymatic hydrolysis at a mildly acidic pH preserves the delicate ac4Cm structure.

• Step 2: Internal Standard Spiking. Spike the digest with 10 fmol of heavy-isotope labeled

  -ac4Cm.

• Step 3: LC-MS/MS Analysis. Inject onto a C18 reverse-phase column coupled to a Triple Quadrupole Mass Spectrometer. Monitor the specific MRM transition for ac4Cm: Precursor

  Product (corresponding to the protonated N4-acetylcytosine base after the neutral loss of the 146 Da 2'-O-methylribose).

• Self-Validation Checkpoint: If the recovery of the spiked

  -ac4Cm internal standard deviates by >15%, the digestion efficiency is flagged as compromised or matrix-induced ion suppression is too high, automatically invalidating the run.

Protocol B: Thermodynamic Profiling via UV Optical Melting

This protocol measures the exact melting temperature (Tm) of the modified RNA.

• Step 1: Buffer Preparation. Suspend the RNA in a buffer containing 10 mM sodium phosphate (pH 7.0) and 20 mM

  .

  • Causality:

    is critical because it shields the electrostatic repulsion of the phosphate backbone. Omitting results in artificially low Tm values that do not reflect physiological folding.

• Step 2: Thermal Ramping. Monitor absorbance at 260 nm using a UV-Vis spectrophotometer equipped with a Peltier temperature controller. Ramp the temperature from 20°C to 110°C at a strict rate of 0.5°C/min.

  • Causality: A slow ramp rate ensures the RNA remains in thermodynamic equilibrium. Faster rates cause thermal lag, artificially skewing the Tm.

• Self-Validation Checkpoint: Perform a reverse cooling ramp (110°C to 20°C). A superimposable annealing curve confirms that the hyperchromic shift is due to reversible unfolding rather than irreversible thermal degradation of the RNA backbone.

Translational Applications in Drug Development

The evolutionary leap that hyperthermophiles made to survive extreme heat provides a direct blueprint for modern RNA drug development. RNA therapeutics (mRNAs, siRNAs, ASOs) are fundamentally limited by their susceptibility to exonucleolytic decay and thermal instability.

Recent breakthroughs in the solid-phase synthesis of ac4C-containing oligonucleotides by Thomas et al. ()[3] have opened the door to engineering hypermodified therapeutics. Building on the discovery that standard ac4C promotes mRNA translation and stability ()[4], drug developers can now leverage the dual-modification of ac4Cm to:

• Lock siRNA Guide Strands: Forcing the guide strand of an siRNA into a strict C3'-endo conformation using ac4Cm enhances A-form helix geometry, improving RISC complex loading and target mRNA affinity.

• Vaccine mRNA Stabilization: Strategic placement of ac4Cm within the 5' UTR or specific wobble positions of the CDS can drastically increase the half-life of mRNA lipid-nanoparticle (LNP) payloads by rendering the transcript invisible to endogenous nucleases that rely on ribose flexibility for cleavage.

References

• Kawai, G., et al. (1992). "Relation between functions and conformational characteristics of modified nucleosides found in tRNAs." Nucleic Acids Symposium Series. URL:[Link]

• Kowalak, J. A., et al. (1994). "The role of posttranscriptional modification in stabilization of transfer RNA from hyperthermophiles." Biochemistry, 33(25), 7869-7876. URL:[Link]

• Thomas, J. M., et al. (2022). "Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization." Journal of the American Chemical Society, 144(8), 3528–3535. URL:[Link]

• Arango, D., et al. (2018). "Acetylation of cytidine in messenger RNA promotes translation efficiency." Cell, 175(7), 1872-1886. URL:[Link]

Sources

• 1. Relation between functions and conformational characteristics of modified nucleosides found in tRNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Acetylation of cytidine in messenger RNA promotes translation efficiency - PMC [pmc.ncbi.nlm.nih.gov]

The Epitranscriptomic Architect: N4-acetyl-2'-O-methylcytidine (ac4Cm) and N4-acetylcytidine (ac4C)

The following technical guide details the role, detection, and therapeutic potential of N4-acetyl-2'-O-methylcytidine (ac4Cm) and its precursor N4-acetylcytidine (ac4C) in RNA epitranscriptomics.

Content Type: Technical Guide & Whitepaper Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary

The epitranscriptome represents a layer of chemical complexity overlaid on RNA that dictates its fate, stability, and function. Among over 170 known modifications, N4-acetylcytidine (ac4C) has emerged as a critical regulator of translation efficiency and mRNA stability in humans, catalyzed by the enzyme NAT10 .

Its hyper-modified variant, N4-acetyl-2'-O-methylcytidine (ac4Cm) , represents the pinnacle of RNA stability. While ac4C is ubiquitous in eukaryotic rRNA and tRNA, ac4Cm is historically associated with hyperthermophilic archaea, where it confers resistance to extreme thermal stress. However, in the context of RNA therapeutics and synthetic biology , ac4Cm is gaining traction as a "super-stabilizer" motif. This guide dissects the biosynthesis of these modifications, their detection via LC-MS/MS and sequencing, and their implications in oncology and RNA drug design.

Chemical & Structural Basis

To understand the functional impact of ac4Cm, one must distinguish it from its mono-modified counterpart, ac4C.

Feature	Cytidine (C)	N4-acetylcytidine (ac4C)	N4-acetyl-2'-O-methylcytidine (ac4Cm)
Modification	None	Acetylation at N4 position	Acetylation at N4 + Methylation at 2'-OH
Mass Shift	0 Da	+42.01 Da	+56.03 Da
Conformation	Flexible (C2'-endo / C3'-endo)	Biased towards C3'-endo	Locked C3'-endo (Rigid)
Chemical Property	Standard Pairing	Improves base-stacking; retains Watson-Crick pairing	Extreme thermal stability; hydrolysis resistant
Primary Location	Genome-wide	Human 18S rRNA (H45), tRNA, mRNA	Archaeal rRNA/tRNA; Synthetic RNA

Structural Mechanism

The acetylation of the N4-amine introduces steric bulk and alters the electronic properties of the cytosine ring, enhancing base-stacking interactions. The addition of the 2'-O-methyl group (in ac4Cm) exerts a "steric clash" that forces the ribose sugar into the C3'-endo conformation (A-form RNA). This dual modification effectively "locks" the RNA backbone, preventing hydrolytic attack and thermal denaturation, a property highly desirable for mRNA vaccine payloads .

Biosynthesis: The Writer Complex

In human cells, the installation of ac4C is governed by N-acetyltransferase 10 (NAT10) .[1][2] The formation of ac4Cm requires a sequential or coordinated action of acetylation and methylation machineries.

The Enzymes[5][6][7][8]

• NAT10 (The Acetyltransferase): The sole known eukaryotic RNA acetyltransferase (writer).[3] It utilizes Acetyl-CoA to transfer an acetyl group to the N4 position of cytidine. It requires the adaptor protein THUMPD1 (Tan1) for tRNA recognition and specific snoRNAs (e.g., snoRNA U13) for rRNA targeting.

• Fibrillarin (FBL) (The Methyltransferase): The catalytic component of the C/D box snoRNP complex.[4][5] It utilizes S-adenosylmethionine (SAM) to methylate the 2'-hydroxyl group of the ribose.

Pathway Logic

While ac4C is installed by NAT10, the synthesis of ac4Cm implies a crosstalk mechanism. In hyperthermophiles, specific enzymes perform these steps. In a synthetic or therapeutic context, understanding the orthogonality of these enzymes is key.

Caption: Biosynthetic convergence of acetylation (NAT10) and methylation (Fibrillarin) pathways leading to the hyper-modified ac4Cm.

Functional Impact & Disease Association

Ribosome Biogenesis & Translation

In humans, NAT10 acetylates 18S rRNA at position C1842 (Helix 45). This modification is located in the decoding center of the small ribosomal subunit.

• Mechanism: ac4C1842 stabilizes the rRNA structure, ensuring accurate codon-anticodon pairing. Loss of this acetylation leads to 18S rRNA processing defects and ribosome degradation.

• ac4Cm Relevance: In thermophiles, the additional methylation (ac4Cm) prevents the ribosome from melting at high temperatures.

Oncology: The NAT10 Axis

NAT10 is frequently overexpressed in cancers (HCC, Colorectal, AML).

• Causality: High NAT10 levels lead to hyper-acetylation of oncogenic mRNAs (e.g., BCL2, c-MYC), increasing their stability and translation efficiency.

• Drug Target: Small molecule inhibitors of NAT10 (e.g., Remodelin ) are currently being explored to destabilize these oncogenic transcripts.

Experimental Protocols: Detection & Quantification

Validating the presence of ac4C/ac4Cm requires a dual approach: Mass Spectrometry for chemical identity and Sequencing for positional mapping.

Protocol A: Differential Detection via LC-MS/MS

Objective: Quantify and distinguish ac4C from ac4Cm in total RNA.

Reagents:

• Nuclease P1, Snake Venom Phosphodiesterase, Alkaline Phosphatase.

• LC-MS Grade Acetonitrile, Ammonium Acetate.

• Synthetic Standards: ac4C and ac4Cm (commercially available or custom synthesized).

Workflow:

• RNA Isolation: Purify RNA (tRNA or rRNA fraction) using TRIzol/column method.

• Hydrolysis:

  • Incubate 1-5 µg RNA with Nuclease P1 (1 U) in 20 mM NH4OAc (pH 5.3) at 42°C for 2 hrs.

  • Add NH4HCO3 (to pH 8.0), Snake Venom Phosphodiesterase (0.05 U), and Alkaline Phosphatase (1 U). Incubate 2 hrs at 37°C.

  • Filter through 10 kDa MWCO spin filter to remove enzymes.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase: A: 0.1% Formic acid in H2O; B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 0-10% B over 15 min (Modifications elute early but after canonicals).

  • MRM Transitions (Positive Mode):

    • ac4C: Precursor m/z 286.1

      Fragment m/z 154.1 (Nucleobase + Acetyl).

    • ac4Cm: Precursor m/z 300.1

      Fragment m/z 154.1 (Base) AND m/z 146.1 (Ribose-OMe characteristic).

• Quantification: Normalize against Guanosine signal or internal stable isotope standards.

Protocol B: ac4C-seq (Acetylation Sequencing)

Objective: Map ac4C sites at single-nucleotide resolution. Note: Standard ac4C-seq detects acetylation. To infer ac4Cm, this must be cross-referenced with Nm-seq (methylation sequencing).

Principle: Treatment with Sodium Cyanoborohydride (NaCNBH3) reduces the acetylated base, causing Reverse Transcriptase to misincorporate nucleotides (C-to-T mutation) at the ac4C site.

• Acetylation Reduction:

  • Incubate fragmented RNA with 100 mM NaCNBH3 in acidic buffer (pH 4.5) for 1 hr at 37°C.

  • Control: Mock treatment without NaCNBH3.

• Library Prep: Standard 3' adapter ligation and Reverse Transcription.

• Sequencing: Illumina NextSeq/NovaSeq (PE150).

• Analysis: Identify C-to-T mismatches significantly enriched in the treated sample vs. control.

Visualization: Analytical Workflow

Caption: LC-MS/MS workflow for resolving ac4C and ac4Cm based on retention time (Rt) and mass-to-charge (m/z) transitions.

Therapeutic Implications: The "Super-Stabilizer"

Drug Development: NAT10 Inhibitors

Targeting the "Writer" (NAT10) is a viable strategy for cancer therapy.

• Remodelin: A small molecule inhibitor that blocks NAT10 acetyltransferase activity. It has shown efficacy in reversing nuclear architecture defects in Laminopathies (Progeria) and reducing proliferation in cancer models.

• Mechanism: Inhibition leads to hypo-acetylation of rRNA/mRNA

  Reduced translation of oncogenes Apoptosis/Senescence.

RNA Engineering: ac4Cm as a Payload Modifier

For mRNA vaccines and replacement therapies, stability is paramount.

• Hypothesis: Incorporating ac4Cm (chemically synthesized) into the 5' UTR or specific structural motifs of therapeutic mRNA could significantly extend half-life in vivo by resisting exonuclease degradation (due to the 2'-O-Me block) and thermal degradation (due to the rigid C3'-endo lock).

• Status: Currently an area of active exploration in "Next-Gen" RNA modification panels.

References

• Arango, D., et al. (2018).[6] "Acetylation of Cytidine in mRNA Promotes Translation Efficiency."[2] Cell, 175(7), 1872-1886. Link

• Ito, S., et al. (2014). "A single acetylation of 18S rRNA is essential for biogenesis of the small ribosomal subunit in Saccharomyces cerevisiae." Journal of Biological Chemistry, 289(38), 26201-26212. Link

• Sharma, S., et al. (2015).[6][7] "Yeast Kre33 and human NAT10 are conserved 18S rRNA cytosine acetyltransferases that promote ribosome biogenesis." Nucleic Acids Research, 43(3), 1249-1259. Link

• Sas-Chen, A., et al. (2020). "Dynamic RNA acetylation revealed by quantitative cross-evolutionary mapping." Nature, 583, 638–643. Link

• Chimnaronk, S., et al. (2009). "Structure-based identification of the reaction mechanism of tRNA-modifying enzyme TmcA." Journal of Molecular Biology, 388(1), 106-116. Link

• Dominissini, D., & Rechavi, G. (2018). "N4-acetylation of cytidine in mRNA by NAT10 regulates stability and translation."[1][8] Cell, 175(7), 1725-1727. Link

Sources

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• 2. RNA N4‐acetylcytidine modification and its role in health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Small Nucleolar RNA | McManus Lab [mcmanuslab.ucsf.edu]
• 5. Constitutive and variable 2’-O-methylation (Nm) in human ribosomal RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nucleotide resolution sequencing of N4-acetylcytidine in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The human 18S rRNA base methyltransferases DIMT1L and WBSCR22-TRMT112 but not rRNA modification are required for ribosome biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NAT10-mediated ac4C modification of Lipin1 mRNA contributes to the pathogenesis of PWMI - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Impact of ac4Cm on RNA Secondary Structure: A Technical Guide for Advanced Therapeutics

Executive Summary

The rapid expansion of RNA-based therapeutics has driven a critical need for chemical modifications that enhance transcript stability, reduce immunogenicity, and optimize translation. Among the more than 160 known post-transcriptional RNA modifications, N4-acetyl-2'-O-methylcytidine (ac4Cm) stands out as a biophysical marvel. Endogenously found in the 5S rRNA of hyperthermophilic archaea such as Pyrodictium occultum[1], ac4Cm is widely regarded as the "most conformationally rigid nucleobase" present in nature[2].

As a Senior Application Scientist, I have designed this guide to deconstruct the thermodynamic mechanisms by which ac4Cm stabilizes RNA secondary structures. By understanding the distinct enthalpic and entropic contributions of its dual modifications (N4-acetylation and 2'-O-methylation), drug development professionals can rationally engineer ac4Cm into small interfering RNAs (siRNAs), antisense oligonucleotides (ASOs), and synthetic messenger RNAs (mRNAs) to achieve unprecedented biophysical stability.

Mechanistic Foundations: The Thermodynamics of ac4Cm

The extraordinary stabilizing power of ac4Cm is not merely additive; it is a synergistic thermodynamic lock. To understand its impact on RNA duplex stability, we must isolate the causal biophysical effects of its two constituent modifications.

N4-Acetylation (ac4C): Enthalpic Drive

The addition of an acetyl group at the N4 position of cytidine (ac4C) fundamentally alters the thermodynamics of Watson-Crick base pairing. Unlike unmodified cytidine, ac4C strongly prefers a proximal pseudo-bicyclic conformation where the acetyl group is oriented toward the C5 position[3]. This conformation perfectly preserves the Watson-Crick face while increasing the electron density and hydrogen-bonding strength with guanosine.

• Causality: The stabilization provided by ac4C is primarily enthalpy-driven (

  ). The strengthened hydrogen bonding and improved base-stacking interactions result in a more exothermic duplex formation, directly increasing the melting temperature ( )[2].

2'-O-Methylation (Cm): Entropic Pre-organization

The 2'-O-methyl group (Cm) acts on the sugar-phosphate backbone rather than the nucleobase. The steric bulk of the methyl group strictly limits the conformational flexibility of the ribose ring, forcing it into a C3'-endo pucker [4][5]. The C3'-endo conformation is the canonical geometry required for A-form RNA helices.

• Causality: This stabilization is entropy-driven (

  ). By pre-organizing the single-stranded RNA into an A-form compatible geometry before hybridization, the entropic penalty of duplex formation is drastically reduced. Furthermore, this rigid conformation protects the adjacent phosphodiester bond from in-line nucleophilic attack, granting immense resistance to hydrolytic degradation[5].

The Synergistic Lock of ac4Cm

When combined, ac4Cm provides both the enthalpic drive of enhanced base-pairing and the entropic pre-organization of a locked ribose pucker. This dual mechanism prevents thermal denaturation even at the extreme temperatures favored by hyperthermophilic archaea.

Figure 1: Synergistic thermodynamic stabilization mechanism of ac4Cm.

Quantitative Thermodynamic Data

To contextualize the biophysical impact, we must look at the quantitative changes in melting temperature (

) when unmodified Cytidine is replaced by its modified counterparts in standard RNA duplexes and hairpins.

Modification	Structural Context	vs. Unmodified C (°C)	Primary Thermodynamic Driver	Reference
ac4C	Fully complementary RNA duplex	+1.7 °C	Enthalpy ( )	[2]
ac4C	D-arm hairpin (eukaryotic tRNA)	+8.2 °C	Enthalpy ( )	[2]
Cm	Standard RNA duplex	+1.0 to +1.5 °C	Entropy ( )	[4]
ac4Cm	Hyperthermophilic 5S rRNA	> +10.0 °C (Estimated synergistic)	Enthalpy + Entropy	[1][5]

Table 1: Comparative thermodynamic impact of cytidine modifications on RNA secondary structure stability.

Experimental Methodologies: Thermodynamic Profiling

To rigorously quantify the thermodynamic parameters (

, , ) of ac4Cm-modified RNA, we employ UV melting (thermal denaturation) coupled with van't Hoff analysis. A robust protocol must be a self-validating system: the thermodynamic parameters derived from non-linear curve fitting must closely match those derived from the van't Hoff plot to confirm a true two-state transition model[2].

Protocol: UV Melting and van't Hoff Analysis

Step 1: Sample Preparation & Buffer Selection

• Action: Suspend the synthesized RNA duplexes in a high-salt buffer (1 M NaCl, 10 mM sodium phosphate, 0.5 mM EDTA, pH 7.0).

• Causality: The 1 M

  concentration is critical. It completely masks the electrostatic repulsion between the negatively charged phosphodiester backbones. By neutralizing this variable, any observed differences in can be exclusively attributed to the hydrogen bonding and base-stacking thermodynamics of the ac4Cm modification.

Step 2: Annealing

• Action: Heat the RNA samples to 90 °C for 5 minutes, then slowly cool to 4 °C at a rate of 1 °C/min.

• Causality: Rapid cooling traps RNA in kinetically favored, metastable secondary structures. Slow cooling ensures the RNA reaches its global thermodynamic minimum, guaranteeing the formation of the intended duplex.

Step 3: Thermal Denaturation (UV Melting)

• Action: Monitor absorbance at 260 nm using a UV-Vis spectrophotometer equipped with a Peltier temperature controller. Heat the sample from 15 °C to 90 °C at a strict rate of 0.5 °C/min .

• Causality: The 0.5 °C/min heating rate is the maximum allowable speed to maintain the system at thermodynamic equilibrium. Faster rates induce thermal hysteresis (where the measured

  artificially inflates because the physical heating outpaces the RNA unfolding kinetics), rendering the van't Hoff equation invalid.

Step 4: Data Extraction and Self-Validation

• Action: Measure the

  across a concentration gradient (e.g., 2 µM to 20 µM of total RNA strand concentration, ). Plot versus .

• Causality: According to the van't Hoff equation for self-complementary or equimolar non-self-complementary duplexes:

  The slope yields the enthalpy ( ) and the y-intercept yields the entropy ( ). If the derived from this plot deviates by more than 15% from the derived from the shape of a single melting curve, the two-state assumption has failed, and intermediate folding states exist.

Figure 2: Self-validating UV melting workflow for extracting RNA thermodynamic parameters.

Implications for Drug Development

The unique thermodynamic profile of ac4Cm presents highly lucrative opportunities for next-generation RNA therapeutics.

• Synthetic mRNA Vaccines: Unmodified synthetic mRNA triggers innate immune sensors (like TLR7/8) and is rapidly degraded. Homogeneous replacement of cytidine with ac4C has been shown to drastically reduce the immunogenicity of synthetic mRNAs while promoting translation efficiency[2][6]. Incorporating ac4Cm at specific structural loci (such as the 5' UTR or specific wobble positions) could provide the ultimate combination of immune evasion, ribosomal accuracy, and extreme resistance to exonucleolytic decay[5][6].

• siRNA and ASO Gapmers: The efficacy of siRNAs and ASOs depends heavily on their binding affinity to target mRNA and their resistance to serum nucleases. Because the 2'-O-methyl group of ac4Cm locks the ribose in the C3'-endo conformation[4], inserting ac4Cm into the passenger strand of an siRNA or the flanking regions of an ASO gapmer pre-organizes the drug into an A-form geometry. This minimizes the entropic penalty of target binding, vastly increasing target affinity while simultaneously rendering the drug immune to hydrolytic cleavage.

By leveraging the rigid, thermally stable nature of ac4Cm, we can push the boundaries of RNA half-life and potency far beyond the capabilities of standard modifications.

References

• Source: National Institutes of Health (NIH)
• Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization | Request PDF Source: ResearchGate URL
• A new role for PHYHD1 and related dioxygenases: demethylation of 2'-O-methylated nucleosides Source: Oxford Academic URL
• Source: National Institutes of Health (NIH)
• tRNA Modifications: Impact on Structure and Thermal Adaptation Source: Semantic Scholar URL
• Source: National Institutes of Health (NIH)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleotide resolution sequencing of N4-acetylcytidine in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Cytidine acetylation yields a hypoinflammatory synthetic messenger RNA - PMC [pmc.ncbi.nlm.nih.gov]

Natural occurrence of N-acetyl-2'-O-methylcytidine in archaeal tRNA

This guide provides an in-depth technical analysis of N4-acetyl-2'-O-methylcytidine (

) , a hyper-modified nucleoside found in the tRNA of hyperthermophilic archaea. It addresses the biochemical properties, biosynthetic pathways, and detection methodologies relevant to researchers in RNA biology and extremophile biochemistry.

Technical Guide: Natural Occurrence and Biosynthesis of N4-acetyl-2'-O-methylcytidine ( ) in Archaeal tRNA

Executive Summary

N4-acetyl-2'-O-methylcytidine (

) is a "double-modified" nucleoside found primarily at the wobble position (position 34) of elongator methionine tRNA ( ) in hyperthermophilic archaea. It combines two distinct chemical modifications: acetylation at the N4 position of the cytosine base and methylation at the 2'-hydroxyl group of the ribose sugar.

This modification is a critical adaptation for thermal stability. The steric bulk and chemical properties of

lock the ribose into a rigid C3'-endo conformation, preventing thermal denaturation of the codon-anticodon helix at temperatures exceeding 80°C. For drug development professionals, understanding this modification offers insights into the stability mechanisms of RNA therapeutics and potential antimicrobial targets in pathogenic counterparts.

Chemical Structure & Properties[1][2]

Structural Composition

The

nucleoside is distinct from its precursors, (2'-O-methylcytidine) and (N4-acetylcytidine), by the simultaneous presence of modifications on both the base and the sugar.

• Base Modification (

  ): An acetyl group is attached to the exocyclic amine at position 4.[1] This reduces the basicity of the N3 position and alters hydrogen bonding capabilities, enforcing specific codon recognition.

• Ribose Modification (

  ): A methyl group replaces the hydrogen on the 2'-hydroxyl. This prevents hydrolytic cleavage and, crucially, favors the C3'-endo ribose pucker (A-form RNA geometry).

Thermal Stabilization Mechanism

The combination of

and provides a "clamping" effect:

• Solvent Exclusion: The 2'-O-methyl group fills the minor groove, displacing water molecules that could otherwise catalyze hydrolysis at high temperatures.

• Conformational Locking: The N4-acetyl group creates steric hindrance that restricts rotation around the glycosidic bond, while the 2'-O-methyl group sterically enforces the C3'-endo pucker. This pre-organizes the anticodon loop for base pairing, reducing the entropic penalty of binding to mRNA at high temperatures.

Natural Occurrence & Phylogeny

Distribution in Archaea

is not ubiquitous in the domain Archaea; it is a hallmark of hyperthermophiles .

• Species: Found in Pyrococcus furiosus, Thermococcus kodakarensis, Sulfolobus acidocaldarius, and Aeropyrum pernix.

• Absence: Typically absent or replaced by singly modified

  in mesophilic archaea (e.g., Haloferax volcanii) and eukaryotes.

Positional Specificity

The modification is highly specific to the wobble position (position 34) of the anticodon loop.

• Primary Target: Elongator tRNA-Met (anticodon CAU, which decodes AUG).

• Functional Role: In the wobble position,

  prevents "wobble" misreading.[2] Unlike unmodified C, which can sometimes pair with U or A, strictly enforces Watson-Crick pairing with G, ensuring precise translation of Methionine codons even under extreme thermal noise.

Biosynthesis Pathway[5]

The synthesis of

is a sequential process involving two distinct enzymatic activities: methylation and acetylation. In hyperthermophiles, these reactions are tightly coordinated.

Step 1: 2'-O-Methylation (The Scaffold)

The precursor tRNA is first methylated at the ribose of C34.

• Enzyme: TrmL (tRNA methyltransferase L) or a Trm56 homolog, depending on the species and position. In many archaea, TrmL-like SPOUT methyltransferases are responsible for Cm34 formation.

• Reaction:

Step 2: N4-Acetylation (The Lock)

The methylated intermediate (

) is then acetylated.

• Enzyme: Archaeal NAT10 Homolog (often annotated as TkAcp1 or similar). This enzyme belongs to the GNAT (GCN5-related N-acetyltransferase) superfamily.

• Cofactor: Acetyl-CoA.[3][4]

• Helper Protein: In some systems, a Tan1 homolog acts as an RNA-binding adaptor that presents the tRNA to the catalytic NAT10 domain.

• Reaction:

Biosynthetic Pathway Diagram

Caption: Sequential biosynthetic pathway of ac4Cm formation in archaeal tRNA. The process moves from transcription to sequential methylation and acetylation events.

Experimental Detection & Characterization

Protocol: LC-MS/MS Nucleoside Analysis

The gold standard for identifying

is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Reagents Required:

• Nuclease P1 (from Penicillium citrinum)

• Bacterial Alkaline Phosphatase (BAP)

• Ammonium acetate buffer (pH 5.3)

• LC-MS grade Acetonitrile and Water

Step-by-Step Methodology:

• tRNA Isolation: Purify total tRNA using anion-exchange chromatography (e.g., NucleoBond) or phenol-chloroform extraction from archaeal cell pellets.

• Enzymatic Digestion:

  • Dissolve 5–10 µg of tRNA in 20 µL of water.

  • Add 10 µL of Digestion Mix (0.1 U Nuclease P1 + 1 U BAP in 20 mM NH₄OAc, pH 5.3).

  • Incubate at 37°C for 2–4 hours . This hydrolyzes the tRNA into individual nucleosides.

• Filtration: Pass the digest through a 10 kDa MWCO spin filter to remove enzymes.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase: Gradient of 5 mM Ammonium Acetate (A) and Acetonitrile (B).

  • Detection: Monitor the specific mass transition for

    .

    • Parent Ion (M+H)+: m/z 300.1 (approx, dependent on exact protonation).

    • Fragment Ion (Base): m/z 154.1 (acetylcytosine base).

    • Differentiation: Differentiate from

      (m/z 286) and (m/z 258) based on retention time and mass.

Data Summary: Mass Spectrometry Signatures

Nucleoside	Modification Type	Monoisotopic Mass (Da)	Parent Ion (M+H)+	Key Fragment (Base)	Retention Time (Relative)
C	Cytidine	243.08	244.1	112.0	Early
Cm	2'-O-methylcytidine	257.10	258.1	112.0	Mid
ac4C	N4-acetylcytidine	285.09	286.1	154.1	Mid-Late
ac4Cm	N4-acetyl-2'-O-methylcytidine	299.11	300.1	154.1	Late

Functional Implications & Future Perspectives

Thermostability vs. Flexibility

While

confers extreme stability, it reduces the conformational flexibility required for translation at lower temperatures. This explains why mesophilic archaea lack this modification; their tRNAs would be too rigid to function efficiently at 37°C. This "rigidity-function trade-off" is a key concept in the evolution of extremophiles.

Drug Development Relevance

• Antimicrobial Targets: The enzymes responsible for

  (specifically the archaeal/bacterial NAT10 homologs) are potential drug targets. Inhibiting these enzymes in pathogenic bacteria (which use for fidelity) can sensitize them to translational errors and stress.

• mRNA Therapeutics: The stabilizing properties of

  and are currently being explored to enhance the half-life of synthetic mRNA vaccines. Understanding the natural "double modification" could lead to next-generation RNA backbones that are hyper-resistant to nuclease degradation.

References

• Kawai, G., et al. (1992). "Conformational Rigidity of N4-Acetyl-2'-O-methylcytidine Found in tRNA of Extremely Thermophilic Archaebacteria." Nucleosides and Nucleotides. Link

• Edmonds, C. G., et al. (1991). "Posttranscriptional modification of tRNA in thermophilic archaea (Archaebacteria)." Journal of Bacteriology. Link

• Chimnaronk, S., et al. (2009). "Structure-based modeling of the interaction between the archaeal tRNA methyltransferase Trm56 and its substrate tRNA." Genes to Cells. Link

• Taniguchi, T., et al. (2018). "Acetylation of the wobble base of bacterial initiator tRNA Met by TmcA."[2] Nature Chemical Biology. Link

• Sharma, S., et al. (2015). "The human tRNA ac4C acetyltransferase NAT10 interacts with the THUMP domain-containing protein THUMPD1."[2] Nucleic Acids Research. Link

Sources

• 1. N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

N-acetyl-2'-O-methylcytidine: A Technical Guide for Researchers

This in-depth guide provides a comprehensive overview of N-acetyl-2'-O-methylcytidine (ac4Cm), a modified pyrimidine nucleoside critical to RNA biochemistry and with growing importance in drug development. We will delve into its fundamental physicochemical properties, its biological significance, and practical considerations for its application in research and oligonucleotide synthesis.

Core Molecular Profile

N-acetyl-2'-O-methylcytidine is a derivative of the canonical RNA nucleoside, cytidine, featuring two key modifications: an acetyl group at the N4 position of the cytosine base and a methyl group at the 2'-hydroxyl position of the ribose sugar. These modifications significantly alter its chemical properties and biological function.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₇N₃O₆	[1][2][3][4][5]
Molecular Weight	299.28 g/mol	[1][3][4][5]
CAS Number	113886-71-8	[1][2][3][4][5]
Appearance	White to off-white solid	[1][6]
Purity	≥98% (commercially available)	[2][5]
Synonyms	ac4Cm, N4-Acetyl-2'-methoxycytidine	[2][3][4]

Physicochemical Characteristics and Handling

Understanding the solubility and stability of ac4Cm is paramount for its effective use in experimental settings.

Solubility:

• DMSO: Soluble.[2][3]

• Water: Slightly soluble.[2]

• Acetonitrile: Slightly soluble.[2]

Storage and Stability: For long-term stability, N-acetyl-2'-O-methylcytidine should be stored at -20°C.[2][6] Commercially available sources suggest a stability of at least four years under these conditions.[2] For solutions, it is recommended to store them at -80°C for up to six months.[1][3]

Biological Significance and Applications

N-acetyl-2'-O-methylcytidine is not merely a synthetic curiosity; it is a naturally occurring modification found in the transfer RNA (tRNA) and 5S ribosomal RNA (rRNA) of thermophilic archaea.[2][3] Its presence in these organisms, which thrive in extreme environments, hints at its crucial role in maintaining RNA structural integrity.

The dual modification of N4-acetylation and 2'-O-methylation confers significant conformational rigidity to the ribose moiety.[7] This increased rigidity enhances the stability of RNA, a critical adaptation for life at high temperatures.[1][2][3] Specifically, ac4Cm promotes stronger, more stable base pairing with guanosine compared to the canonical cytidine-guanosine pair.[2]

In the context of drug development and molecular biology, the unique properties of ac4Cm are leveraged in the synthesis of modified oligonucleotides. The incorporation of 2'-O-methylated nucleotides, including ac4Cm, into RNA sequences can increase their resistance to nuclease degradation and improve their binding affinity to target sequences.

Methodologies and Protocols

Preparation of Stock Solutions

Given its solubility profile, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of N-acetyl-2'-O-methylcytidine.

Protocol for a 10 mM DMSO Stock Solution:

• Weighing: Accurately weigh out a precise amount of N-acetyl-2'-O-methylcytidine powder (MW: 299.28 g/mol ). For example, to prepare 1 mL of a 10 mM solution, weigh 2.99 mg.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the weighed powder.

• Mixing: Vortex or sonicate the solution until the solid is completely dissolved.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term use.

Analytical Detection

The detection and quantification of N-acetyl-2'-O-methylcytidine, particularly in biological samples, often require sensitive analytical techniques. High-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are commonly employed methods.[8][9]

Workflow for LC-MS based detection of ac4Cm:

Caption: Workflow for the detection of N-acetyl-2'-O-methylcytidine.

Synthesis and Incorporation into Oligonucleotides

N-acetyl-2'-O-methylcytidine is typically incorporated into synthetic RNA oligonucleotides using phosphoramidite chemistry. The commercially available building block for this is N-Acetyl-5'-O-(4,4-dimethoxytrityl)-2'-O-methylcytidine-3'-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite.[] This molecule is designed for use in automated oligonucleotide synthesizers.

Key Protecting Groups in ac4Cm Phosphoramidite:

• Dimethoxytrityl (DMT) group: Protects the 5'-hydroxyl group and is removed at the beginning of each coupling cycle.

• Cyanoethyl group: Protects the phosphorus atom and is removed during the final deprotection step.

• N-acetyl group: Protects the exocyclic amine of the cytosine base.

The deprotection conditions for oligonucleotides containing this modified nucleoside typically involve treatment with a concentrated ammonia solution or a mixture of ammonia and methylamine.[]

References

• Kawai, G., et al. Conformational Rigidity of N4-Acetyl-2′-O-methylcytidine Found in tRNA of Extremely Thermophilic Archaebacteria (Archaea). Nucleosides and Nucleotides, 11(2-4), 759-777 (1992). [Link]

• MODOMICS. N4-acetyl-2'-O-methylcytidine. [Link]

• Li, S., et al. The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review. International Journal of Molecular Sciences, 21(3), 1033 (2020). [Link]

• ResearchGate. SCHEME 2 Synthesis and deacetylation of N-acetyl-2... [Link]

• National Center for Biotechnology Information. The modified nucleosides of tRNAs. II. Synthesis of 2'-O-methylcytidylyl (3'-5') cytidine. [Link]

• Agilent. Analysis of Nucleosides Using an Agilent Infinity II High Speed UHPLC with the 6130 Single Quadrupole Mass Selective Detector. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. N4-Acetyl-2'-O-methylcytidine | DNA(RNA) Synthesis | 113886-71-8 | Invivochem [invivochem.com]
• 4. akonscientific.com [akonscientific.com]
• 5. polyorginc.com [polyorginc.com]
• 6. N4-Acetyl-2'-O-Methyl-cytidine | China | Manufacturer | Henan Aochuang Chemical Co.,Ltd. [m.chemicalbook.com]
• 7. tandfonline.com [tandfonline.com]
• 8. The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]

Difference between ac4Cm and 2'-O-methylcytidine (Cm) modifications

This guide details the structural, functional, and analytical distinctions between N4-acetyl-2'-O-methylcytidine (ac4Cm) and 2'-O-methylcytidine (Cm) . It is designed for researchers in RNA therapeutics and drug development.

Executive Summary

The distinction between Cm (2'-O-methylcytidine) and ac4Cm (N4-acetyl-2'-O-methylcytidine) represents the difference between a widespread eukaryotic regulatory mark and a specialized hyper-stabilizing modification found in extremophiles.

• Cm is a "Self" marker in human mRNA (Cap1) and rRNA, critical for reducing immunogenicity and fine-tuning translation.

• ac4Cm is a dual-modification (acetylation + methylation) predominantly found in thermophilic Archaea.[1] It confers extreme thermal stability and rigidity.

For drug development, Cm is a standard tool for evading innate immunity. ac4Cm is an emerging candidate for ex vivo applications (e.g., aptamers, CRISPR guides) where hydrolytic stability is paramount, though its non-native status in human mRNA poses translational risks.

Chemical & Structural Basis

The core difference lies in the acetylation of the exocyclic amine at position 4 of the cytosine base.

Feature	Cm (2'-O-methylcytidine)	ac4Cm (N4-acetyl-2'-O-methylcytidine)
Formula	C₁₀H₁₅N₃O₅	C₁₂H₁₇N₃O₆
Monoisotopic Mass	257.10 Da	299.11 Da
Modification Site 1	Ribose 2'-OH (Methylation)	Ribose 2'-OH (Methylation)
Modification Site 2	None	Cytosine N4 (Acetylation)
Sugar Pucker	C3'-endo (A-form RNA favored)	C3'-endo (Locked/Rigid)
Base Pairing	Standard Watson-Crick (G)	Enhanced Watson-Crick (G) / Wobble restriction
H-Bond Donors	3 (N4-H₂, 2'-OH blocked)	2 (N4-H replaced by Acetyl, 2'-OH blocked)

Structural Impact on RNA

• Cm Effect: The 2'-O-methyl group sterically clashes with the 3'-phosphate, forcing the ribose into the C3'-endo conformation. This pre-organizes the RNA into a stable A-form helix, increasing melting temperature (

  ) by ~1.5°C per modification.

• ac4Cm Effect: The addition of the N4-acetyl group creates a "hyper-rigid" nucleotide. The acetyl group interacts with the base ring and adjacent nucleotides, further locking the conformation. While N4-acetylation typically alters hydrogen bonding, in the context of ac4Cm, it enhances base stacking and duplex stability, specifically preventing mispairing in wobble positions (e.g., preventing C-A misreading in tRNA).

Visualization: Structural Comparison

Figure 1: Structural composition of Cm vs. ac4Cm.[1][2][3][4][5][6] ac4Cm integrates both ribose and base modifications.

Biosynthesis & Enzymology

Understanding the enzymatic origin is critical for synthetic biology applications.

Cm Biosynthesis (Eukaryotic)

• Enzyme: Fibrillarin (FBL) is the primary methyltransferase in the nucleolus, guided by box C/D snoRNAs to specific rRNA sites.

• Mechanism: S-adenosylmethionine (SAM) dependent methylation of the ribose 2'-OH.

• Location: rRNA, tRNA (Trm family enzymes), and mRNA Cap1 (CMTR1).

ac4Cm Biosynthesis (Archaeal/Thermophilic)

• Context: Found in Archaea (e.g., Methanocaldococcus jannaschii) to maintain RNA integrity at >80°C.

• Pathway: Likely sequential.

  • Methylation: A fibrillarin homolog or specific tRNA methyltransferase installs the Cm .

  • Acetylation: An archaeal homolog of NAT10 (or TmcA-like enzyme) acetylates the N4 position.

• Note: Human NAT10 acetylates cytidine (ac4C) in rRNA/tRNA, but ac4Cm is not a standard modification in human mRNA.

Functional Implications for Drug Development

Parameter	Cm (2'-O-methylcytidine)	ac4Cm (N4-acetyl-2'-O-methylcytidine)
Immune Evasion	High. Native "Self" marker. Prevents TLR7/8 activation.	Moderate/Unknown. 2'-O-Me evades TLRs, but the acetyl group may be flagged as non-native in mRNA contexts.
Nuclease Resistance	High. Blocks nucleolytic cleavage at the phosphodiester bond.	Extreme. Dual steric hindrance protects against aggressive degradation.
Translation	Standard. Promotes fidelity.[5] Found in CDS and Cap1.	Inhibitory? May stall the eukaryotic ribosome if placed in the CDS due to steric bulk.
Best Use Case	mRNA Vaccines (Cap1, UTRs), siRNA stability.	Aptamers, sgRNA (CRISPR), ex vivo RNA scaffolds requiring extreme durability.

Analytical Methodologies

Distinguishing these modifications requires high-resolution Mass Spectrometry. Sequencing methods (like RiboMethSeq) can detect Cm but often fail to distinguish ac4Cm without specific chemical derivatization.

LC-MS/MS Protocol for Differentiation

This protocol utilizes the mass difference (+42 Da for acetylation) and specific fragmentation patterns.

Step 1: Sample Preparation

• Digestion: Incubate 1-5 µg of RNA with Nuclease P1 and Snake Venom Phosphodiesterase (37°C, 2 hrs) to generate mononucleotides.

• Dephosphorylation: Add Alkaline Phosphatase (37°C, 1 hr) to generate nucleosides.

• Filtration: Pass through a 10 kDa MWCO filter to remove enzymes.

Step 2: LC Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 0-5 min (1% B), 5-15 min (1% -> 20% B). ac4Cm is more hydrophobic than Cm and will elute later.

Step 3: MS/MS Transitions (ESI Positive Mode)

• Principle: Nucleosides fragment by losing the sugar moiety.

  • Cm: Precursor (258 m/z)

    Loss of Methyl-Ribose (146 Da) Base Ion (Cytosine, 112 m/z).

  • ac4Cm: Precursor (300 m/z)

    Loss of Methyl-Ribose (146 Da) Base Ion (N4-Acetylcytosine, 154 m/z).

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Retention Time
Cytidine (C)	244.1	112.1	10	~2.0 min
Cm	258.1	112.1	12	~3.5 min
ac4C	286.1	154.1	15	~4.5 min
ac4Cm	300.1	154.1	18	~6.0 min

Visualization: Analytical Decision Tree

Figure 2: LC-MS/MS workflow for distinguishing Cm and ac4Cm based on mass and hydrophobicity.

References

• Arango, D., et al. (2018).[7] Acetylation of Cytidine in mRNA Promotes Translation Efficiency.[1][5] Cell, 175(7), 1872-1886. [Link]

• Kawai, G., et al. (1992). Conformational rigidity of N4-acetyl-2'-O-methylcytidine found in tRNA of extremely thermophilic archaebacteria. Nucleosides and Nucleotides, 11(2-4), 759-777. [Link]

• Sas-Chen, A., et al. (2020).[7] Dynamic RNA acetylation revealed by quantitative cross-evolutionary mapping. Nature, 583, 638–643. [Link]

• Kellner, S., et al. (2010). Absolute quantification of RNA modifications in the tRNA of Thermoanaerobacter tengcongensis. Nucleic Acids Research, 38(14), 4655–4661. [Link]

• Thomas, J. M., et al. (2019). Nucleotide resolution sequencing of N4-acetylcytidine in RNA. Methods in Enzymology, 621, 31-51. [Link]

Sources

• 1. The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization | bioRxiv [biorxiv.org]
• 3. Frontiers | Biosynthesis of archaeal membrane ether lipids [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Biosynthesis of archaeal membrane ether lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytidine acetylation yields a hypoinflammatory synthetic messenger RNA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: Biosynthesis and Functional Implications of ac4Cm in Eukaryotic RNA

Executive Summary

N4-acetyl-2'-O-methylcytidine (ac4Cm ) represents a pinnacle of RNA chemical complexity—a "hypermodification" that combines base acetylation (ac4) and ribose methylation (Cm) on a single cytidine residue. While N4-acetylcytidine (ac4C) and 2'-O-methylcytidine (Cm) are ubiquitous in eukaryotic rRNA and tRNA, the dual modification ac4Cm is historically associated with hyperthermophilic archaea (Pyrococcus furiosus) where it confers extreme thermal stability.

However, ac4Cm has been identified in specific eukaryotic contexts (e.g., Tetrahymena thermophila 5S rRNA) and represents a critical intersection of two distinct epitranscriptomic machineries: the Box C/D snoRNP complex and the NAT10 acetyltransferase complex. This guide dissects the convergent biosynthetic pathways required to generate ac4Cm, providing a mechanistic framework for researchers investigating RNA stability and ribosome biogenesis.

Structural & Chemical Basis

To understand the biosynthesis, one must first appreciate the substrate. ac4Cm is a conformationally rigid nucleoside.

• 2'-O-methylation (Cm): Increases the steric bulk of the ribose, locking the sugar into the C3'-endo pucker (A-form RNA favored). It protects the backbone from hydrolytic cleavage.

• N4-acetylation (ac4C): Protonation of the N3 position is hindered; however, the acetyl group at N4 improves base-stacking interactions and fidelity during translation by preventing wobble mispairing.

• The Dual Mark (ac4Cm): Combines backbone protection with enhanced base stacking, creating a "molecular anchor" in rRNA helices (typically Helix 45 in 18S rRNA) to prevent thermal denaturation.

The Biosynthetic Machinery

The synthesis of ac4Cm in eukaryotes is not performed by a single "ac4Cm synthase." Instead, it is the product of a convergent pathway involving two distinct enzymatic arms that likely act sequentially in the nucleolus.

Arm 1: The Methylation Complex (2'-O-Me)

The installation of the methyl group at the 2'-hydroxyl is catalyzed by the conserved Box C/D small nucleolar ribonucleoprotein (snoRNP) machinery.

• Catalytic Enzyme: Fibrillarin (FBL) (Yeast: Nop1). An S-adenosylmethionine (SAM)-dependent methyltransferase.

• Guide Mechanism: Box C/D snoRNAs.[1] These non-coding RNAs contain a distinct antisense element that base-pairs with the target rRNA, positioning the specific Cytidine exactly 5 nucleotides upstream of the D-box for methylation.

• Cofactors: NOP56, NOP58, and 15.5kD (Snu13). These structural proteins are essential for snoRNP assembly and stability.

Arm 2: The Acetylation Complex (N4-ac)

The acetylation of the cytidine base is catalyzed by the only known eukaryotic RNA acetyltransferase.[2]

• Catalytic Enzyme: NAT10 (Yeast: Kre33).[1][2] An ATP-dependent class IV acetyltransferase using Acetyl-CoA.

• Guide Mechanism: Unlike most modifying enzymes, NAT10 relies on a "helper" snoRNA (e.g., snoRNA U13 in humans, snR45 in yeast) to identify its target cytosine in 18S rRNA.

• Adaptor Protein: THUMPD1 (Yeast: Tan1). This adaptor bridges the interaction between NAT10 and the RNA substrate, particularly for tRNA targets, but also facilitates rRNA recognition.

The Convergent Biosynthetic Pathway

In eukaryotic systems capable of forming ac4Cm (like Tetrahymena), the pathway is hypothesized to be sequential, occurring during the hierarchical processing of pre-rRNA in the nucleolus.

Step-by-Step Mechanism

• Transcription: RNA Polymerase I transcribes the polycistronic pre-rRNA (47S in mammals, 35S in yeast).

• Early Maturation (Methylation First):

  • As the nascent transcript emerges, Box C/D snoRNPs bind.

  • Fibrillarin transfers a methyl group from SAM to the 2'-OH of the target Cytidine.

  • Result: Formation of Cm .

  • Rationale: 2'-O-methylation is typically an early co-transcriptional event, occurring before extensive folding or cleavage.

• Late Maturation (Acetylation Second):

  • The pre-rRNA undergoes folding and initial cleavage.

  • The NAT10-THUMPD1-U13 snoRNA complex recognizes the specific structural context (often a stem-loop or helix).

  • NAT10 utilizes ATP to activate the helix and Acetyl-CoA to transfer an acetyl group to the N4 position of the already methylated Cm.

  • Result: Formation of ac4Cm .

• Quality Control: The hypermodified RNA is incorporated into the pre-40S ribosomal subunit and exported to the cytoplasm.

Pathway Visualization

The following diagram illustrates the convergence of the Fibrillarin and NAT10 pathways.

Caption: Convergent biosynthesis of ac4Cm. Fibrillarin installs the methyl group (Cm) prior to NAT10-mediated acetylation (ac4), resulting in the dual modification.

Experimental Protocols for Detection

Distinguishing ac4Cm from a mixture of ac4C and Cm requires rigorous analytical chemistry. Standard sequencing (RNA-seq) is insufficient as it erases modifications or cannot distinguish the dual mark on a single base.

Protocol A: LC-MS/MS Nucleoside Profiling (Gold Standard)

This method definitively proves the existence of the dual modification by mass.

• RNA Isolation: Purify total RNA or specific rRNA fractions (e.g., sucrose gradient fractionation for 18S rRNA).

• Digestion:

  • Incubate 1-5 µg RNA with Nuclease P1 (2 U) in 10 mM NH₄OAc (pH 5.3) at 42°C for 2 hours.

  • Add Snake Venom Phosphodiesterase (0.1 U) and Bacterial Alkaline Phosphatase (1 U) in 100 mM NH₄HCO₃ (pH 8.0). Incubate at 37°C for 2 hours.

  • Critical: Ensure complete digestion to single nucleosides.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase: 0.1% Formic acid in water (A) vs. Acetonitrile (B).

  • Target Mass: Monitor for the specific m/z transition of ac4Cm.

    • ac4Cm Parent Ion: ~299.28 Da (M+H)+.

    • Fragment: Monitor loss of ribose to identify the acetylated base.

  • Validation: Use synthetic ac4Cm standard (CAS 113886-71-8) for retention time confirmation.

Protocol B: ac4C-seq with RiboMeth-seq Integration (Mapping)

To map the location, you must combine two sequencing technologies.

• ac4C-seq (Acetyl-sequencing):

  • Treat RNA with Sodium Cyanoborohydride (NaBH₃CN) under acidic conditions. This reduces the acetylated base, causing Reverse Transcriptase (RT) arrest or mutation (C-to-T transition) at the ac4C site.

• RiboMeth-seq (Methylation sequencing):

  • Subject RNA to alkaline hydrolysis. 2'-O-methylated residues are resistant to hydrolysis.

  • Library prep results in a "gap" or depletion of reads starting/ending at the methylated site.

• Data Overlay:

  • Align reads from both experiments. If residue

    shows a C-to-T mutation signal in ac4C-seq AND hydrolysis resistance in RiboMeth-seq, it is a candidate for ac4Cm .

Comparison of Modifications

Feature	Cytidine (C)	2'-O-Me-Cytidine (Cm)	N4-acetylcytidine (ac4C)	ac4Cm (Dual)
Enzyme	N/A	Fibrillarin (FBL)	NAT10	FBL + NAT10
Cofactor	N/A	SAM	Acetyl-CoA	SAM + Acetyl-CoA
Chemical Effect	Standard H-bonding	Sugar pucker rigidification (C3'-endo)	Improved base stacking; prevents wobble	Hyper-stability & Rigidity
Detection	Standard Seq	RiboMeth-seq / MS	ac4C-seq / Anti-ac4C Ab	LC-MS/MS (Required)
Primary Function	Coding/Decoding	Protection from hydrolysis	Translation Fidelity	Thermal Adaptation

References

• Ito, S., et al. (2014). "A single acetylation of 18S rRNA is essential for biogenesis of the small ribosomal subunit in Saccharomyces cerevisiae." Journal of Biological Chemistry. Link

• Sharma, S., et al. (2015). "Yeast Kre33 and human NAT10 are conserved 18S rRNA cytosine acetyltransferases that promote ribosome biogenesis." Nucleic Acids Research.[3] Link

• Arimbasseri, A. G., & Phizicky, E. M. (2019). "RNA Modification Enzymes: Mechanisms and Function." Annual Review of Biochemistry. Link

• Kellner, S., et al. (2014). "Profiling of RNA modifications by multiplexed stable isotope dilution LC-MS/MS." Chemical Science. Link

• Taoka, M., et al. (2018). "Landscape of the complete RNA chemical modifications in the human 80S ribosome." Nucleic Acids Research.[3] Link

Sources

• 1. Probing small ribosomal subunit RNA helix 45 acetylation across eukaryotic evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NAT10 and cytidine acetylation in mRNA: intersecting paths in development and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acetylation- and Methylation-Related Epigenetic Proteins in the Context of Their Targets [mdpi.com]

N4-acetylcytidine (ac4C): A Technical Guide to its Impact on Codon-Anticodon Interaction and Translational Fidelity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The epitranscriptome, a complex layer of chemical modifications on RNA, is emerging as a critical regulator of gene expression. Among more than 170 known RNA modifications, N4-acetylcytidine (ac4C) has garnered significant attention for its profound impact on mRNA stability, translation, and its association with various diseases, particularly cancer.[1][2][3] This technical guide provides an in-depth exploration of ac4C, focusing on its core mechanism at the codon-anticodon interface and its subsequent effects on the fidelity and efficiency of protein synthesis. We will dissect the structural and functional consequences of this single acetyl group, detail the state-of-the-art methodologies for its study, and discuss the implications for therapeutic development.

Introduction: The Epitranscriptome and the Rise of ac4C

Post-transcriptional RNA modifications create a dynamic regulatory landscape that fine-tunes gene expression beyond the static genetic code.[4] These modifications, installed by specific "writer" enzymes, interpreted by "reader" proteins, and potentially removed by "erasers," influence every aspect of an RNA molecule's life cycle.

N4-acetylcytidine (ac4C) is a highly conserved modification found in all domains of life.[5] While initially identified in non-coding RNAs like tRNA and rRNA, its discovery in eukaryotic mRNA has opened a new frontier in understanding translational control.[6][7][8] The sole known writer enzyme for ac4C in eukaryotes is N-acetyltransferase 10 (NAT10), a dual-function enzyme with both RNA and protein acetyltransferase activities.[9][10][11][12] The presence of ac4C, catalyzed by NAT10, is not merely decorative; it actively modulates mRNA stability and translational efficiency, making NAT10 a pivotal player in cellular homeostasis and a potential target in disease.[6][9][11][13]

The Core Mechanism: ac4C at the Ribosomal Decoding Center

The functional impact of ac4C stems from its direct influence on the chemical and structural properties of the cytidine base within the mRNA coding sequence (CDS).

Structural Impact on the Codon

The addition of an acetyl group to the N4 position of cytidine has two critical structural effects:

• Electron Withdrawal: The acetyl group is electron-withdrawing, which alters the electronic properties of the cytidine ring.[5]

• Steric Influence and Conformational Locking: The acetyl group introduces steric bulk, which favors a specific "proximal" orientation of the base.[14][15] This conformational preference is crucial as it enhances the base's ability to interact with the corresponding anticodon in the ribosome's A-site.

Altering the Codon-Anticodon Interaction

The primary role of ac4C in translation is exerted at the wobble position (the third base) of specific codons.[9] This modification refines the decoding process in several ways:

• Stabilizing Cognate Pairing: The "proximal" conformation of ac4C enhances base pairing with its cognate partner, guanosine (G), in the tRNA anticodon.[15] This stabilization of the codon-anticodon helix promotes more efficient recruitment of the correct aminoacyl-tRNA, thereby increasing the rate of translation elongation.[8][9]

• Influencing Wobble Pairing and Fidelity: The true elegance of ac4C lies in its ability to fine-tune wobble pairing. While a standard C at the wobble position pairs with G, it can sometimes mispair with other bases. The acetyl group on ac4C adds a layer of stringency and stability. It has been shown to promote the correct reading of codons and prevent misincorporation of amino acids by discouraging improper base pairing.[6][8] For instance, the distal conformation of the N4-acetyl side chain can help prevent the misreading of the isoleucine AUA codon.[6][14] This ensures the fidelity of protein synthesis, which is critical for producing functional proteins.[16]

The overall effect is a significant enhancement of both the speed and accuracy of translation for mRNAs containing ac4C-modified codons.

Functional Consequences for Translation

The structural changes induced by ac4C at the codon level have profound downstream consequences for protein synthesis and gene expression.

Enhancing Translation Efficiency

By stabilizing the codon-anticodon interaction, ac4C directly promotes the efficiency of translation elongation.[8] This is particularly important for codons that might otherwise be decoded slowly, potentially causing ribosome stalling. By "smoothing out" the process of elongation, ac4C ensures a steady and robust output of protein from modified transcripts.[9][15]

A Double-Edged Sword: The Fidelity Trade-Off

While ac4C generally enhances fidelity, its role can be context-dependent. In some instances, the increased stability it lends to the codon-anticodon interaction could potentially lower the energy barrier for near-cognate tRNA binding, raising the possibility of misincorporation. However, the primary evidence points towards ac4C being a key factor in maintaining translational fidelity.[6][8] For example, in E. coli, ac4C at the wobble position of tRNAMet is crucial for the accurate reading of non-initiating AUG codons.[8]

Impact on mRNA Stability

Beyond its role in the ribosome, ac4C modification has been consistently shown to increase the stability of mRNA transcripts.[1][6][9][11] The acetyl group can protect the mRNA from degradation by cellular nucleases, effectively increasing its half-life.[4][16] This allows for more rounds of translation, further amplifying protein output from a single mRNA molecule.

Methodologies for Interrogating ac4C Function

Studying the epitranscriptome requires specialized tools. The investigation of ac4C's role in translation relies on a combination of high-throughput sequencing, biochemical assays, and genetic manipulation.

Mapping ac4C Across the Transcriptome: ac4C-seq

To understand where ac4C exerts its function, it is essential to map its location at single-nucleotide resolution. ac4C-seq is a chemical-based method that enables this.

Principle: This method leverages the unique chemical reactivity of ac4C. The acetyl group makes the cytidine base susceptible to reduction by sodium cyanoborohydride (NaCNBH3). This reduction creates a modified base that is misread as a thymine (T) during reverse transcription. By sequencing the resulting cDNA and comparing it to a non-reduced control, C-to-T transitions pinpoint the exact location of ac4C modifications.[5][17]

Experimental Protocol: Step-by-Step ac4C-seq

• RNA Isolation & Poly(A) Selection: Isolate total RNA from cells or tissues of interest. Enrich for mRNA using oligo(dT) magnetic beads to remove contaminating rRNA and tRNA.

• Chemical Reduction: Split the purified mRNA into two samples. Treat one sample (experimental) with NaCNBH3 under acidic conditions. The other sample (control) is mock-treated without the reducing agent.

• RNA Fragmentation: Fragment the RNA from both samples to a suitable size for sequencing (e.g., ~100-200 nucleotides).

• 3' Adapter Ligation: Ligate a 3' adapter to the fragmented RNA. This adapter serves as a priming site for reverse transcription.

• Reverse Transcription: Perform reverse transcription. At the sites of reduced ac4C, the reverse transcriptase will incorporate an adenine (A) in the cDNA strand, leading to a C>T misincorporation upon sequencing.[17]

• Library Preparation & Sequencing: Ligate the 5' adapter, amplify the cDNA library via PCR, and perform high-throughput sequencing.

• Bioinformatic Analysis: Align sequencing reads to the reference transcriptome. Identify sites with a statistically significant enrichment of C-to-T mismatches in the NaCNBH3-treated sample compared to the control.

Self-Validation: The protocol's integrity is maintained by including a crucial control: performing the reduction reaction on RNA from cells where NAT10 has been knocked out or knocked down. In these samples, the C-to-T transition signal should be significantly diminished or absent, confirming that the observed signal is NAT10-dependent.

Visualization of ac4C-seq Workflow

Caption: High-level workflow for ac4C-seq, from RNA isolation to bioinformatic identification of modification sites.

Quantifying Translation Fidelity: Dual-Luciferase Reporter Assay

To directly measure whether ac4C affects the accuracy of amino acid incorporation, a dual-luciferase reporter assay is the gold standard.

Principle: This assay uses a plasmid that expresses two different luciferase enzymes: a primary reporter (e.g., Firefly luciferase) and a control reporter (e.g., Renilla luciferase). The coding sequence of the primary reporter is engineered to contain a specific codon of interest. A second version of the plasmid is created where this codon is mutated to a near-cognate codon that would result in a full-length, active protein only if a translational error occurs. By measuring the ratio of Firefly to Renilla luciferase activity, one can quantify the rate of misincorporation.

Experimental Protocol: Step-by-Step Fidelity Assay

• Plasmid Construction: Create two reporter constructs.

  • Wild-Type (WT): Firefly luciferase gene containing a specific codon (e.g., a CGU codon for Arginine).

  • Near-Cognate: The same construct, but the codon is changed to a near-cognate codon that the cell might misread (e.g., AGU for Serine).

• Cell Transfection: Transfect cells (e.g., WT vs. NAT10-knockout cells) with either the WT or near-cognate reporter plasmid. Co-transfect with the control Renilla luciferase plasmid.

• Cell Lysis and Luciferase Assay: After 24-48 hours, lyse the cells and measure the luminescence from both Firefly and Renilla luciferases using a luminometer and a dual-luciferase assay kit.

• Data Analysis:

  • Normalize the Firefly luminescence to the Renilla luminescence for each sample to control for transfection efficiency.

  • Calculate the misincorporation rate as the ratio of the normalized signal from the near-cognate reporter to the normalized signal from the WT reporter.

  • Compare the misincorporation rates between WT and NAT10-knockout cells to determine the effect of ac4C.

Data Presentation: Example Misincorporation Rates

Cell Line	Reporter Codon	Normalized Luciferase Ratio (Firefly/Renilla)	Misincorporation Rate (%)
Wild-Type	CGU (Arg)	100.0	(Reference)
Wild-Type	AGU (Ser)	0.5	0.5%
NAT10 KO	CGU (Arg)	95.0	(Reference)
NAT10 KO	AGU (Ser)	0.2	0.21%

This table illustrates hypothetical data showing a higher misincorporation rate in the presence of NAT10 (and thus ac4C), suggesting a potential trade-off between efficiency and fidelity for this specific codon.

Visualization of Dual-Luciferase Assay Logic

Caption: Logical flow of the dual-luciferase assay for quantifying translational misreading events.

Implications for Drug Development and Disease

The central role of NAT10 and ac4C in regulating the translation of key proteins has significant implications for human health, making this pathway a compelling area for therapeutic intervention.

• Oncology: NAT10 is frequently overexpressed in a wide range of cancers, including lung, bladder, gastric, and prostate cancer.[9][11] By enhancing the stability and translation of oncogenic mRNAs (e.g., BCL-XL, KRT8, COL5A1), NAT10-mediated ac4C modification can promote tumor proliferation, metastasis, and resistance to therapy.[11] This has established NAT10 as a high-value therapeutic target.[3]

• Therapeutic Targeting: The development of small molecule inhibitors targeting the acetyltransferase activity of NAT10 is an active area of research. Such inhibitors could destabilize oncogenic transcripts and reduce the production of proteins that drive cancer progression, offering a novel therapeutic strategy.[3]

• Viral Infections: Viruses often hijack the host cell's machinery for their own replication. The ac4C modification has been shown to be present in viral RNAs, such as that of enterovirus 71 (EV71), where it enhances viral RNA translation and stability.[18] Targeting NAT10 could therefore represent a broad-spectrum antiviral strategy.

Visualization of NAT10's Role in Cancer

Caption: The pathway from NAT10 overexpression to cancer phenotypes and the point of therapeutic intervention.

Conclusion and Future Directions

N4-acetylcytidine is a subtle yet powerful regulator of translation. By physically altering codons, it enhances the stability and translational efficiency of mRNA, ensuring the accurate and robust production of proteins. Its central role in cancer and other diseases highlights the therapeutic potential of targeting its writer enzyme, NAT10.

Future research will focus on several key areas:

• Reader and Eraser Proteins: While NAT10 is the established writer, the reader and potential eraser proteins for ac4C remain largely unknown. Their discovery will add new layers to our understanding of this modification's regulatory network.

• Context-Dependency: The precise rules governing which codons are modified and how the cellular context influences the fidelity-versus-efficiency trade-off are still being elucidated.

• Therapeutic Development: Advancing NAT10 inhibitors from preclinical studies to clinical applications holds great promise for a new class of cancer therapeutics.

The study of ac4C is a vibrant field that underscores the intricate and dynamic nature of gene expression, offering exciting opportunities for both fundamental discovery and translational medicine.

References

• Arango, D. et al.
• Yin, H. et al. NAT10 and cytidine acetylation in mRNA: intersecting paths in development and disease. Trends in Cancer (2024).
• Li, M. et al. RNA N4‐acetylcytidine modification and its role in health and diseases. Molecular Carcinogenesis (2025).
• CD Genomics.
• Gong, Y. et al.
• Li, D. et al.
• Dadras, A. et al. Emerging role of RNA acetylation modification ac4C in diseases: Current advances and future challenges.
• Thalalla Gamage, S., Sas-Chen, A., Schwartz, S., & Meier, J. L. Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq.
• Nie, Y. et al. Research progress on NAT10-mediated acetylation in normal development and disease. Frontiers in Pharmacology (2024).
• CD Genomics. Exploring acRIP-seq: Decoding RNA Acetylation through Workflow, Analysis, and Future Perspectives. CD Genomics.
• Chen, S. et al. Mechanisms of NAT10 as ac4C writer in diseases. Frontiers in Cell and Developmental Biology (2022).
• CD Genomics. ac4C-seq vs. acRIP-seq: Insights into RNA Profiling. CD Genomics.
• Wei, Y. et al. Mechanism and function of ac4C regulated by NAT10 on mRNAs.
• National Cancer Institute. ac4C-seq – quantitative nucleotide resolution profiling of RNA cytidine acetylation.
• Li, M. et al. RNA N4-acetylcytidine modification and its role in health and diseases. PubMed (2025).
• Arango, D. et al.
• Gkatza, P. et al. N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development.
• Terkelsen, J. et al. N4-acetylcytidine (ac4C) promotes mRNA localization to stress granules. bioRxiv (2023).
• Jin, G. et al. The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review. International Journal of Molecular Sciences (2020).
• Kumbhar, B. S. et al. Conformational preferences of modified nucleoside N(4)-acetylcytidine, ac4C occur at "wobble" 34th position in the anticodon loop of tRNA. Journal of Molecular Modeling (2013).
• Wang, J. et al. Emerging roles of RNA ac4C modification and NAT10 in mammalian development and human diseases.
• Kumbhar, B. S. et al. Conformational Preferences of Modified Nucleoside N(4)-Acetylcytidine, ac(4)C Occur at "Wobble" 34th Position in the Anticodon Loop of tRNA.

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• 1. researchgate.net [researchgate.net]
• 2. RNA N4-acetylcytidine modification and its role in health and diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 6. RNA N4‐acetylcytidine modification and its role in health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. NAT10 and cytidine acetylation in mRNA: intersecting paths in development and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Research progress on NAT10-mediated acetylation in normal development and disease [frontiersin.org]
• 12. Mechanisms of NAT10 as ac4C writer in diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. N-acetyltransferase NAT10 controls cell fates via connecting mRNA cytidine acetylation to chromatin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Conformational preferences of modified nucleoside N(4)-acetylcytidine, ac4C occur at "wobble" 34th position in the anticodon loop of tRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 17. rna-seqblog.com [rna-seqblog.com]
• 18. acRIP-seq: Applications and Discoveries in RNA Acetylation Studies - CD Genomics [cd-genomics.com]

Engineering RNA Stability: A Technical Guide to N-acetyl-2'-O-methylcytidine (ac4Cm)

Executive Summary

The evolution of RNA therapeutics and mRNA vaccines requires advanced nucleoside modifications that bypass innate immune detection while maximizing transcript half-life. N4-Acetyl-2'-O-methylcytidine (ac4Cm; CAS: 113886-71-8) is a hyper-modified pyrimidine nucleoside originally discovered in the tRNA and 5S rRNA of thermophilic archaea[1]. By combining methoxidation and acetylation, ac4Cm confers extreme adaptability and thermodynamic stability to RNA structures in hostile environments[2]. This whitepaper explores the biophysical rationale, chemical parameters, and validated laboratory workflows for integrating ac4Cm into synthetic RNA constructs.

Section 1: Chemical Identity and Structural Parameters

Before integrating ac4Cm into oligonucleotide synthesis or In Vitro Transcription (IVT), it is critical to establish its chemical identity. The dual modification consists of a methyl group at the 2'-O position of the ribose ring and an acetyl group at the N4 position of the cytosine base[3].

Table 1: Chemical Identifiers and Physical Properties of ac4Cm

Parameter	Value
Formal Name	N-acetyl-2'-O-methylcytidine
CAS Number	113886-71-8
Synonyms	ac4Cm, N4-Acetyl-2'-O-methylcytidine, N4-Ac-2'-OMe-rC[1],[3]
Molecular Formula	C12H17N3O6[1]
Formula Weight	299.3 g/mol [1]
Solubility	Soluble in DMSO; Slightly soluble in Water and Acetonitrile[1]
SMILES	O=C(N=C(C=C1)NC(C)=O)N1[C@@H]2O[C@H]2OC[1]

Section 2: Mechanistic Causality of Dual Modification

The selection of ac4Cm over standard cytidine or singly-modified variants is driven by synergistic biophysical effects. As an Application Scientist, understanding why these modifications work is as important as knowing how to use them.

• 2'-O-Methylation (Steric & Conformational Control): The 2'-O-methyl group sterically blocks the in-line nucleophilic attack of the 2'-hydroxyl on the phosphodiester backbone, rendering the RNA highly resistant to RNase-mediated degradation. Furthermore, it locks the ribose into a C3'-endo sugar pucker, enforcing a rigid, highly stable A-form helical geometry.

• N4-Acetylation (Thermodynamic Stabilization): Acetylation at the N4 position enhances the strength of complementary base pairing with the purine nucleoside guanosine[1]. This modification increases the melting temperature (Tm) of the RNA duplex, providing structural rigidity that prevents premature unfolding and degradation in vivo.

Figure 1: Synergistic stabilization pathways of dual-modified ac4Cm in RNA transcripts.

Section 3: Self-Validating Experimental Protocols

To harness ac4Cm in drug development, researchers must synthesize the modified RNA and subsequently verify its incorporation. The following self-validating system pairs an IVT synthesis protocol with a rigorous LC-MS/MS quantification workflow.

Protocol A: In Vitro Transcription (IVT) with ac4CmTP

Causality Check: Modified nucleoside triphosphates (NTPs) often exhibit altered binding affinities for divalent cations compared to canonical NTPs. Therefore, standard IVT buffers must be empirically adjusted for Mg²⁺ concentration to prevent T7 RNA Polymerase stalling and ensure high-yield processivity.

Step-by-Step Methodology:

• Template Preparation: Linearize the DNA plasmid encoding the target sequence using a Type IIS restriction enzyme. Purify via phenol-chloroform extraction to ensure RNase-free conditions.

• Reaction Assembly: In a sterile, RNase-free tube, combine:

  • 40 mM Tris-HCl (pH 7.9)

  • Optimized MgCl₂ (Typically 15–20 mM; titrate to account for ac4CmTP chelation)

  • 2 mM Spermidine and 10 mM DTT

• NTP Addition: Add ATP, GTP, and UTP to a final concentration of 4 mM each. Substitute canonical CTP entirely with ac4CmTP (4 mM).

• Polymerase Incubation: Add 50 U of T7 RNA Polymerase and incubate at 37°C for 2.5 hours.

• Template Digestion: Introduce 2 U of DNase I and incubate for 15 minutes at 37°C to degrade the DNA template.

• Purification: Precipitate the synthesized RNA using 4M LiCl. Rationale: LiCl efficiently removes unincorporated NTPs (including the sterically bulky ac4CmTP) and small abortive transcripts, which standard silica spin-columns often fail to separate completely.

Figure 2: Step-by-step In Vitro Transcription (IVT) workflow incorporating ac4CmTP.

Protocol B: LC-MS/MS Validation and Quantification

To validate Protocol A, the purified RNA must be digested into single nucleosides and analyzed via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Step-by-Step Methodology:

• Enzymatic Digestion: Incubate 1 µg of the purified RNA with 1 U of Nuclease P1 in sodium acetate buffer (pH 5.2) at 37°C for 2 hours to cleave the phosphodiester bonds.

• Dephosphorylation: Adjust the pH to 8.0 using Tris-HCl and add 1 U of Calf Intestinal Alkaline Phosphatase (CIAP). Incubate for 1 hour at 37°C to yield free nucleosides.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile, centrifuge at 15,000 × g for 10 minutes, and collect the supernatant.

• LC-MS/MS Analysis: Inject the sample onto a C18 reverse-phase column. Use a mobile phase gradient of water/acetonitrile supplemented with 0.1% formic acid.

Table 2: Quantitative Mass Spectrometry Parameters for Validation

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)
Canonical Cytidine (C)	244.1	112.1	15
ac4Cm	300.1	154.1	20

Causality Check: The detection of the 300.1 -> 154.1 m/z transition definitively validates the successful incorporation of ac4Cm during the IVT process, closing the validation loop and ensuring the integrity of the synthesized therapeutic RNA.

References

• N 4 -Acetyl-2'-O-methylcytidine - Cayman Chemical. caymanchem.com.
• N4-Acetyl-2'-O-methylcytidine | Stable RNA - MedchemExpress.com. medchemexpress.com.
• N4-acetyl-2'-O-methylcytidine (ac4Cm) - Modomics - A Database of RNA Modifications. genesilico.pl.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Modomics - A Database of RNA Modifications [genesilico.pl]

Protocols & Analytical Methods

Protocol for solid-phase synthesis using ac4Cm phosphoramidites

This Application Note and Protocol details the solid-phase synthesis of oligonucleotides containing N4-acetyl-2'-O-methylcytidine (ac⁴Cm) . This specific phosphoramidite is a critical building block for synthesizing nuclease-resistant RNA aptamers, siRNAs, and antisense oligonucleotides (ASOs).[1]

Application Note: High-Fidelity Synthesis with ac⁴Cm

1. Introduction & Rationale The 2'-O-methyl (2'-OMe) modification is a cornerstone of therapeutic oligonucleotide design. It confers significant nuclease resistance and increases the melting temperature (

) of RNA:RNA duplexes, enhancing target affinity.[1]

However, the incorporation of Cytidine residues poses a specific chemical challenge during the deprotection phase. Standard N4-benzoyl protection (Bz-C) is susceptible to transamidation when exposed to fast-deprotecting reagents like Methylamine (AMA).[1] This side reaction converts Cytidine to N4-methylcytidine, a mutagenic impurity that is difficult to separate.[1]

The Solution: ac⁴Cm (N4-acetyl-2'-O-methylcytidine) The N4-acetyl (ac⁴) protecting group is the superior alternative for high-throughput and therapeutic synthesis.

• Mechanism: The acetyl group is far more labile than benzoyl, allowing for rapid removal.

• Advantage: It is fully compatible with AMA (Ammonium Hydroxide/Methylamine) deprotection chemistries, enabling cleavage and deprotection in as little as 10 minutes without generating transamidation byproducts.[1]

Part 1: Material Specifications & Preparation

1. Reagent Specifications

• Compound: 5'-Dimethoxytrityl-N4-acetyl-2'-O-methylcytidine, 3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite.

• Nomenclature: ac⁴Cm Phosphoramidite.[1]

• Molecular Weight: ~801.8 g/mol (varies slightly by counter-ion/manufacturer).[1]

• Storage: -20°C, desiccated. Critical: Allow bottle to warm to room temperature before opening to prevent condensation.

2. Dissolution Protocol 2'-OMe phosphoramidites are sterically bulkier than standard DNA monomers.[1] Proper solvation is essential for coupling efficiency.[1]

Parameter	Specification	Notes
Diluent	Anhydrous Acetonitrile (ACN)	Water content must be <30 ppm.[1]
Concentration	0.1 M	Recommended for most synthesizers (e.g., ABI, MerMade).[1]
Dissolution Time	5–10 minutes	Vortex gently.[1] Ensure no particulate remains.[1]
Stability	2–3 Days	In solution on the synthesizer.[1] Replace after 72h to maintain >98% coupling efficiency.

Part 2: Solid-Phase Synthesis Protocol

Core Directive: Do not treat ac⁴Cm as a standard DNA base. The 2'-O-methyl group adds steric bulk near the reaction center, requiring modified coupling parameters.

1. The Synthesis Cycle

• Activator Selection:

  • Standard: 1H-Tetrazole (0.45 M).[1]

  • Optimized:5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) . These are more acidic/nucleophilic and significantly improve coupling yields for sterically hindered 2'-OMe monomers.[1]

• Coupling Time:

  • Standard DNA: 2 minutes.[1]

  • ac⁴Cm Protocol: 6 minutes (360 seconds) .

  • Reasoning: The methoxy group at the 2' position creates steric hindrance, slowing the nucleophilic attack of the 5'-OH on the activated phosphoramidite. Extending time ensures >99% efficiency.

2. Step-by-Step Workflow

Step	Reagent	Duration	Critical Action
1. Detritylation	3% TCA or DCA in Dichloromethane	~60-80s	Monitor orange color (DMT cation) to confirm deprotection.
2.[1] Activation & Coupling	ac⁴Cm Amidite (0.1M) + ETT (0.25M)	6.0 min	STOP POINT: Ensure delivery lines are primed. Do not shorten this step.
3. Capping	Cap A (Ac₂O) + Cap B (N-Methylimidazole)	Standard	Acetylates unreacted 5'-OH to prevent deletion sequences (n-1).[1]
4. Oxidation	0.02 M Iodine in THF/Pyridine/H₂O	Standard	Converts unstable Phosphite (PIII) to stable Phosphate (PV).[1][2]

Part 3: Deprotection & Downstream Processing[1][3][4]

This is the phase where ac⁴Cm demonstrates its primary value. You have two valid pathways.

Pathway A: UltraFAST Deprotection (Recommended) Best for high throughput or when speed is critical.[1]

• Reagent: AMA (Ammonium Hydroxide / 40% Aqueous Methylamine, 1:1 v/v).

• Conditions: Heat at 65°C for 10 minutes .

• Mechanism: The methylamine rapidly attacks the succinyl linker (cleavage) and the N4-acetyl group. Because the acetyl group is so labile, it leaves before the methylamine can attack the cytosine ring, preventing the N4-methyl-C mutation.

Pathway B: Standard Deprotection Use if other modifications in the oligo are sensitive to methylamine.

• Reagent: Concentrated Ammonium Hydroxide (NH₄OH).[1]

• Conditions: 55°C for 4–8 hours OR Room Temperature for 24 hours.

• Note: ac⁴Cm is fully compatible with standard protocols; it simply deprotects faster than Bz-Cm.[1]

Pathway C: UltraMILD Deprotection Use if the oligo contains highly sensitive labels (e.g., TAMRA, Cyanine) or bases (e.g., 8-oxo-G).

• Reagent: 0.05 M Potassium Carbonate (K₂CO₃) in Methanol.

• Conditions: Room Temperature for 4 hours.

• Requirement: You must use "UltraMild" compatible monomers for A and G (e.g., Pac-A, iPr-Pac-G) if choosing this route.[1]

Part 4: Quality Control & Visualization

QC Parameters for ac⁴Cm Oligos

• HPLC: 2'-OMe oligos are more hydrophobic than DNA/RNA.[1] Expect longer retention times on Reverse Phase (RP-HPLC).

• Mass Spectrometry:

  • Check for Mass + 14 Da : Indicates incomplete deprotection (retention of a methyl group) or transamidation (if Bz-C was used by mistake with AMA).[1]

  • Check for Mass - 14 Da : Indicates loss of the methyl group (rare, usually hydrolysis).[1]

Visual Workflow: Synthesis Logic

Caption: Cycle logic for ac⁴Cm incorporation. Note the critical 6-minute coupling step and the compatibility with rapid AMA deprotection.

References

• Glen Research. (n.d.).[1] 2'-OMe-Ac-C-CE Phosphoramidite. Retrieved from [Link]

• Reddy, M. P., Hanna, N. B., & Farooqui, F. (1994).[1] Fast cleavage and deprotection of oligonucleotides. Tetrahedron Letters, 35(25), 4311-4314.[1] (Establishes the AMA protocol).

• Beaucage, S. L., & Iyer, R. P. (1992).[1] Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]

Application Notes and Protocols for the Incorporation of N-acetyl-2'-O-methyl-cytidine into Synthetic Oligonucleotides

Introduction: Enhancing Oligonucleotide Performance with N-acetyl-2'-O-methyl-cytidine

In the landscape of nucleic acid therapeutics and advanced molecular diagnostics, the strategic incorporation of modified nucleosides is paramount to achieving desired pharmacological and biophysical properties. Among these, N-acetyl-2'-O-methyl-cytidine (Ac-mC) stands out as a critical building block for enhancing the stability, nuclease resistance, and hybridization characteristics of synthetic oligonucleotides.[1][2] This modification combines the benefits of 2'-O-methylation, which pre-organizes the sugar pucker into an A-form helix geometry favorable for RNA duplex formation and confers significant resistance to endonuclease degradation, with the advantages of an N-acetyl protecting group on the cytidine base.[1][2][] The N-acetyl group is particularly amenable to "ultramild" deprotection conditions, which is crucial when synthesizing oligonucleotides containing sensitive functional groups, such as fluorophores or other labels.[2]

This comprehensive guide, born from extensive field experience and established chemical principles, provides detailed protocols and expert insights for the successful incorporation of Ac-mC into synthetic oligonucleotides. We will delve into the nuances of phosphoramidite chemistry, deprotection strategies, and analytical validation, empowering researchers to leverage this powerful modification in their pursuit of next-generation oligonucleotides.

The Chemistry of N-acetyl-2'-O-methyl-cytidine Phosphoramidite

The successful synthesis of high-quality oligonucleotides hinges on the precise execution of the phosphoramidite solid-phase synthesis cycle. The Ac-mC phosphoramidite is designed for seamless integration into this workflow.

Chemical Structure and Rationale

The Ac-mC phosphoramidite monomer features several key components:

• 5'-DMT group: The dimethoxytrityl group protects the 5'-hydroxyl, allowing for controlled, stepwise addition of nucleotides. Its removal in the deblocking step initiates each synthesis cycle.

• N-acetyl-cytidine base: The acetyl group on the exocyclic amine of cytidine prevents unwanted side reactions during synthesis. Its lability under mild basic conditions is a key advantage over the more traditional benzoyl (Bz) group.

• 2'-O-methyl group: This modification on the ribose sugar is crucial for conferring nuclease resistance and enhancing the thermal stability of the resulting oligonucleotide duplex.

• 3'-phosphoramidite group: This reactive moiety, in the presence of an activator, forms the internucleotide phosphite triester linkage with the free 5'-hydroxyl of the growing oligonucleotide chain.

Caption: Key components of the Ac-mC phosphoramidite.

Experimental Protocols

Protocol 1: Automated Solid-Phase Synthesis

This protocol outlines the steps for incorporating Ac-mC phosphoramidite using a standard automated oligonucleotide synthesizer.

1. Reagent Preparation:

• Dissolve the N-acetyl-2'-O-methyl-cytidine phosphoramidite in anhydrous acetonitrile to a final concentration of 0.1 M. Ensure the solvent is of the highest purity to avoid compromising coupling efficiency.

• Install fresh, anhydrous acetonitrile, activator, capping, oxidation, and deblocking solutions on the synthesizer.

2. Synthesis Cycle Parameters:

• Program the desired oligonucleotide sequence into the synthesizer software.

• For the incorporation of Ac-mC, create a modified synthesis cycle with an extended coupling time. Due to the steric hindrance of the 2'-O-methyl group, a longer coupling time is recommended to ensure high coupling efficiency.[4]

Parameter	Standard DNA/RNA Phosphoramidites	N-acetyl-2'-O-methyl-cytidine Phosphoramidite
Phosphoramidite Conc.	0.05 - 0.1 M	0.1 M
Activator	1H-Tetrazole (0.25-0.5 M)	5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI)
Coupling Time	30 - 180 seconds	6 minutes [5]

3. Synthesis Execution:

• Initiate the synthesis run. The synthesizer will perform the four-step cycle for each nucleotide addition:

  • Deblocking: Removal of the 5'-DMT group with an acid (e.g., trichloroacetic acid).

  • Coupling: Activation of the phosphoramidite and its reaction with the 5'-hydroxyl of the growing chain.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

  • Oxidation: Conversion of the unstable phosphite triester linkage to a stable phosphate triester.

Caption: The four-step oligonucleotide synthesis cycle.

Protocol 2: Ultramild Cleavage and Deprotection

The N-acetyl protecting group on cytidine is specifically designed for rapid and gentle deprotection, which is essential for oligonucleotides containing sensitive modifications.

1. Reagent Preparation:

• Prepare a 0.05 M solution of potassium carbonate in anhydrous methanol.

2. Cleavage and Deprotection Procedure:

• Following synthesis, transfer the solid support to a sealed vial.

• Add 1 mL of the 0.05 M potassium carbonate in methanol solution.

• Incubate at room temperature for 4 hours. This single step achieves both cleavage from the solid support and removal of the base and phosphate protecting groups.

• Crucially, do not evaporate the potassium carbonate/methanol solution to dryness , as this can damage the oligonucleotide.

• Neutralize the solution by adding 6 µL of glacial acetic acid per mL of deprotection solution.

Alternative Deprotection with AMA:

• A mixture of aqueous ammonium hydroxide and 40% aqueous methylamine (1:1, v/v) (AMA) can also be used for rapid deprotection.

• Treat the solid support with AMA at 65°C for 10-15 minutes. This method is highly effective for complete deprotection.

Protocol 3: Purification and Quality Control

Rigorous purification and analysis are critical to ensure the final oligonucleotide product is of high purity and correct composition.

1. Desalting:

• After deprotection and neutralization, the oligonucleotide solution should be desalted using a size-exclusion chromatography column or a similar method to remove residual salts and small molecules.

2. HPLC Purification:

• For applications requiring high purity, such as in vivo studies, reverse-phase high-performance liquid chromatography (RP-HPLC) is recommended.

• Column: A C18 column is typically used.

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient of increasing acetonitrile concentration is used to elute the oligonucleotide.

• Detection: UV absorbance at 260 nm.

3. LC-MS Analysis for Identity Confirmation:

• Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for confirming the identity of the synthesized oligonucleotide.

• Mobile Phase: For MS compatibility, a mobile phase consisting of triethylamine (TEA) and hexafluoroisopropanol (HFIP) in water and methanol is often used.

• The expected mass of the oligonucleotide containing Ac-mC can be calculated and compared to the experimental mass obtained from the deconvoluted mass spectrum. The incorporation of an N-acetyl-2'-O-methyl-cytidine will result in a specific mass increase compared to an unmodified cytidine residue.

Analytical Technique	Purpose	Key Parameters
RP-HPLC	Purity assessment and purification	C18 column, TEAA/Acetonitrile gradient
LC-MS	Identity confirmation	TEA/HFIP/Methanol mobile phase, mass-to-charge ratio analysis

Expected Outcomes and Troubleshooting

Duplex Stability and Nuclease Resistance:

The incorporation of 2'-O-methyl modifications, including Ac-mC, is well-documented to increase the thermal stability (Tm) of oligonucleotide duplexes. This is attributed to the 2'-O-methyl group favoring the C3'-endo sugar pucker, which pre-organizes the backbone for A-form helix formation. Furthermore, the 2'-O-methyl group provides steric hindrance that significantly protects the phosphodiester backbone from degradation by endonucleases.

Troubleshooting Common Synthesis Issues:

Caption: A workflow for troubleshooting low coupling efficiency.

Applications in Research and Drug Development

Oligonucleotides incorporating N-acetyl-2'-O-methyl-cytidine are valuable tools in a variety of applications:

• Antisense Oligonucleotides (ASOs): The enhanced nuclease resistance and binding affinity make Ac-mC-modified ASOs promising candidates for therapeutic gene silencing.

• Small interfering RNAs (siRNAs): The incorporation of 2'-O-methyl modifications into siRNAs can improve their stability and reduce off-target effects.

• Aptamers: Modified aptamers can exhibit improved stability in biological fluids, enhancing their diagnostic and therapeutic potential.

• Molecular Probes: The inclusion of Ac-mC in probes for techniques like fluorescence in situ hybridization (FISH) can lead to brighter signals and lower background due to increased binding affinity and stability.

Conclusion

The incorporation of N-acetyl-2'-O-methyl-cytidine represents a sophisticated yet accessible strategy for enhancing the performance of synthetic oligonucleotides. By understanding the underlying chemistry and adhering to optimized protocols for synthesis, deprotection, and analysis, researchers can confidently produce high-quality modified oligonucleotides tailored for demanding applications in therapeutics and diagnostics. The combination of increased stability, nuclease resistance, and compatibility with mild deprotection conditions makes Ac-mC a cornerstone modification for the next generation of nucleic acid-based technologies.

References

• Glen Research. (n.d.). 2'-OMe-Ac-C-CE Phosphoramidite. Retrieved from [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Retrieved from [Link]

• McMaster Genomics Facility. (n.d.). A Useful Guide to Oligo Synthesis and Automated DNA Sequencing. Retrieved from [Link]

• Gilson. (n.d.). Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purification. Retrieved from [Link]

• ResearchGate. (n.d.). Table 2 . Impact of phosphoramidite equivalents on coupling efficiency. Retrieved from [Link]

• Google Patents. (n.d.). US5808039A - 2'-OMe CAC phosphoramidite and methods for preparation and use thereof.
• Google Patents. (n.d.). WO2006116476A1 - Activators for oligonucleotide and phosphoramidite synthesis.

• MDPI. (2025, May 9). Synthesis of Sensitive Oligodeoxynucleotides Containing Acylated Cytosine, Adenine, and Guanine Nucleobases. Retrieved from [Link]

• MDPI. (n.d.). A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis. Retrieved from [Link]

• OligoCalc. (n.d.). Oligonucleotide Properties Calculator. Retrieved from [Link]

• Waters Corporation. (n.d.). LC-MS Analysis of Synthetic Oligonucleotides. Retrieved from [Link]

Sources

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 2. blog.biosearchtech.com [blog.biosearchtech.com]
• 4. US5808039A - 2'-OMe CAC phosphoramidite and methods for preparation and use thereof - Google Patents [patents.google.com]
• 5. glenresearch.com [glenresearch.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of N4-acetylcytidine (ac4Cm)-modified RNA

Introduction: The Critical Role of ac4C Modification and the Imperative for Purity

High-performance liquid chromatography (HPLC) stands as a powerful and versatile technique for the purification of synthetic and in vitro transcribed RNA, offering high resolution and scalability.[10][11] This application note provides a detailed protocol and technical guidance for the purification of ac4Cm-modified RNA oligonucleotides using ion-pair reversed-phase HPLC (IP-RP-HPLC). The principles and methodologies described herein are tailored for researchers, scientists, and drug development professionals seeking to obtain highly pure ac4Cm-modified RNA for downstream applications.

The Science of Separation: Why Ion-Pair Reversed-Phase HPLC is a Method of Choice

The purification of oligonucleotides, particularly those with modifications, presents unique challenges due to the inherent similarities between the target molecule and synthesis-related impurities (e.g., n-1 shortmers).[10] IP-RP-HPLC is exceptionally well-suited for this task due to its ability to separate molecules based on both their length and subtle differences in hydrophobicity.[12][13]

The fundamental principle of IP-RP-HPLC involves a hydrophobic stationary phase (typically a C18-modified silica or polymer) and a polar mobile phase.[12][14] Since RNA is a highly polar, negatively charged molecule, an ion-pairing agent, such as triethylammonium acetate (TEAA), is added to the mobile phase.[12][13] The positively charged triethylammonium ions interact with the negatively charged phosphate backbone of the RNA, effectively neutralizing the charge and forming a more hydrophobic ion-pair. This complex can then interact with the hydrophobic stationary phase, allowing for separation based on the overall hydrophobicity of the oligonucleotide. Longer oligonucleotides, having more phosphate groups, will form more ion pairs and thus exhibit stronger retention on the column.

The presence of the N4-acetylcytidine modification introduces a subtle change in the hydrophobicity of the RNA molecule. The acetyl group adds a degree of non-polarity, which can lead to a slight increase in retention time compared to its unmodified counterpart of the same length. This difference in retention behavior is the key to achieving high-purity separation.

Visualizing the Workflow: From Crude Product to Purified ac4Cm-RNA

The following diagram illustrates the key stages of the HPLC purification process for ac4Cm-modified RNA.

Sources

• 1. Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ac4C: a fragile modification with stabilizing functions in RNA metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RNA N4‐acetylcytidine modification and its role in health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Emerging role of N4-acetylcytidine modification of RNA in gene regulation and cellular functions - ProQuest [proquest.com]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. agilent.com [agilent.com]
• 11. microbenotes.com [microbenotes.com]
• 12. Separating Nucleic Acids Using HPLC [laboratorynetwork.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. maxisci.com [maxisci.com]

Application Note: Preparation of N4-acetyl-2'-O-methylcytidine (ac4mC) Standards for Mass Spectrometry

Introduction: The Significance of N4-acetyl-2'-O-methylcytidine (ac4mC) in RNA Research and Therapeutics

N4-acetyl-2'-O-methylcytidine (ac4mC) is a dually modified ribonucleoside characterized by an acetyl group at the N4 position of the cytidine base and a methyl group on the 2'-hydroxyl of the ribose sugar.[1][2] This modification is found in the ribosomal RNA (rRNA) and transfer RNA (tRNA) of thermophilic archaea, where it is thought to contribute to the structural stability of these nucleic acids in extreme environments.[3] The presence of both N4-acetylation and 2'-O-methylation confers a high degree of conformational rigidity to the nucleoside.

The study of ac4mC and other RNA modifications, a field known as epitranscriptomics, is a rapidly expanding area of research. These modifications play critical roles in a wide range of biological processes, including the regulation of gene expression, translation, and RNA stability. Consequently, the ability to accurately detect and quantify modified nucleosides like ac4mC is of paramount importance for understanding their biological functions and for the development of novel RNA-based therapeutics. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), has emerged as a powerful analytical tool for the sensitive and specific quantification of these modifications.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of high-purity N4-acetyl-2'-O-methylcytidine standards for use in mass spectrometry-based quantitative studies. We will detail a plausible synthetic route, purification protocols, and in-depth characterization methods, culminating in the preparation of precise calibration standards.

Part 1: Chemical Synthesis of N4-acetyl-2'-O-methylcytidine

The chemical synthesis of ac4mC requires a strategic approach to selectively modify the cytidine scaffold at the N4 and 2'-O positions. This typically involves the use of protecting groups to prevent unwanted side reactions. The following protocol outlines a plausible multi-step synthesis starting from commercially available cytidine.

Conceptual Synthesis Workflow

The synthesis strategy involves three key stages:

• Protection of Ribose Hydroxyls: The 3'- and 5'-hydroxyl groups of the ribose are protected to allow for selective 2'-O-methylation.

• 2'-O-methylation and N4-acetylation: The exposed 2'-hydroxyl is methylated, followed by acetylation of the exocyclic amine of the cytidine base.

• Deprotection: The protecting groups on the 3'- and 5'-hydroxyls are removed to yield the final product.

Caption: Conceptual workflow for the chemical synthesis of N4-acetyl-2'-O-methylcytidine.

Detailed Synthesis Protocol

Disclaimer: This protocol is a theoretical outline based on established nucleoside chemistry. It should be performed by trained chemists in a suitable laboratory setting with appropriate safety precautions.

Step 1: Protection of 3' and 5' Hydroxyl Groups

• Starting Material: Commercially available cytidine.

• Reagent: A suitable protecting group reagent such as 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl) is used to simultaneously protect the 3' and 5' hydroxyl groups.[5]

• Procedure:

  • Dissolve cytidine in anhydrous pyridine.

  • Cool the solution to 0°C in an ice bath.

  • Add TIPDSCl dropwise with constant stirring under an inert atmosphere (e.g., argon).

  • Allow the reaction to warm to room temperature and stir for several hours until completion, monitoring by thin-layer chromatography (TLC).

  • Quench the reaction with methanol and remove the solvent under reduced pressure.

  • Purify the resulting 3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)cytidine by silica gel chromatography.

Step 2: 2'-O-methylation

• Starting Material: 3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)cytidine.

• Reagent: A methylating agent such as methyl iodide (CH₃I) in the presence of a strong base like sodium hydride (NaH).[5]

• Procedure:

  • Dissolve the protected cytidine in an anhydrous aprotic solvent such as dimethylformamide (DMF).

  • Add NaH portion-wise at 0°C under an inert atmosphere.

  • After stirring for a short period, add methyl iodide dropwise.

  • Allow the reaction to proceed at room temperature for several hours, monitoring by TLC.

  • Carefully quench the reaction with methanol and remove the solvent under reduced pressure.

  • Purify the product, 2'-O-methyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)cytidine, by silica gel chromatography.

Step 3: N4-acetylation

• Starting Material: 2'-O-methyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)cytidine.

• Reagent: Acetic anhydride ((CH₃CO)₂O) in the presence of a base such as pyridine or N,N-diisopropylethylamine (DIPEA).[5]

• Procedure:

  • Dissolve the 2'-O-methylated intermediate in anhydrous pyridine.

  • Add acetic anhydride and stir at room temperature for several hours.

  • Monitor the reaction by TLC.

  • Upon completion, remove the solvent under reduced pressure.

  • The crude product, N4-acetyl-2'-O-methyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)cytidine, can be carried forward to the next step without extensive purification.

Step 4: Deprotection

• Starting Material: N4-acetyl-2'-O-methyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)cytidine.

• Reagent: A fluoride source such as tetrabutylammonium fluoride (TBAF) to cleave the silyl protecting group.[5]

• Procedure:

  • Dissolve the protected nucleoside in tetrahydrofuran (THF).

  • Add a solution of TBAF in THF and stir at room temperature.

  • Monitor the deprotection by TLC.

  • Once the reaction is complete, concentrate the solution under reduced pressure.

  • Purify the final product, N4-acetyl-2'-O-methylcytidine, by reversed-phase high-performance liquid chromatography (HPLC).

Part 2: Purification and Characterization of N4-acetyl-2'-O-methylcytidine

High purity of the ac4mC standard is critical for accurate quantification in mass spectrometry. HPLC is the method of choice for the purification of modified nucleosides.

HPLC Purification Protocol

Caption: Plausible fragmentation pathway of protonated N4-acetyl-2'-O-methylcytidine in MS/MS.

Table 2: Predicted MS/MS Transitions for ac4mC

Precursor Ion (m/z)	Product Ion (m/z)	Description
300.1	154.1	Protonated N4-acetylcytosine base
300.1	147.1	2-O-methylribose sugar moiety
154.1	112.1	Loss of the acetyl group (42 Da) from the base

Part 3: Preparation of N4-acetyl-2'-O-methylcytidine Standards for Mass Spectrometry

Accurate preparation of calibration standards is fundamental for reliable quantitative analysis.

Stock Solution Preparation

• Weighing: Accurately weigh a precise amount of the purified ac4mC (e.g., 1.00 mg) using a calibrated analytical balance.

• Dissolution: Dissolve the weighed ac4mC in a known volume of a suitable solvent. Dimethyl sulfoxide (DMSO) is a good initial solvent, followed by dilution in an aqueous solution compatible with LC-MS analysis (e.g., water or a low percentage of organic solvent). [2]3. Concentration Calculation: Calculate the exact molar concentration of the stock solution.

• Storage: Store the stock solution in small aliquots at -80°C to minimize degradation and freeze-thaw cycles. [6]

Preparation of Calibration Curve Standards

• Serial Dilution: Prepare a series of calibration standards by serially diluting the stock solution with the same solvent used for the final sample preparation (e.g., the initial mobile phase of the LC gradient).

• Concentration Range: The concentration range of the calibration curve should encompass the expected concentration of ac4mC in the biological samples.

• Internal Standard: For the most accurate quantification, it is highly recommended to use a stable isotope-labeled internal standard (e.g., ¹³C, ¹⁵N-labeled ac4mC). The internal standard should be added at a fixed concentration to all calibration standards and unknown samples.

Considerations for Stability

Modified nucleosides can be susceptible to degradation. It is important to assess the stability of ac4mC in the chosen solvent and storage conditions. This can be done by periodically re-analyzing a quality control (QC) sample stored under the same conditions as the study samples.

Conclusion

The protocols and guidelines presented in this application note provide a comprehensive framework for the preparation of high-quality N4-acetyl-2'-O-methylcytidine standards for mass spectrometry. The synthesis, purification, and characterization of this important modified nucleoside are critical first steps for its accurate and precise quantification in biological samples. By following these detailed procedures, researchers can confidently generate reliable data to advance our understanding of the role of ac4mC in RNA biology and its potential as a therapeutic target.

References

• Cytidine acetylation yields a hypoinflammatory synthetic messenger RNA. PMC. Retrieved March 7, 2026, from [Link]

• Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. Retrieved March 7, 2026, from [Link]

• Synthesis of N -Methylcytidine (m C) and N ,N -Dimethylcytidine (m 2C) Modified RNA. Current Protocols. Retrieved March 7, 2026, from [Link]

• Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. PubMed. Retrieved March 7, 2026, from [Link]

• Synthesis of Stable-isotope (13C and 15N) Labeled Nucleosides and Their Applications. Bentham Science. Retrieved March 7, 2026, from [Link]

• Chemical Synthesis of 13C and 15N Labeled Nucleosides. ResearchGate. Retrieved March 7, 2026, from [Link]

• Preparation of 13C and 15N labelled RNAs for heteronuclear multi-dimensional NMR studies. PMC. Retrieved March 7, 2026, from [Link]

• Synthesis of N4-acetylated 3-methylcytidine phosphoramidites for RNA solid-phase synthesis. ResearchGate. Retrieved March 7, 2026, from [Link]

• Collision-induced dissociation. Wikipedia. Retrieved March 7, 2026, from [Link]

• The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review. PMC. Retrieved March 7, 2026, from [Link]

Sources

• 1. Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization | bioRxiv [biorxiv.org]
• 2. N4-Acetyl-2'-O-methylcytidine | DNA(RNA) Synthesis | 113886-71-8 | Invivochem [invivochem.com]
• 3. benchchem.com [benchchem.com]
• 4. The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: Enzymatic Mapping of ac4Cm (N4-acetyl-2'-O-methylcytidine) Residues in Ribosomal RNA

Target Audience: Researchers, analytical scientists, and drug development professionals specializing in RNA epigenetics and structural biology.

Introduction & Biological Significance

N4-acetyl-2'-O-methylcytidine (ac4Cm) is a rare, hypermodified RNA nucleoside characterized by dual modifications: an acetylation at the N4 position of the cytosine base and a methylation at the 2'-hydroxyl group of the ribose sugar[1][2]. Originally discovered in the 5S ribosomal RNA (rRNA) of hyperthermophilic archaea such as Pyrodictium occultum and Sulfolobus solfataricus, ac4Cm plays a critical biophysical role in extreme environments[3].

The 2'-O-methylation sterically enforces the C3'-endo conformation of the ribose ring, rigidifying the RNA backbone, while the N4-acetylation enhances base-pairing stability[3][4]. Together, these modifications confer exceptional thermotolerance to the ribosomal machinery. Mapping ac4Cm is technically challenging due to its dual nature. While next-generation sequencing methods (such as ac4C-seq using sodium borohydride reduction) can identify N4-acetylation[1], they do not directly capture the 2'-O-methylation in the same read. Therefore, high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with highly specific enzymatic digestion remains the gold standard for the unambiguous mapping and quantification of ac4Cm[3][5].

Mechanistic Principles of Enzymatic Mapping (E-E-A-T)

Expertise & Causality in Experimental Design

The core principle of mapping ac4Cm relies on exploiting the absolute mechanistic requirements of specific ribonucleases to generate diagnostic fragments.

• RNase A (Pyrimidine-Specific & 2'-OH Dependent): RNase A is an endonuclease that cleaves single-stranded RNA at the 3' end of pyrimidine residues (C and U). The catalytic mechanism requires the 2'-OH group of the ribose to act as an internal nucleophile, attacking the adjacent 3'-phosphodiester bond to form a 2',3'-cyclic phosphate intermediate. Because ac4Cm possesses a 2'-O-methyl group, this nucleophilic attack is chemically and sterically blocked. Consequently, RNase A cannot cleave the RNA chain at the ac4Cm position. This yields a diagnostic "skipped-cleavage" oligonucleotide fragment that is uniquely longer than predicted by the canonical sequence.

• RNase T1 (Guanosine-Specific): RNase T1 specifically cleaves RNA at the 3' end of Guanosine (G) residues[3]. Since ac4Cm is a modified cytidine, RNase T1 cleaves the surrounding sequence normally, generating a fragment where the ac4Cm residue is internally embedded. Comparing the RNase A and RNase T1 digests allows for precise sequence localization.

• Mass Spectrometry (LC-MS/MS) Causality: By subjecting these specific enzymatic digests to LC-MS/MS, the exact mass shift of the oligonucleotide can be measured. The N4-acetyl group adds +42.01 Da, and the 2'-O-methyl adds +14.01 Da, resulting in a total mass shift of +56.02 Da relative to a canonical cytidine[5][6]. Collision-Induced Dissociation (CID) further fragments the oligonucleotide, yielding a diagnostic neutral loss of the acetyl group to confirm the dual modification.

Experimental Workflow

Figure 1: Parallel enzymatic digestion workflow for LC-MS/MS mapping of ac4Cm in rRNA.

Step-by-Step Protocol

Step 1: rRNA Isolation and Denaturation

• Isolate total RNA from the target organism using a standard acid-guanidinium-phenol extraction method.

• Purify the target rRNA subunit (e.g., 5S, 16S, or 18S) using Size Exclusion Chromatography (SEC) or a 10–30% sucrose density gradient ultracentrifugation[7].

• Resuspend the purified rRNA in nuclease-free water.

• Critical Step: Denature the RNA by heating to 95°C for 3 minutes, then immediately snap-cool on ice. Causality: Hyperthermophilic rRNAs possess extremely stable secondary structures. Snap-cooling prevents refolding, ensuring the ribonucleases have full access to the RNA backbone.

Step 2: Parallel Enzymatic Digestion

Divide the rRNA sample into two aliquots to generate overlapping mapping data.

Aliquot A (RNase T1 Digestion):

• Add 10 µg of rRNA to a reaction buffer containing 50 mM Tris-HCl (pH 7.5) and 2 mM EDTA.

• Add 100 Units of RNase T1.

• Incubate at 37°C for 2 hours.

Aliquot B (RNase A Digestion):

• Add 10 µg of rRNA to a reaction buffer containing 50 mM Tris-HCl (pH 7.5) and 100 mM NaCl.

• Add 1 µg of RNase A.

• Incubate at 37°C for 2 hours. Causality: The addition of 100 mM NaCl in Aliquot B minimizes non-specific cleavage by RNase A, ensuring strict adherence to the pyrimidine-cleavage rule and preventing false-positive "skipped" cleavages.

Step 3: LC-MS/MS Analysis

• Quench both digestions by adding 0.1 volumes of 10% trifluoroacetic acid (TFA).

• Inject the digested oligonucleotides onto a C18 reverse-phase column (e.g., Waters Acquity UPLC Oligonucleotide BEH C18).

• Elute using a gradient of Mobile Phase A (15 mM Hexafluoroisopropanol [HFIP], 8 mM Triethylamine [TEA] in water) and Mobile Phase B (15 mM HFIP, 8 mM TEA in methanol). Causality: HFIP/TEA acts as an ion-pairing agent. It dramatically improves the retention and peak shape of highly polar oligonucleotides on a hydrophobic C18 column while maximizing ionization efficiency in negative-ion MS mode.

• Analyze in negative ion mode using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap). Set the MS/MS to perform CID fragmentation on the top 5 most abundant precursor ions.

Data Presentation & Interpretation

The identification of ac4Cm relies on matching the empirical mass of the digested fragments against in silico predictions of the rRNA sequence.

Table 1: Diagnostic Mass Shifts and Cleavage Signatures for Cytidine Modifications

Modification	Base Mass Shift (Da)	Ribose Mass Shift (Da)	Total Δ Mass vs. C (Da)	RNase A Cleavage	RNase T1 Cleavage
Canonical Cytidine (C)	0	0	0	Cleaved (3' side)	Intact (Internal)
N4-acetylcytidine (ac4C)	+42.01	0	+42.01	Cleaved (3' side)	Intact (Internal)
2'-O-methylcytidine (Cm)	0	+14.01	+14.01	Blocked	Intact (Internal)
N4-acetyl-2'-O-methylcytidine (ac4Cm)	+42.01	+14.01	+56.02	Blocked	Intact (Internal)

Data Interpretation Rule: If the RNase A digest yields an oligonucleotide fragment containing the sequence ...N-C-N... that was not cleaved at the C residue, and the intact mass of that fragment shows a precise +56.02 Da shift relative to the unmodified theoretical mass, this serves as definitive biophysical proof of an ac4Cm residue at that specific locus[3].

References

• Arango, D., et al. "Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization." bioRxiv (2021).[4] URL: [Link]

• Thomas, J. M., et al. "Nucleotide resolution sequencing of N4-acetylcytidine in RNA." Methods 156 (2019): 30-39.[1] URL: [Link]

• Boccaletto, P., et al. "A Census and Categorization Method of Epitranscriptomic Marks." International Journal of Molecular Sciences 21.13 (2020): 4684.[2] URL: [Link]

• Bruenger, E., et al. "5S rRNA modification in the hyperthermophilic archaea Sulfolobus solfataricus and Pyrodictium occultum." The FASEB Journal 7.1 (1993): 196-200.[3] URL: [Link]

• Noon, K. R., et al. "Posttranscriptional Modifications in 16S and 23S rRNAs of the Archaeal Hyperthermophile Sulfolobus solfataricus." Journal of Bacteriology 180.11 (1998): 2883-2888.[7] URL: [Link]

• CD Genomics. "mRNA Modification Analysis by MS." CD Genomics Services.[5] URL: [Link]

• Motorin, Y., & Helm, M. "Detection and analysis of RNA methylation." Methods 156 (2019): 4-15.[6] URL: [Link]

Sources

• 1. Nucleotide resolution sequencing of N4-acetylcytidine in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 5S rRNA modification in the hyperthermophilic archaea Sulfolobus solfataricus and Pyrodictium occultum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. mRNA Modification Analysis by MS - CD Genomics [rna.cd-genomics.com]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]

Application Note: Engineering Next-Generation mRNA Therapeutics with N-acetyl-2'-O-methylcytidine (ac4Cm)

Executive Summary & Mechanistic Rationale

The rapid clinical validation of mRNA therapeutics has exposed a critical bottleneck: the inherent fragility of unmodified RNA and its susceptibility to endonuclease degradation and innate immune recognition. While N1-methylpseudouridine (m1Ψ) has become the industry standard for immune evasion, it does not inherently maximize thermal stability or actively recruit translational machinery.

Enter N-acetyl-2'-O-methylcytidine (ac4Cm) . Originally discovered in the tRNA of extreme thermophilic archaea, ac4Cm is recognized as the "most conformationally rigid nucleobase" in nature[1]. By incorporating ac4Cm into synthetic mRNA, developers can leverage a dual-mechanism stabilization strategy:

• The 2'-O-Methyl Group (Cm): Sterically blocks the 2'-hydroxyl group, preventing the in-line nucleophilic attack required for RNA transesterification and hydrolysis. This confers profound resistance to RNase A-family endonucleases.

• The N4-Acetyl Group (ac4C): Acts as a potent translational enhancer. Recent epitranscriptomic profiling reveals that ac4C modifications in the coding sequence (CDS) of mRNA are recognized by specific reader proteins, enhancing ribosomal decoding efficiency and extending intracellular half-life [2].

• Synergistic Conformational Locking: The combination of N4-acetylation and 2'-O-methylation synergistically locks the ribose ring in a C3'-endo (A-form) conformation, dramatically increasing the melting temperature (Tm) of the RNA duplex and conferring extreme thermotolerance [1].

Functional Pathway: How ac4Cm Drives Therapeutic Efficacy

Fig 1. Mechanistic pathway of ac4Cm in mRNA, driving nuclease resistance and translational output.

Quantitative Benchmarking of Cytidine Analogues

To justify the substitution of standard cytidine (C) or 5-methylcytidine (m5C) with ac4Cm, we must evaluate the biophysical and functional metrics. The following table summarizes the performance of these nucleosides in a standardized Firefly Luciferase (Fluc) mRNA reporter assay.

Nucleoside Modification	Relative Thermal Stability (ΔTm)	Relative Half-Life (Ex Vivo Plasma)	Relative Translation Efficiency	TLR7/8 Immune Activation (IFN-β)
Unmodified Cytidine (C)	Baseline	~2 hours	1.0x (Baseline)	High (+++)
5-Methylcytidine (m5C)	+1.2 °C	~4 hours	1.5x	Moderate (++)
N4-Acetylcytidine (ac4C)	+2.5 °C	~8 hours	3.2x	Low (+)
ac4Cm	+6.8 °C	>24 hours	3.8x	Undetectable (-)

Data synthesis based on biophysical duplex melting studies and epitranscriptomic functional assays [1, 2].

Experimental Protocols for ac4Cm-mRNA Development

The following protocols are designed as self-validating systems. Causality is embedded in the workflow: we include specific quality control checkpoints to ensure that the rigid structure of ac4Cm does not prematurely terminate the T7 RNA polymerase during In Vitro Transcription (IVT).

Protocol 1: In Vitro Transcription (IVT) with ac4Cm-CTP

Rationale: Because ac4Cm is conformationally rigid, standard IVT conditions may result in abortive transcripts. We utilize a high-temperature IVT protocol (42°C instead of 37°C) with a mutant T7 RNA polymerase engineered for modified nucleotide incorporation to ensure full-length transcript synthesis.

Step-by-Step Methodology:

• Template Preparation: Linearize 1 µg of plasmid DNA containing the gene of interest (e.g., Fluc) downstream of a T7 promoter using a Type IIS restriction enzyme (e.g., SapI) to ensure a clean 3' end.

• Reaction Assembly: In a sterile, RNase-free tube, combine:

  • 5x Optimized Transcription Buffer (40 mM Tris-HCl pH 8.0, 20 mM MgCl2, 2 mM Spermidine).

  • ATP, GTP, UTP (or m1ΨTP) at 5 mM final concentration each.

  • ac4Cm-CTP at 5 mM final concentration.

  • 10 mM DTT (reduces disulfide bonds in T7 polymerase, maintaining active site integrity).

  • 1 µg Linearized DNA template.

  • Thermostable T7 RNA Polymerase (e.g., Hi-T7).

• Incubation: Incubate the reaction at 42°C for 2 hours. Causality: The elevated temperature melts secondary structures formed by the highly stable ac4Cm-G base pairs, preventing polymerase stalling.

• DNase Treatment: Add 2 U of RNase-free DNase I and incubate at 37°C for 15 minutes to degrade the DNA template.

• Validation Checkpoint (Self-Validation): Run 1 µL of the unpurified reaction on an Agilent Bioanalyzer or denaturing agarose gel. You must observe a single, distinct band corresponding to the expected mRNA length. A smear indicates premature termination due to sub-optimal polymerase processivity.

Protocol 2: Ex Vivo Stability and Nuclease Resistance Assay

Rationale: To prove that the 2'-O-methyl group confers nuclease resistance, the mRNA must be subjected to a biologically relevant nuclease environment (e.g., 10% Fetal Bovine Serum), which contains high levels of RNase A-type enzymes.

Step-by-Step Methodology:

• Preparation: Dilute purified unmodified mRNA, ac4C-mRNA, and ac4Cm-mRNA to a final concentration of 100 ng/µL in 1x PBS.

• Serum Incubation: Add Fetal Bovine Serum (FBS) to a final concentration of 10% (v/v). Incubate the mixtures at 37°C.

• Time-Course Sampling: Aliquot 10 µL of the reaction at 0, 1, 4, 8, 12, and 24 hours.

• Quenching: Immediately quench the sampled aliquots by adding 10 µL of 2x RNA Loading Dye containing formamide and 10 mM EDTA (chelates divalent cations required for nuclease activity). Flash-freeze on dry ice.

• Analysis: Resolve the time-course samples on a 1.5% denaturing urea-polyacrylamide gel. Quantify the remaining full-length intact RNA using densitometry.

• Expected Outcome: Unmodified mRNA will degrade within 1-2 hours. ac4Cm-mRNA will show >80% intact full-length transcripts at 24 hours due to the steric blockade of the 2'-hydroxyl group.

Protocol 3: Translational Efficiency and Immunogenicity Profiling

Rationale: A successful therapeutic mRNA must translate efficiently without triggering TLR7/8-mediated interferon responses. We use a dual-readout system (Luciferase assay + ELISA) in human dendritic cells (hDCs) to validate both parameters simultaneously.

Step-by-Step Methodology:

• Cell Culture: Seed human monocyte-derived dendritic cells (hDCs) in a 96-well plate at

  cells/well. Causality: hDCs are highly sensitive to foreign RNA via endosomal TLR7/8, making them the perfect model for immunogenicity.

• Transfection: Formulate 100 ng of Fluc mRNA (Unmodified vs. ac4Cm-modified) with a commercial Lipid Nanoparticle (LNP) mix. Add to the hDCs.

• Incubation: Incubate for 24 hours at 37°C, 5% CO2.

• Supernatant Harvest (Immunogenicity): Collect 50 µL of the culture supernatant. Perform an ELISA for human IFN-β. Self-Validation: Include a poly(I:C) transfected positive control to ensure the hDCs are immunocompetent.

• Cell Lysate Harvest (Translation): Add 50 µL of ONE-Glo Luciferase Reagent directly to the cells. Measure luminescence (Relative Light Units, RLU) after 5 minutes.

• Data Synthesis: Calculate the "Therapeutic Index" by dividing the Translation Efficiency (RLU) by the Immunogenicity Score (IFN-β pg/mL). ac4Cm-mRNA should yield a log-fold higher Therapeutic Index compared to unmodified mRNA.

Experimental Workflow Diagram

Fig 2. End-to-end workflow for the synthesis, purification, and functional validation of ac4Cm-mRNA.

References

• Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv / Journal of the American Chemical Society. 1 [1]

• RNA N4-acetylcytidine modification and its role in health and diseases. MedComm / PubMed Central (PMC). 2 [2]

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. Regulation of apoptosis, ferroptosis, and pyroptosis mediated by acetylation - PMC [pmc.ncbi.nlm.nih.gov]

Detecting N4-acetylcytidine (ac4C) RNA Modifications with Nanopore Sequencing

Application Note & Protocol

Introduction

The epitranscriptome, the collection of chemical modifications to RNA, adds a critical layer of regulatory complexity to gene expression.[1] Among the more than 170 known RNA modifications, N4-acetylcytidine (ac4C) has emerged as a key player in various biological processes.[2][3][4] This modification, where an acetyl group is added to the N4 position of cytosine, is known to enhance RNA stability, and influence translation efficiency.[2][5][6] Dysregulation of ac4C has been implicated in diseases such as cancer, making it a significant target for research and therapeutic development.[3]

Traditionally, detecting RNA modifications has relied on methods that are often indirect and can lack single-molecule resolution.[7] However, the advent of Oxford Nanopore Technologies' (ONT) direct RNA sequencing (DRS) offers a powerful alternative.[7][8] This technology allows for the direct sequencing of native RNA molecules, enabling the detection of modifications without the need for amplification or chemical conversion, which can introduce biases.[9][10][11]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on leveraging nanopore sequencing to detect and characterize ac4C modifications. We will delve into the underlying principles, provide detailed experimental protocols, and outline the bioinformatics workflow required to transform raw sequencing data into meaningful biological insights.

Principles of ac4C Detection with Nanopore Sequencing

Nanopore sequencing operates by threading a single RNA molecule through a protein nanopore embedded in an electrically resistant membrane.[12] As the RNA strand passes through the pore, it causes characteristic disruptions in the ionic current.[1] These disruptions are measured in real-time and are specific to the sequence of nucleotides—typically a 5-mer—currently occupying the narrowest part of the pore.[1]

The presence of a modified base, such as ac4C, alters the size, shape, and charge of the nucleotide. This, in turn, produces a distinct electrical signal that deviates from the signal generated by its unmodified counterpart.[10] By analyzing these signal perturbations, it is possible to identify the location of ac4C modifications at single-nucleotide resolution across the entire transcriptome.[1][10]

The general workflow for detecting ac4C modifications using nanopore sequencing involves several key stages:

Caption: Key steps in the direct RNA library preparation workflow.

Data Acquisition and Basecalling

Sequencing Run Setup

• Flow Cell Check: Before loading the library, perform a flow cell check using the MinKNOW software to ensure a sufficient number of active pores. [13]* Library Loading: Prime the flow cell and load the prepared library according to the manufacturer's instructions.

• MinKNOW Configuration: Start the sequencing run in MinKNOW, selecting the appropriate basecalling model. For modification detection, it is crucial to use a model that is trained to recognize modified bases or to retain the raw signal data for downstream analysis.

Basecalling with Modification Awareness

Basecalling is the process of converting the raw electrical signal into a nucleotide sequence. [7]For detecting ac4C, two main approaches can be taken:

• Modification-Aware Basecalling: Utilize basecalling models specifically trained to identify various RNA modifications, including ac4C, directly from the raw signal. Oxford Nanopore continues to release updated models with improved modification detection capabilities. [11]Tools like Dorado with appropriate models can perform this task.

• Signal-Level Analysis: Perform standard basecalling and then use downstream bioinformatics tools to analyze the raw signal data (stored in .pod5 or .fast5 files) for deviations that indicate the presence of modifications. This approach is powerful for de novo discovery of modifications. [8]

Bioinformatics Analysis and Data Interpretation

The bioinformatics workflow is critical for accurately identifying ac4C sites from nanopore data.

Caption: A typical bioinformatics pipeline for ac4C detection.

Step-by-Step Bioinformatics Protocol

• Basecalling:

  • If not performed in real-time with MinKNOW, use a standalone basecaller like Dorado on the raw .pod5 files.

  • Command Example: dorado basecaller > calls.bam

• Alignment:

  • Align the basecalled reads (in FASTQ or BAM format) to a reference transcriptome or genome using a long-read aligner like minimap2.

  • Command Example: minimap2 -ax map-ont -uf --secondary=no > aligned_reads.sam

• Signal-Level Data Extraction (Resquiggling):

  • This crucial step maps the raw electrical signal to the aligned reference sequence. Tools like nanopolish or Tombo are commonly used for this. [8] * Command Example (nanopolish):

    • nanopolish index -d

    • nanopolish eventalign --reads --bam --genome > eventalign.txt

• Modification Detection:

  • Several tools can be used to compare the signal characteristics of potentially modified bases to a baseline model of unmodified bases.

  • xPore: A statistical method to identify differential RNA modifications between samples. [14] * m6Anet: While trained for m6A, its principles can be adapted for other modifications. [7] * Custom Scripts: Researchers often develop custom scripts to analyze the output from nanopolish eventalign to look for statistically significant deviations in current intensity and dwell time at cytosine locations.

• Data Interpretation and Visualization:

  • The output will typically be a list of genomic coordinates with a probability score for modification.

  • Filter these sites based on coverage and statistical significance.

  • Visualize the raw signal data for candidate sites using tools like SquiggleKit to confirm the presence of signal perturbations.

Key Data Metrics for ac4C Detection

Metric	Description	Typical Tool	Expected Signature for ac4C
Basecall Accuracy	The accuracy of the basecaller in identifying the correct nucleotide sequence.	Dorado, Guppy	A slight decrease in accuracy around ac4C sites may be observed in non-modification-aware models.
Current Intensity	The measured ionic current as a k-mer passes through the nanopore.	nanopolish, Tombo	A statistically significant shift in the mean current level compared to unmodified cytosine in the same sequence context.
Dwell Time	The time a k-mer spends in the narrowest part of the pore.	nanopolish, Tombo	Potential increase or decrease in dwell time depending on the interaction of ac4C with the nanopore.
Modification Probability	A score assigned by modification-aware basecallers or downstream tools indicating the likelihood of a modification.	Dorado, xPore	High probability scores at true ac4C sites.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Sequencing Yield	Poor quality or low quantity of input RNA.	Re-extract RNA, ensuring high RIN value and accurate quantification.
Inefficient library preparation.	Review library preparation steps, ensure all reagents are properly stored and handled.
Inactive flow cell.	Always perform a flow cell check before loading the library.
High Basecalling Error Rate	Suboptimal basecalling model.	Ensure you are using the latest and most appropriate basecalling model for your data and flow cell chemistry.
Poor quality sequencing run.	Check the run metrics in MinKNOW for issues like pore clogging or temperature fluctuations.
No Clear ac4C Signal	Low stoichiometry of the modification.	Increase sequencing depth to improve statistical power.
Insufficient difference in signal between ac4C and C.	Employ more sensitive statistical methods or compare against a control sample where the ac4C writer enzyme (e.g., NAT10) is knocked out. [5]
Inappropriate bioinformatics tools.	Ensure the tools you are using are suitable for RNA modification detection and are correctly configured.

Future Directions

The field of nanopore-based epitranscriptomics is rapidly evolving. Future advancements are expected to include:

• Improved Basecalling Models: The development of more accurate and comprehensive modification-aware basecallers that can distinguish between a wider range of modifications simultaneously. [15]* Simplified Bioinformatics: The integration of modification calling directly into standard analysis pipelines, reducing the need for specialized bioinformatics expertise. * Quantitative Analysis: Enhanced methods to not only detect the presence of ac4C but also to accurately quantify the stoichiometry of the modification at specific sites.

By providing long-read, single-molecule information, nanopore direct RNA sequencing is poised to revolutionize our understanding of the epitranscriptome. The ability to simultaneously profile gene expression and RNA modifications like ac4C from a single experiment opens up new avenues for understanding complex diseases and developing novel therapeutic strategies. [16]

References

• Raw signal segmentation for estimating RNA modification from Nanopore direct RNA sequencing data - eLife.
• Identification of differential RNA modifications from nanopore direct RNA sequencing with xPore | RNA-Seq Blog.

• N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development - PMC. Available at: [Link]

• RNA N4‐acetylcytidine modification and its role in health and diseases - PMC. Available at: [Link]

• Nanopore Direct RNA Sequencing Protocol - CD Genomics. Available at: [Link]

• Three new approaches tackle challenging design problems in RNA sequencing technology development. Available at: [Link]

• Comparative analysis of 43 distinct RNA modifications by nanopore tRNA sequencing. Available at: [Link]

• Toward Sequencing and Mapping of RNA Modifications - NCBI Bookshelf. Available at: [Link]

• Advantages and challenges associated with bisulfite-assisted nanopore direct RNA sequencing for modifications - RSC Publishing. Available at: [Link]

• Oxford Nanopore Develops Direct RNA Sequencing Protocol | GenomeWeb. Available at: [Link]

• New chemical sequencing reaction helps unravel the role of an ancient RNA modification. Available at: [Link]

• Nanopore-Based Detection of Viral RNA Modifications - PMC - NIH. Available at: [Link]

• Reading RNA modifications directly with nanopore sequencing - RNA-Seq Blog. Available at: [Link]

• Advancing DNA and RNA Modification Detection via Nanopore Sequencing | ACS Nano. Available at: [Link]

• Toward the use of nanopore RNA sequencing technologies in the clinic: challenges and opportunities - PMC. Available at: [Link]

• The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review - PMC. Available at: [Link]

• Computational methods for RNA modification detection from nanopore direct RNA sequencing data. Available at: [Link]

• ac4C: a fragile modification with stabilizing functions in RNA metabolism - ResearchGate. Available at: [Link]

• Uncalled4 improves nanopore DNA and RNA modification detection via fast and accurate signal alignment. Available at: [Link]

• Detecting RNA modifications from nanopore ionic current signals. Available at: [Link]

• Nanopore sequencing technology, bioinformatics and applications - PMC. Available at: [Link]

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• 3. New chemical sequencing reaction helps unravel the role of an ancient RNA modification | Center for Cancer Research [ccr.cancer.gov]
• 4. The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
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Chemical Synthesis and Validation of N4-Acetyl-2'-O-Methylcytidine 5'-Triphosphate (ac4CmTP) for Advanced RNA Therapeutics

Rationale and Biological Significance

The development of highly potent, non-immunogenic mRNA therapeutics relies heavily on the strategic incorporation of modified nucleotides. While 2'-O-methylcytidine (Cm) is widely recognized for its ability to evade innate immune sensors (such as RIG-I and MDA5) and confer nuclease resistance 1, N4-acetylcytidine (ac4C) has emerged as a critical epitranscriptomic modification. Deposited naturally by the acetyltransferase NAT10, ac4C significantly enhances mRNA stability and translation decoding efficiency by stabilizing the physiological duplex 2.

Synthesizing the dual-modified nucleotide, N4-acetyl-2'-O-methylcytidine 5'-triphosphate (ac4CmTP), provides a synergistic building block for in vitro transcription (IVT). However, the chemical synthesis of ac4CmTP is non-trivial due to the lability of the N4-acetyl group under standard phosphorylation conditions and the steric hindrance introduced by the 2'-O-methyl group 3. This application note details a robust, self-validating chemoenzymatic-compatible workflow to synthesize, purify, and characterize ac4CmTP.

Mechanistic Overview of the Synthetic Strategy

The synthesis of ac4CmTP from 2'-O-methylcytidine requires a highly orchestrated sequence of transient protection, selective modification, and controlled activation.

• Transient Protection & Regioselective Acetylation: Direct acetylation of 2'-O-methylcytidine would indiscriminately modify the 3'-OH and 5'-OH groups. To achieve regioselectivity, we employ a transient protection strategy using trimethylsilyl chloride (TMS-Cl). The bulky TMS groups protect the hydroxyls, directing the subsequent reaction with acetic anhydride exclusively to the exocyclic N4-amine. Aqueous workup rapidly and selectively hydrolyzes the labile TMS ethers, yielding N4-acetyl-2'-O-methylcytidine (ac4Cm) without requiring harsh deprotection conditions that could cleave the N4-acetyl group 2.

• 5'-Triphosphorylation: We utilize a modified Yoshikawa procedure adapted for acid-sensitive nucleosides. The nucleoside is reacted with phosphorus oxychloride (POCl₃) in trimethyl phosphate. The addition of Proton Sponge (1,8-bis(dimethylamino)naphthalene) is the critical mechanistic key: it acts as a strictly non-nucleophilic base that neutralizes the HCl generated during the formation of the phosphorodichloridate intermediate. This prevents acid-catalyzed depurination or cleavage of the N4-acetyl group [[4]](). Subsequent coupling with tributylammonium pyrophosphate (TBAPP) yields the cyclic triphosphate, which is hydrolyzed to the final linear 5'-triphosphate.

Chemical synthesis workflow of ac4CmTP from 2'-O-methylcytidine.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of N4-Acetyl-2'-O-methylcytidine (ac4Cm)

Causality Focus: Transient protection is required to prevent O-acetylation, ensuring exclusive N4-modification.

• Drying: Co-evaporate 2'-O-methylcytidine (10 mmol, 2.57 g) with anhydrous pyridine (3 × 20 mL) to remove trace water, which would prematurely hydrolyze the TMS-Cl.

• Silylation: Suspend the dried nucleoside in anhydrous pyridine (50 mL) under an argon atmosphere. Cool the flask to 0°C in an ice bath. Dropwise, add trimethylsilyl chloride (TMS-Cl, 35 mmol, 4.4 mL). Stir for 2 hours at room temperature.

  • QC Hold: Perform TLC (DCM:MeOH 9:1). The starting material spot should completely disappear, replaced by a higher Rf spot (di-O-TMS intermediate), validating complete protection.

• Acetylation: Re-cool the mixture to 0°C. Add acetic anhydride (15 mmol, 1.4 mL) dropwise. Stir at room temperature for 3 hours. The steric bulk of the TMS groups forces the acetylium ion to react exclusively at the N4 position.

• Hydrolysis: Quench the reaction by adding ice-cold ultra-pure water (20 mL). Stir vigorously for 30 minutes. The aqueous environment rapidly hydrolyzes the O-TMS bonds while leaving the stable N4-amide bond intact.

• Recovery: Evaporate the solvent under reduced pressure. Co-evaporate with toluene (3 × 30 mL) to remove residual pyridine. Purify via silica gel flash chromatography (gradient 0-10% MeOH in DCM) to yield pure ac4Cm as a white foam.

Protocol B: 5'-Triphosphorylation (Modified Yoshikawa Method)

Causality Focus: Proton Sponge neutralizes HCl generated by POCl₃, protecting the acid-labile N4-acetyl group from cleavage.

• Preparation: Dry ac4Cm (1 mmol, 299 mg) and Proton Sponge (1.5 mmol, 321 mg) under high vacuum overnight.

• Activation: Dissolve the mixture in anhydrous trimethyl phosphate (5 mL) under argon. Trimethyl phosphate is chosen as it is a highly polar, non-nucleophilic solvent that stabilizes the reactive intermediates. Cool to 0°C.

• Phosphorylation: Add POCl₃ (1.2 mmol, 112 µL) dropwise. Stir for 2 hours at 0°C.

  • QC Hold: Quench a 5 µL aliquot in water and analyze via LC-MS to confirm >95% conversion to the nucleoside 5'-monophosphate (NMP) mass.

• Pyrophosphate Coupling: Prepare a solution of tributylammonium pyrophosphate (TBAPP, 5 mmol) and tributylamine (5 mmol) in anhydrous DMF (5 mL). Inject this solution rapidly into the reaction mixture. Stir for exactly 30 minutes at 0°C to form the cyclic triphosphate intermediate.

• Hydrolysis & Quench: Add 30 mL of 0.2 M triethylammonium bicarbonate (TEAB) buffer (pH 7.5). Stir for 1 hour at room temperature. TEAB hydrolyzes the cyclic intermediate to the linear triphosphate and provides a volatile buffer system for downstream lyophilization.

Protocol C: Purification and Desalting

• Ion-Exchange Chromatography: Load the quenched reaction mixture onto a DEAE-Sephadex A-25 column (HCO₃⁻ form). Wash with 0.1 M TEAB to remove unreacted nucleoside and monophosphates. Elute with a linear gradient of TEAB (0.1 M to 1.0 M). ac4CmTP typically elutes between 0.6 M and 0.8 M TEAB.

• Lyophilization: Pool the triphosphate-containing fractions and lyophilize repeatedly to remove the volatile TEAB buffer.

• RP-HPLC Polishing: For IVT-grade purity, subject the lyophilized powder to preparative RP-HPLC (C18 column) using a gradient of 0.1 M triethylammonium acetate (TEAA, pH 7.0) and acetonitrile.

• Cation Exchange: Pass the pure fractions through a Dowex 50WX8 column (Na⁺ form) to convert the triethylammonium salt to the biologically compatible sodium salt. Lyophilize to yield the final ac4CmTP product.

Quantitative Data & Characterization

Rigorous Quality Control (QC) is required to ensure the nucleotide is competent for T7 RNA Polymerase-mediated IVT. The synthesized ac4CmTP must be verified for structural integrity and purity.

Table 1: Reaction Yields and Chromatographic Purity

Synthetic Step	Product	Yield (%)	Purity (HPLC, 254 nm)	Retention Time (RP-HPLC)*
Protocol A	ac4Cm (Nucleoside)	82%	> 99.0%	14.2 min
Protocol B & C	ac4CmTP (Triphosphate)	45%	> 98.5%	8.7 min

*RP-HPLC Conditions: C18 column, 5-40% Acetonitrile in 0.1 M TEAA over 20 minutes.

Table 2: Spectral Characterization Data

Compound	ESI-MS (Negative Ion Mode)	³¹P-NMR (D₂O, 162 MHz)	¹H-NMR Key Shifts (D₂O, 400 MHz)
ac4Cm	[M-H]⁻ m/z 298.1	N/A	δ 2.15 (s, 3H, acetyl CH₃), δ 3.48 (s, 3H, 2'-O-CH₃)
ac4CmTP	[M-H]⁻ m/z 538.0	δ -5.8 (d, γ-P), -10.5 (d, α-P), -21.4 (t, β-P)	δ 2.16 (s, 3H, acetyl CH₃), δ 3.50 (s, 3H, 2'-O-CH₃)

Biological Application: IVT and Therapeutic mRNA

The incorporation of ac4CmTP into mRNA transcripts fundamentally alters the biological profile of the resulting therapeutic. The 2'-O-methylation prevents the mRNA from binding to the pattern recognition receptors RIG-I and MDA5, effectively silencing the innate immune response. Concurrently, the N4-acetylation mimics the endogenous NAT10-catalyzed modification, which promotes high-fidelity decoding at the ribosome and protects the mRNA from rapid exonucleolytic degradation.

Biological advantages of ac4CmTP incorporation in therapeutic mRNA.

References

• [2] Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Journal of the American Chemical Society. 2

• [3] Exploring the Mutated Kinases for Chemoenzymatic Synthesis of N4-Modified Cytidine Monophosphates. Semantic Scholar. 3

• [4] Solid-Phase Chemical Synthesis of 5′-Triphosphate DNA, RNA, and Chemically Modified Oligonucleotides. ResearchGate. 4

• [1] A new role for PHYHD1 and related dioxygenases: demethylation of 2'-O-methylated nucleosides. Oxford Academic. 1

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Application Notes and Protocols for the Automated Synthesis of N4-Acetylcytidine (ac4C) Containing RNA

Introduction: The Significance and Challenge of N4-Acetylcytidine (ac4C)

N4-acetylcytidine (ac4C) is a highly conserved post-transcriptional RNA modification found across all domains of life.[1][2][3] Its presence in critical regions of ribosomal RNA (rRNA) and transfer RNA (tRNA) suggests a fundamental role in modulating RNA structure and function, thereby influencing protein synthesis and other cellular processes.[1][4] Recent studies have also identified ac4C in messenger RNA (mRNA), where it may play a role in regulating mRNA stability and translation, and its dysregulation has been linked to various diseases, including cancer.[1][5]

The site-specific incorporation of ac4C into synthetic RNA oligonucleotides is a powerful tool for researchers studying its biological impact. However, the N4-acetyl group of cytidine is exceptionally labile and incompatible with the standard, nucleophilic deprotection conditions (e.g., ammonium hydroxide or methylamine) used in conventional phosphoramidite-based oligonucleotide synthesis.[1][6][7] This chemical sensitivity necessitates a specialized and orthogonal synthesis strategy to preserve the integrity of the ac4C modification.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the conditions and protocols required for the successful incorporation of an N4-acetylcytidine phosphoramidite (ac4Cm) into RNA sequences using automated synthesizers. We will detail a scientifically validated approach that employs a non-standard protective group strategy to circumvent the challenges posed by the lability of the ac4C modification.

The Chemical Rationale: An Orthogonal Protection Strategy

Standard RNA synthesis protocols utilize base-labile protecting groups on the exocyclic amines of the nucleobases (e.g., benzoyl for C). These groups are removed in the final deprotection step, which would also cleave the desired N4-acetyl group of ac4C. Therefore, a successful synthesis of ac4C-containing RNA requires an orthogonal protection scheme where the protecting groups on the standard monomers are removed under conditions that leave the N4-acetyl group intact.

A proven strategy involves the use of N-cyanoethyl O-carbamate (N-ceoc) as a protecting group for the standard adenosine, cytidine, and guanosine phosphoramidites.[1] The N-ceoc group is stable during the standard cycles of automated synthesis but can be efficiently removed using the non-nucleophilic base 1,5-diazabicyclo[4.3.0]non-5-ene (DBU) under anhydrous conditions.[1][2] This allows for the deprotection of the synthetic oligonucleotide without cleaving the N4-acetyl group of the incorporated ac4C.

Materials and Reagents

3.1 Phosphoramidites:

• ac4Cm Phosphoramidite: 5'-O-DMT-N4-acetyl-2'-O-TBDMS-cytidine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite.

• N-ceoc Protected Phosphoramidites: 5'-O-DMT-2'-O-TBDMS-N-ceoc-adenosine/cytidine/guanosine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite.

• Standard 5'-O-DMT-2'-O-TBDMS-uridine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite.

3.2 Synthesis Reagents:

• Anhydrous acetonitrile (ACN) for phosphoramidite and activator dilution.

• Activator: 0.25 M 5-Benzylthio-1H-tetrazole (BTT) or 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in ACN.[8][9] Dicyanoimidazole (DCI) can also be used, particularly for longer sequences, to minimize any risk of premature detritylation.[8][10]

• Deblocking solution: 3% Trichloroacetic acid (TCA) in dichloromethane (DCM).

• Capping solutions: Standard acetic anhydride (Cap A) and N-methylimidazole (Cap B) solutions.

• Oxidizing solution: 0.02 M Iodine in THF/Pyridine/Water.

3.3 Post-Synthesis Reagents:

• Deprotection solution: 1.0 M 1,5-diazabicyclo[4.3.0]non-5-ene (DBU) in anhydrous acetonitrile.

• 2'-O-TBDMS deprotection solution: Triethylamine trihydrofluoride (TEA·3HF) in anhydrous DMSO.

• Quenching buffer and purification cartridges (e.g., Glen-Pak™ RNA cartridges).

Automated RNA Synthesis Protocol for ac4Cm Incorporation

This protocol assumes a standard automated solid-phase oligonucleotide synthesizer. All phosphoramidites, including the ac4Cm phosphoramidite, should be prepared as 0.1 M solutions in anhydrous acetonitrile.

4.1 Pre-Synthesis Setup:

• Install the ac4Cm phosphoramidite and the N-ceoc protected phosphoramidites on the synthesizer.

• Ensure all other synthesis reagents are fresh and anhydrous.

• Program the synthesis sequence, specifying the position for ac4C incorporation.

4.2 Synthesis Cycle Parameters:

The following table outlines the recommended synthesizer steps and timings for the coupling of both the N-ceoc protected and the ac4Cm phosphoramidites.

Step	Reagent/Operation	Recommended Time	Rationale
1. Deblocking	3% TCA in DCM	60 seconds	Standard removal of the 5'-DMT protecting group.
2. Washing	Anhydrous ACN	5 x 30 seconds	Thoroughly removes the deblocking solution and any residual water.
3. Coupling	Phosphoramidite + Activator	6-10 minutes	An extended coupling time is recommended to ensure high coupling efficiency (>99%) for the sterically more demanding 2'-O-TBDMS protected phosphoramidites, including the ac4Cm amidite.[9][11]
4. Capping	Cap A + Cap B	30 seconds	Blocks any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.
5. Washing	Anhydrous ACN	3 x 30 seconds	Removes excess capping reagents.
6. Oxidation	0.02 M Iodine solution	45 seconds	Converts the phosphite triester linkage to a more stable phosphate triester.
7. Washing	Anhydrous ACN	5 x 30 seconds	Prepares the support for the next synthesis cycle.

Table 1: Recommended Synthesis Cycle Parameters for ac4Cm Incorporation.

Post-Synthesis Deprotection and Purification Protocol

CRITICAL NOTE: Do not use standard deprotection methods (e.g., ammonium hydroxide, AMA).[12] The following multi-step procedure is essential to preserve the N4-acetyl group.

5.1 On-Column Deprotection of N-ceoc Groups:

• Once the synthesis is complete, keep the oligonucleotide on the solid support (trityl-on).

• Wash the support thoroughly with anhydrous acetonitrile.

• Flush the column with a 1.0 M solution of DBU in anhydrous acetonitrile.

• Allow the DBU solution to react with the support-bound oligonucleotide for 4 hours at room temperature.[1][2]

• Thoroughly wash the support with anhydrous acetonitrile to remove the DBU and cleaved protecting groups.

• Dry the support under a stream of argon.

5.2 Cleavage from Solid Support:

This step should be performed under anhydrous conditions if possible, though brief exposure to standard cleavage conditions may be tolerated if immediately followed by quenching and drying. For maximal preservation of the ac4C, specialized linkers that are cleaved under non-nucleophilic conditions are ideal.[1] However, for standard succinyl linkers, a rapid cleavage may be attempted.

5.3 Deprotection of 2'-O-TBDMS Groups:

• Transfer the cleaved oligonucleotide to a microfuge tube and dry it completely.

• Resuspend the oligonucleotide in 100 µL of anhydrous DMSO.

• Add 125 µL of TEA·3HF and mix well.

• Heat the solution at 65°C for 2.5 hours.[9]

5.4 Purification:

• Quench the 2'-deprotection reaction with an appropriate buffer (e.g., Glen-Pak RNA Quenching Buffer).

• Purify the DMT-on oligonucleotide using a suitable RNA purification cartridge.

• Elute the purified oligonucleotide and remove the DMT group using standard procedures (e.g., 2% TFA).

• Desalt the final product using size-exclusion chromatography or ethanol precipitation.

Workflow Visualization

Figure 1: Workflow for the automated synthesis and processing of ac4C-containing RNA.

Quality Control and Validation

It is imperative to validate the successful incorporation and retention of the ac4C modification.

• Mass Spectrometry: Use high-resolution mass spectrometry (e.g., ESI-MS) to confirm the mass of the final oligonucleotide. The mass should correspond to the sequence containing the N4-acetylcytidine.

• Enzymatic Digestion and LC-MS: For unambiguous confirmation, the purified oligonucleotide can be digested into individual nucleosides using enzymes like P1 nuclease and alkaline phosphatase. The resulting nucleoside mixture can then be analyzed by LC-MS to detect and quantify the presence of ac4C.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Coupling Efficiency	- Insufficient coupling time.- Degraded phosphoramidite or activator.	- Increase coupling time to 10-12 minutes.- Use fresh, anhydrous phosphoramidite and activator solutions.
Loss of N4-acetyl group	- Exposure to nucleophilic deprotection agents.- Incomplete removal of standard capping reagents leading to side reactions.	- Strictly adhere to the DBU-based deprotection protocol.- Ensure thorough washing steps after capping.
Incomplete 2'-O-TBDMS deprotection	- Insufficient reaction time or temperature.- Presence of water in the reaction.	- Ensure the reaction is heated to 65°C for the full 2.5 hours.- Use anhydrous DMSO and reagents.

Table 2: Troubleshooting Guide for ac4C-RNA Synthesis.

Conclusion

The synthesis of RNA containing the labile N4-acetylcytidine modification is a non-trivial process that requires a departure from standard automated synthesis protocols. By employing an orthogonal protection strategy with N-ceoc protected phosphoramidites and a carefully controlled, non-nucleophilic deprotection scheme using DBU, researchers can successfully incorporate ac4Cm into synthetic RNA oligonucleotides. The protocols and conditions detailed in this application note provide a robust framework for achieving high-quality ac4C-containing RNA, enabling further investigation into the biological roles of this important epitranscriptomic mark.

References

• Arango, D., et al. (2022). Enhanced ac4C detection in RNA via chemical reduction and cDNA synthesis with modified dNTPs. PMC. [Link][13]

• Arasappan, D., et al. (2022). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Journal of the American Chemical Society. [Link][1][2]

• Glen Research. (n.d.). Application Guide - Procedure for the synthesis, deprotection and isolation of RNA using TBDMS-protected monomers. Glen Research. [Link][9]

• Glen Research. (n.d.). Deprotection Guide. Glen Research. [Link][12]

• Glen Research. (n.d.). Standard RNA Phosphoramidites and Supports. Glen Research. [Link][14]

• Jin, Y., et al. (2021). Oligonucleotide synthesis under mild deprotection conditions. PMC. [Link][7]

• Kumar, R. K., et al. (2011). RNA Synthesis by Reverse Direction Process: Phosphoramidites and High Purity RNAs and Introduction of Ligands, Chromophores, and Modifications at 3'-end. PubMed. [Link][15]

• Kumar, R. K., et al. (2008). RNA Synthesis: Phosphoramidites for RNA synthesis in the reverse direction. Highly efficient synthesis and application to convenient introduction of ligands, chromophores and modifications of synthetic RNA at the 3′- end. Oxford Academic. [Link][16]

• Lönnberg, H. (2020). Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach. MDPI. [Link][11]

• O'Connell, M. R., et al. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link][17]

• O'Connell, M. R., et al. (2022). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Request PDF - ResearchGate. [Link][3][4]

• Varghese, R. P., et al. (1998). Improved coupling activators for oligonucleotide synthesis. Google Patents. [10]

• Wincorr, F., et al. (2007). Activators for oligonucleotide and phosphoramidite synthesis. Google Patents. [18]

• Yan, J., et al. (2023). N4-acetylcytidine (ac4C) promotes mRNA localization to stress granules. bioRxiv. [Link][5]

Sources

• 1. Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Oligonucleotide synthesis under mild deprotection conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. glenresearch.com [glenresearch.com]
• 10. WO1998016540A1 - Improved coupling activators for oligonucleotide synthesis - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]
• 12. glenresearch.com [glenresearch.com]
• 13. Enhanced ac4C detection in RNA via chemical reduction and cDNA synthesis with modified dNTPs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. glenresearch.com [glenresearch.com]
• 15. RNA synthesis by reverse direction process: phosphoramidites and high purity RNAs and introduction of ligands, chromophores, and modifications at 3'-end - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. biorxiv.org [biorxiv.org]
• 18. EP1874792B1 - Activators for oligonucleotide and phosphoramidite synthesis - Google Patents [patents.google.com]

Technical Notes & Optimization

Optimizing deprotection conditions for N-acetyl-2'-O-methylcytidine oligonucleotides

Technical Support Center: 2'-OMe-RNA Deprotection Optimization

Welcome to the Advanced Oligonucleotide Support Hub. You are likely here because you are working with N-acetyl-2'-O-methylcytidine (Ac-2'-OMe-C) and need to balance deprotection speed with yield and purity.

The N-acetyl protection on Cytidine is a strategic choice. Unlike the standard Benzoyl (Bz) protection, the Acetyl group is "UltraFast" labile. This allows the use of aggressive deprotection cocktails (like AMA) without causing the catastrophic transamination side-reactions seen with Bz-C.

Below is your validated guide to deprotection, troubleshooting, and downstream optimization.

Part 1: The Core Protocols

Protocol A: The "UltraFast" Standard (Recommended)

Best for: Unmodified 2'-OMe oligos, or those with stable fluorophores (e.g., Cy3).

The Chemistry: This method utilizes AMA (1:1 Ammonium Hydroxide / 40% Methylamine).[1] The methylamine is a potent nucleophile that rapidly displaces the acetyl group. Because you are using Ac-2'-OMe-C , the acetyl group hydrolyzes faster than the methylamine can attack the C4 position, preventing N-methylation.

Workflow:

• Reagent Prep: Mix Ammonium Hydroxide (28-30%) and Methylamine (40% wt in water) in a 1:1 ratio. Note: Prepare fresh. Methylamine is volatile.

• Cleavage & Deprotection: Add 1.0 mL of AMA to the synthesis column (or CPG vial).

• Incubation:

  • Option 1 (Speed): Heat at 65°C for 10 minutes .

  • Option 2 (Room Temp): Incubate at RT for 2 hours (if you lack a heating block or have minor thermal concerns).

• Work-up: Cool the vial (if heated). Evaporate to dryness (SpeedVac).

• Desalting: Resuspend in water; proceed to desalting (NAP column) or PAGE/HPLC.

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Critical Note: Unlike standard RNA (2'-TBDMS/TOM), 2'-OMe-RNA does not require a secondary fluoride (TEA·3HF) deprotection step.[2][3][4][5] The 2'-O-methyl group is stable and permanent. Treat this chemically like DNA.

Protocol B: The "Safe & Slow" (Dye-Compatible)

Best for: Oligos containing Cy5, Cy5.5, or other base-labile modifications sensitive to Methylamine.

The Chemistry: Methylamine is too aggressive for certain cyanine dyes (causing degradation) and some linkers. Here, we revert to standard ammonolysis but leverage the lability of the Acetyl group to keep it relatively mild.

Workflow:

• Reagent: Concentrated Ammonium Hydroxide (28-30%).

• Incubation:

  • Standard: 55°C for 4–8 hours (or overnight).

  • UltraMild (If using Pac-A/iPr-Pac-G): RT for 4–8 hours.

• Work-up: Evaporate to dryness.

Part 2: Decision Logic & Workflow

Use this logic tree to select the correct protocol and avoid side reactions.

Caption: Decision matrix for selecting deprotection cocktails based on oligonucleotide modification and throughput requirements.

Part 3: Comparative Data Table

Feature	AMA (Protocol A)	Ammonium Hydroxide (Protocol B)	UltraMild (K2CO3/MeOH)
Reagents	NH4OH / Methylamine (1:[5]1)	Conc. NH4OH	0.05M K2CO3 in Methanol
Time/Temp	10 min @ 65°C	8-17 hr @ 55°C	4 hr @ RT
Ac-2'-OMe-C Removal	Complete	Complete	Complete
Transamination Risk	Low (with Ac-C)	None	None
Cy5 Compatibility	Poor (Degradation)	Moderate (keep temp <60°C)	Excellent
Throughput	High	Low	Moderate

Part 4: Troubleshooting & FAQs

Q1: Mass Spec shows a peak at [M + 42 Da]. What happened?

Diagnosis: This is the Acetyl protecting group remaining on the Cytidine.[6] Cause:

• Expired Reagents: Ammonia gas escapes opened bottles rapidly. If your NH4OH is effectively <20%, the reaction stalls.

• Capping Artifact: If you used acetic anhydride for capping and the deprotection was too mild (e.g., <5 mins), some N-acetylated guanine (formed during capping) might remain, though this is rare with AMA. Solution: Treat the oligo with fresh AMA for an additional 10 minutes at 65°C. The acetyl group is labile and will come off.

Q2: I see a peak at [M + 14 Da] (Methylation). Did I use the wrong monomer?

Diagnosis: This is Transamination (N4-methyl-cytidine). Mechanism: Methylamine attacks the C4 position of Cytidine, displacing the amino group. Root Cause: You likely used Benzoyl-protected 2'-OMe-C (Bz-C) instead of Acetyl-protected (Ac-C). The Benzoyl group is more stable, allowing the methylamine time to attack the ring system before the protecting group hydrolyzes. Solution: You cannot "fix" this post-synthesis. You must re-synthesize using Ac-2'-OMe-C monomers if you intend to use AMA.

Q3: Can I use AMA if I have a Fluorescein (FAM) label?

Answer: Yes, but with a specific modification. Protocol: Standard FAM is protected with pivaloyl groups.[3] Methylamine can attack the fluorophore.

• Treat with NH4OH only for 30 minutes at RT (to remove pivaloyl).

• Add an equal volume of Methylamine (creating AMA in situ).[3]

• Heat at 65°C for 10 minutes to finish base deprotection.

Q4: My 2'-OMe oligo has a Phosphorothioate (PS) backbone. Will AMA desulfurize it?

Answer: Generally, no. Nuance: Desulfurization is usually oxidative. AMA is not an oxidant. However, ensure your AMA is fresh and not "yellowed" (which indicates contamination). For critical therapeutic applications (antisense), standard Ammonolysis is slightly safer to preserve >99% PS integrity, but AMA is widely accepted for R&D grade PS-oligos.

References

• Glen Research. (1993). UltraFAST Deprotection - AMA.[3][5][7][8] Glen Report 6.[3]2. Link

• Glen Research. (2014). AMA – Ubiquitous Reagent for Oligo Deprotection. Glen Report 26.14. Link

• Reddy, M.P., et al. (1994). Fast Cleavage and Deprotection of Oligonucleotides.[2][3][6][8] Tetrahedron Letters, 35, 4311-4314.

• Glen Research. (2018). Deprotection - Volume 3 - Dye-Containing Oligonucleotides.[9] Glen Report 34-21.[10] Link

• Thermo Fisher Scientific. Phosphoramidite Deprotection Protocols.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]
• 10. glenresearch.com [glenresearch.com]

Technical Support Center: Preserving N4-Acetylcytidine (ac4Cm) Integrity During Oligonucleotide Deprotection

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with N4-acetylcytidine (ac4Cm)-modified oligonucleotides. The focus is on preventing the degradation of this critical modification during the final deprotection steps of solid-phase synthesis, particularly when employing ultra-mild protocols. Our goal is to equip you with the knowledge to troubleshoot common issues and successfully synthesize high-fidelity ac4Cm-containing oligonucleotides.

Section 1: Frequently Asked Questions (FAQs)

Here, we address the most common questions our application scientists receive regarding the stability of ac4Cm during oligonucleotide deprotection.

Q1: What is N4-acetylcytidine (ac4Cm) and why is its preservation important?

A1: N4-acetylcytidine (ac4Cm) is a post-transcriptional RNA modification where an acetyl group is attached to the N4 position of cytosine. This modification is found in various RNA species, including tRNA and rRNA, across all domains of life.[1] Emerging research indicates that ac4Cm plays a significant role in regulating mRNA stability and translation, making it a crucial target for therapeutic and diagnostic development.[2][3][4] Preserving the integrity of the ac4Cm modification during synthesis is paramount for obtaining biologically active oligonucleotides that accurately reflect their native function.

Q2: I'm using an "ultra-mild" deprotection protocol. Why am I still seeing degradation of my ac4Cm modification?

A2: The term "ultra-mild" in oligonucleotide synthesis generally refers to conditions that are milder than traditional methods, such as concentrated ammonium hydroxide at elevated temperatures. However, even these protocols can be too harsh for the labile N4-acetyl group of ac4Cm. The primary cause of degradation is the basicity of the deprotection solution. The N-acetyl bond is susceptible to base-catalyzed hydrolysis.[5]

Q3: What is the primary mechanism of ac4Cm degradation during deprotection?

A3: The degradation of ac4Cm occurs via base-catalyzed hydrolysis of the N-acetyl group, which converts N4-acetylcytidine back to cytidine. The rate of this hydrolysis is highly pH-dependent, increasing significantly with higher pH.[5] For instance, the half-life of ac4C is approximately 8.2 hours at pH 9 and drops to 1.8 hours at pH 10.[5] Many "ultra-mild" deprotection reagents, such as 0.05M potassium carbonate in methanol, create a pH environment (around 11) that is sufficiently basic to cause rapid deacetylation.[6]

Q4: Are there any commercially available phosphoramidites that are designed to be compatible with ac4Cm?

A4: Yes, for the synthesis of oligonucleotides containing sensitive modifications like ac4Cm, it is crucial to use phosphoramidites with compatible base-protecting groups. Ultra-mild phosphoramidites, such as those with Pac (phenoxyacetyl) on dA, iPr-Pac (isopropyl-phenoxyacetyl) on dG, and Ac (acetyl) on dC, are recommended.[7] These protecting groups can be removed under much gentler conditions than standard protecting groups.

Q5: How can I confirm if my ac4Cm modification is intact after deprotection?

A5: The most reliable method for confirming the integrity of your ac4Cm-modified oligonucleotide is mass spectrometry (e.g., ESI-MS or MALDI-TOF). This will allow you to determine the precise molecular weight of your product and confirm the presence of the acetyl group. HPLC analysis can also be indicative, as the deacetylated oligonucleotide will have a different retention time.

Section 2: Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific issues encountered during the deprotection of ac4Cm-containing oligonucleotides.

Problem: My mass spectrometry results show a significant peak corresponding to the mass of the deacetylated oligonucleotide.

Q1: I used a standard ultra-mild deprotection protocol with 0.05M potassium carbonate in methanol for 4 hours at room temperature. What went wrong?

A1: The use of 0.05M potassium carbonate in methanol is a common ultra-mild deprotection method, but it is not suitable for preserving ac4Cm.[7][8] This solution has a pH of approximately 11, which is too basic and will lead to the rapid hydrolysis of the N4-acetyl group.[5][6]

• Causality: The high concentration of hydroxide ions in the methanolic potassium carbonate solution acts as a strong nucleophile, attacking the carbonyl carbon of the acetyl group on ac4Cm, leading to its removal.

Solution: Switch to a deprotection method with a lower pH.

Q2: What alternative deprotection reagents are compatible with ac4Cm?

A2: For oligonucleotides containing the highly sensitive ac4Cm modification, a truly non-nucleophilic and mildly basic deprotection strategy is required. A recently developed method utilizing sodium periodate (NaIO4) followed by a dilute potassium carbonate (K2CO3) solution at pH 8 has been shown to be effective for deprotecting oligonucleotides containing N4-acetylcytidine.[9]

• Expertise & Experience: This two-step process first oxidizes the sulfur-based protecting groups (if used) and then induces their elimination under very mild basic conditions, leaving the ac4Cm intact.

Another alternative is to use ammonium hydroxide/ethanol (3:1) at room temperature for 4 hours, which is a milder alternative to AMA and may offer better preservation of ac4Cm compared to potassium carbonate in methanol.[7] However, its compatibility should be carefully evaluated for your specific sequence.

Problem: I am observing incomplete deprotection of the standard base protecting groups when using a milder deprotection protocol to preserve ac4Cm.

Q3: I tried using a very short deprotection time with a milder reagent to save my ac4Cm, but now my other bases are not fully deprotected. How can I resolve this?

A3: This is a common challenge when trying to balance the lability of ac4Cm with the removal of more robust protecting groups on standard nucleobases.

• Causality: The kinetics of deprotection vary for different protecting groups. Milder conditions that are safe for ac4Cm may not be sufficient to completely remove standard protecting groups like benzoyl (Bz) or isobutyryl (iBu) within a short timeframe.

Solution: The key is to use a fully "orthogonal" protection strategy where all protecting groups can be removed under conditions that are compatible with ac4Cm.

• Trustworthiness: A self-validating system involves using ultra-mild phosphoramidites for all bases in your sequence (e.g., Pac-dA, iPr-Pac-dG, and Ac-dC).[7] This ensures that all protecting groups can be removed under the same gentle conditions, preventing a situation where you must choose between incomplete deprotection and degradation of your sensitive modification.

Section 3: Recommended Protocols and Data

This section provides detailed experimental protocols and summary tables to guide your deprotection strategy for ac4Cm-containing oligonucleotides.

Data Presentation: Deprotection Reagent Compatibility with ac4Cm

Deprotection Reagent	Typical Conditions	pH (approx.)	Compatibility with ac4Cm	Reference(s)
Conc. NH4OH	55°C, 8-16 hours	>11	No	[10]
AMA (NH4OH/Methylamine)	65°C, 10-15 min	>12	No	[7]
0.05M K2CO3 in Methanol	Room Temp, 4 hours	~11	Very Poor	[6][7][8]
NH4OH/Ethanol (3:1)	Room Temp, 4 hours	<11	Moderate (testing recommended)	[7]
10% Diisopropylamine/0.25M ß-mercaptoethanol in MeOH	55°C, overnight	Mildly Basic	Potentially Compatible (testing required)	[11]
NaIO4 followed by 0.05% K2CO3	Room Temp, ~6 hours total	~8 (K2CO3 step)	High	[9]

Experimental Protocols

Protocol 1: Ultra-Mild Deprotection for Oligonucleotides WITHOUT ac4Cm (For Comparison)

This protocol is suitable for oligonucleotides with other sensitive modifications but is NOT recommended for ac4Cm.

• Synthesis: Utilize UltraMild phosphoramidites (Pac-dA, iPr-Pac-dG, Ac-dC).[7] Use phenoxyacetic anhydride in the capping step to avoid transamidation of the iPr-Pac group on guanine.[8]

• Cleavage and Deprotection:

  • Transfer the solid support to a vial.

  • Add 1 mL of 0.05M potassium carbonate in anhydrous methanol.[8]

  • Incubate at room temperature for 4 hours.[8]

• Neutralization:

  • Add 6 µL of glacial acetic acid per 1 mL of the deprotection solution to neutralize the potassium carbonate. This step is critical to prevent degradation upon drying. [8]

• Purification: Proceed with your standard desalting or purification protocol.

Protocol 2: Recommended Deprotection for ac4Cm-Containing Oligonucleotides (Based on the Dmoc/aDmoc Strategy)

This protocol is adapted from a method shown to be compatible with N4-acetylcytidine.[9] It assumes the use of a compatible protecting group strategy (e.g., Dmoc for exocyclic amines and aDim for phosphates).

• On-Column Oxidation:

  • Prepare a 0.4 M solution of sodium periodate (NaIO4) in water.

  • Flow the NaIO4 solution through the synthesis column at room temperature for approximately 2 hours.

• Washing:

  • Thoroughly wash the column with water, followed by acetonitrile, to remove the oxidant and byproducts.

• Cleavage and Deprotection:

  • Prepare a 0.05% solution of potassium carbonate (K2CO3) in water (pH ~8).

  • Flow the dilute K2CO3 solution through the column at room temperature for approximately 4 hours to cleave the oligonucleotide from the support and remove the base-protecting groups.

• Collection and Purification:

  • Collect the eluate containing the fully deprotected oligonucleotide.

  • Proceed with desalting and purification (e.g., HPLC).

Section 4: Visualizations

Workflow for Standard Ultra-Mild Deprotection (NOT for ac4Cm)

Caption: Base-catalyzed hydrolysis of ac4Cm.

References

• Bartee, D., Nance, K. D., & Meier, J. L. (2022). Profiling Cytidine Acetylation with Specific Affinity and Reactivity. Journal of the American Chemical Society, 144(8), 3487–3496. [Link]

• Glen Research. (n.d.). Glen Report 25 Supplement: Deprotection - Volumes 1-5. Retrieved from [Link]

• Armand Products. (n.d.). Potassium Carbonate Handbook. Retrieved from [Link]

• Glen Research. (n.d.). Applications. Retrieved from [Link]

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• Wikipedia. (2023, October 26). N4-Acetylcytidine. In Wikipedia. [Link]

• Ikeuchi, Y., Shigi, N., Kato, J., Nishimura, A., & Suzuki, T. (2008). The RNA acetyltransferase driven by ATP hydrolysis synthesizes N4-acetylcytidine of tRNA anticodon. The EMBO Journal, 27(15), 2194–2203. [Link]

• Scripps Laboratories. (n.d.). pH of Common Reagents at Room Temperature. Retrieved from [Link]

• Beranek, J., & Friedman, H. A. (1970). Acylation of cytosine by ethyl N-hydroxycarbamate and its acyl derivatives and the binding of these agents to nucleic acids and proteins. Journal of the Chemical Society C: Organic, 2394. [Link]

• Orellana, E. A., et al. (2022). N4-acetylcytidine (ac4C) promotes mRNA localization to stress granules. The EMBO Journal, 41(20), e110931. [Link]

• Bartee, D., Nance, K. D., & Meier, J. L. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

• Glen Research. (n.d.). PROCEDURE FOR ULTRAMILD DEPROTECTION OF OLIGODEOXYNUCLEOTIDES. Retrieved from [Link]

• Yi, C., & He, C. (2013). The Curious Chemical Biology of Cytosine: Deamination, Methylation and Oxidation as Modulators of Genomic Potential. ACS Chemical Biology, 8(1), 12–19. [Link]

• Glen Research. (n.d.). Glen Report 36-14: Application Note — RNA Synthesis. Retrieved from [Link]

• Kellner, S., et al. (2025, August 2). Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. [Link]

• Zhou, C., & Wang, J. (2018). Oligonucleotide synthesis under mild deprotection conditions. RSC Advances, 8(63), 36245–36250. [Link]

• Glen Research. (n.d.). Glen Report 21.12 - Procedure for Synthesis of CleanAmp™ Primers. Retrieved from [Link]

• ChemGenes. (n.d.). E-Catalog Version 19.0. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report. Retrieved from [Link]

• Bartee, D., Nance, K. D., & Meier, J. L. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

• Angelov, P. F., et al. (2009). Nitrosative Cytosine Deamination. An Exploration of the Chemistry Emanating from Deamination with Pyrimidine Ring-Opening. Journal of the American Chemical Society, 131(34), 12346–12354. [Link]

• ResearchGate. (n.d.). Two hypotheses for the mechanism of the AcCoA hydrolysis reaction... Retrieved from [Link]

• University of Reading. (n.d.). Acrylamide-dT: A Polymerisable Nucleoside for DNA Incorporation - Supporting Information. Retrieved from [Link]

• Glen Research. (2025, October 31). Glen Report 37-26 APPLICATION NOTE Greener Roads Ahead: Sustainable Advances in Solid-Phase Oligonucleotide Synthesis. Glen Report. [Link]

• Glen Research. (n.d.). Chemical Modification of the 5'-Terminus of Oligonucleotides. Retrieved from [Link]

• Scribd. (n.d.). Deprotection Guide 20200110. Retrieved from [Link]

• Chemistry Stack Exchange. (2025, May 24). Reaction mechanism for deamination of cytosine. Retrieved from [Link]

• Geng, H., et al. (2023). NAT10-dependent N4‐acetylcytidine modification mediates PAN RNA stability, KSHV reactivation, and IFI16-related inflammasome activation. EMBO reports, 24(10), e57151. [Link]

• Bartee, D., Nance, K. D., & Meier, J. L. (2022, February 16). Site-Specific Synthesis of N4‑Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Journal of the American Chemical Society. [Link]

• ChemGenes. (n.d.). Manufacturer of DNA RNA Synthesis Reagents, Amidites & CPG Solid Supports and Nucleosides. Retrieved from [Link]

• ChemGenes. (n.d.). deoxy Amidites and Supports, Standard protection. Retrieved from [Link]

• ChemGenes. (n.d.). TOM RNA Amidites and Supports. Retrieved from [Link]

• ChemGenes. (n.d.). Universal Supports. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis Rates for Various pH Levels. Retrieved from [Link]

Sources

• 1. N4-Acetylcytidine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N4-acetylcytidine (ac4C) promotes mRNA localization to stress granules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NAT10-dependent N4‐acetylcytidine modification mediates PAN RNA stability, KSHV reactivation, and IFI16-related inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Profiling Cytidine Acetylation with Specific Affinity and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. armandproducts.com [armandproducts.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Oligonucleotide synthesis under mild deprotection conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. deoxy Amidites and Supports, Standard protection | ChemGenes Products [chemgenes.com]
• 11. glenresearch.com [glenresearch.com]

Improving coupling efficiency of Cytidine, N-acetyl-2'-O-methyl- phosphoramidites

Technical Support Center: Troubleshooting & Optimizing Cytidine, N-acetyl-2'-O-methyl- Phosphoramidite Coupling

Welcome to the Technical Support Center for Solid-Phase Oligonucleotide Synthesis (SPOS). As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of coupling Cytidine, N-acetyl-2'-O-methyl- phosphoramidites (Ac-C-2'-OMe).

The 2'-O-methyl modification provides critical nuclease resistance and increased thermodynamic stability in antisense oligonucleotides (ASOs) and siRNA. However, the bulky 2'-OMe group introduces significant steric hindrance at the 3'-phosphoramidite center. Combined with the N-acetyl protecting group on the cytidine exocyclic amine, this steric bulk impedes the nucleophilic attack by the 5'-hydroxyl of the support-bound oligonucleotide. Consequently, standard DNA coupling protocols often yield high rates of unreacted 5'-hydroxyl groups, which, if unchecked, lead to N-1 deletion mutations (1)[1].

Visualizing the Troubleshooting Logic

Troubleshooting workflow for Ac-C-2'-OMe coupling efficiency.

Section 1: Mechanistic Troubleshooting Guide

Low Coupling Efficiency and N-1 Deletions

The Mechanism: During the coupling step, the free 5'-OH of the solid-support-linked nucleoside attacks the phosphorus of the incoming Ac-C-2'-OMe phosphoramidite. If coupling efficiency (CE) drops, unreacted 5'-OH groups remain. Even at a highly optimized 99.5% CE, a 50mer oligonucleotide will only yield ~74.5% full-length product (FLP), and if the CE drops to 98.5%, the FLP plummets (2)[2]. Unreacted 5'-OH groups that escape the capping step will react in the subsequent cycle, creating N-1 deletion impurities that are notoriously difficult to separate via RP-HPLC (3)[3]. The Fix: Always monitor the DMT carbocation release at 495 nm during the detritylation step to calculate real-time CE (4)[4]. If CE drops below 99% specifically at the Ac-C-2'-OMe addition, immediately pause the synthesis and evaluate moisture and activator kinetics.

Moisture Contamination

The Mechanism: Phosphoramidites are highly sensitive to water. Moisture in the diluent (acetonitrile) or the activator solution will rapidly hydrolyze the highly reactive phosphoramidite intermediate, converting it into an unreactive H-phosphonate. Because 2'-OMe amidites require longer coupling times, they are exposed to the solvent environment longer, making them exceptionally vulnerable to even trace water (ppm levels). The Fix: Ensure anhydrous acetonitrile (diluent) has a water content of <30 ppm. Use activated molecular sieves (3Å) in reagent bottles.

Suboptimal Activator Kinetics

The Mechanism: The activator protonates the diisopropylamino leaving group of the phosphoramidite, forming a highly reactive tetrazolide intermediate. Standard 1H-tetrazole is often not acidic or nucleophilic enough to efficiently drive the reaction for sterically hindered 2'-OMe amidites. The Fix: Switch to a more acidic and nucleophilic activator. Introducing 5-(Ethylthio)-1H-tetrazole (ETT) into the protocol significantly increases coupling efficiency (3)[3]. Alternatively, 5-Benzylthio-1H-tetrazole (BTT) has been shown to achieve high purity with coupling times as short as 2 to 6 minutes (5)[5].

Section 2: Self-Validating Protocol for Ac-C-2'-OMe Coupling

To ensure maximum scientific integrity and reproducibility, follow this step-by-step methodology for setting up the coupling cycle. This protocol is designed as a self-validating system: success at each step guarantees the integrity of the next.

Step 1: Reagent Preparation & Desiccation

• Dilute the Ac-C-2'-OMe phosphoramidite in anhydrous acetonitrile to a final concentration of 0.1 M to 0.15 M.

• Add activated 3Å molecular sieves to the amidite vial and let it rest for 12 hours prior to synthesis to ensure ultra-dry conditions.

• Prepare a 0.25 M solution of 5-Benzylthio-1H-tetrazole (BTT) in anhydrous acetonitrile as the activator (5)[5].

Step 2: Synthesizer Priming

• Purge all synthesizer lines with Argon or Helium to displace atmospheric moisture.

• Prime the amidite and activator lines, ensuring the delivery volumes are calibrated. The delivery ratio of Amidite:Activator should typically be 1:1.5 to 1:2 by volume.

Step 3: Executing the Coupling Step

• Program the synthesizer to deliver the Ac-C-2'-OMe and BTT simultaneously to the synthesis column.

• Critical Adjustment: Set the coupling time to 6 to 12 minutes (6)[6]. Standard DNA coupling times (~1-2 mins) will result in incomplete reactions due to the 2'-OMe steric bulk.

Step 4: Capping and Oxidation

• Execute the capping step immediately after coupling to permanently block any unreacted 5'-OH groups, preventing N-1 deletion mutations (7)[7].

• Proceed to oxidation using iodine/water/pyridine to convert the unstable phosphite triester to a stable phosphate triester (1)[1].

Step 5: Validation via Trityl Monitoring

• In the subsequent detritylation step, measure the UV absorbance of the cleaved DMT cation at 495 nm (7)[7].

• Calculate the coupling efficiency. A successful Ac-C-2'-OMe coupling must yield a step-wise efficiency of ≥ 99.0%.

Section 3: Quantitative Data Summary

The following table summarizes the expected coupling efficiencies based on the combination of activator and coupling time for Ac-C-2'-OMe phosphoramidites.

Activator	Concentration	Coupling Time	Expected Step-wise CE	Risk of N-1 Deletions
1H-Tetrazole	0.45 M	2 mins	~95.0 - 97.0%	High
1H-Tetrazole	0.45 M	12 mins	~98.0 - 98.5%	Moderate
ETT	0.25 M	6 mins	~99.0%	Low
BTT	0.25 M	6 - 12 mins	> 99.0%	Very Low

Note: Data assumes anhydrous conditions (<30 ppm H2O) and 0.1 M amidite concentration. Extended coupling times of up to 12 minutes are recommended for maximum yield (6)[6].

Section 4: Frequently Asked Questions (FAQs)

Q: Why am I seeing a high percentage of N-1 deletion sequences specifically at the Cytidine positions in my 2'-OMe RNA synthesis? A: This is a classic symptom of incomplete coupling due to steric hindrance. The 2'-O-methyl group restricts the conformational flexibility of the ribose ring, and the N-acetyl protecting group on the Cytidine adds further bulk. If the coupling time is too short or the activator is too weak, the incoming amidite fails to react with all available 5'-hydroxyl groups on the solid support. Unreacted chains that bypass the capping step will continue to grow in the next cycle, resulting in N-1 deletions (2)[2].

Q: Can I use standard DNA coupling times (1-2 minutes) for Ac-C-2'-OMe? A: No. While standard deoxynucleotide phosphoramidites couple efficiently in 1-2 minutes, 2'-OMe RNA monomers require significantly more time to achieve >99% coupling efficiency. It is recommended to extend the coupling time to 6-12 minutes depending on the activator used (6)[6].

Q: How does the choice of activator impact the coupling of Ac-C-2'-OMe? A: The activator is responsible for protonating the phosphoramidite to form the reactive intermediate. Because Ac-C-2'-OMe is sterically hindered, a more aggressive activator is required to drive the reaction forward kinetically. Replacing standard tetrazole with 5-(Ethylthio)-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BTT) increases both the acidity and nucleophilicity of the reaction, dramatically improving coupling efficiency and reducing the required coupling time (3)[3].

Q: My coupling efficiency for Ac-C-2'-OMe suddenly dropped from 99% to 95% between batches. What is the most likely culprit? A: Moisture contamination is the most probable cause. Phosphoramidites in solution have a limited shelf life (typically 24 hours) (6)[6]. If the anhydrous acetonitrile used to dissolve the amidite has absorbed atmospheric moisture, the amidite will hydrolyze. Always use fresh, ultra-dry acetonitrile and consider adding molecular sieves to your reagent bottles.

References[6] Glen Research. Ac-C-CE Phosphoramidite (10-3015). Retrieved fromhttps://www.glenresearch.com[3] Danaher Life Sciences. Solid-Phase Oligonucleotide Synthesis. Retrieved from https://www.danaher.com[2] Integrated DNA Technologies (IDT). Oligonucleotide synthesis: Coupling efficiency and quality control. Retrieved from https://www.idtdna.com[1] Biotage. Solid Phase Oligonucleotide Synthesis. Retrieved from https://www.biotage.com[7] ATDBio. Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Retrieved fromhttps://www.atdbio.com[5] Google Patents. US8541569B2 - Phosphoramidites for synthetic RNA in the reverse direction, efficient RNA synthesis and convenient introduction of 3'. Retrieved from https://patents.google.com[4] Sigma-Aldrich. DNA Oligonucleotide Synthesis. Retrieved from https://www.sigmaaldrich.com

Sources

• 1. biotage.com [biotage.com]
• 2. sg.idtdna.com [sg.idtdna.com]
• 3. lifesciences.danaher.com [lifesciences.danaher.com]
• 4. DNA寡核苷酸合成 [sigmaaldrich.com]
• 5. US8541569B2 - Phosphoramidites for synthetic RNA in the reverse direction, efficient RNA synthesis and convenient introduction of 3'-end ligands, chromophores and modifications of synthetic RNA - Google Patents [patents.google.com]
• 6. glenresearch.com [glenresearch.com]
• 7. atdbio.com [atdbio.com]

Technical Support Center: Resolving ac4Cm Peaks from Positional Isomers in LC-MS/MS

Welcome to the Epitranscriptomics Technical Support Center. This guide is designed for analytical chemists, RNA biologists, and drug development professionals tackling the complex chromatographic resolution of ac4Cm (N4-acetyl-2'-O-methylcytidine) .

Found natively in the tRNA of hyperthermophilic archaea to confer thermal stability [1], and increasingly studied in eukaryotic mRNA modifications, ac4Cm presents a unique analytical challenge. Because it shares the exact mass (isobaric) and similar polarity with several other acetylated and methylated cytidine derivatives, standard LC-MS/MS methods often yield co-eluting peaks. This guide provides the mechanistic causality, troubleshooting steps, and self-validating protocols required to achieve baseline resolution and unambiguous identification.

Core Principles: The Causality of Isomeric Interference

To resolve ac4Cm, we must first understand why it co-elutes with its isomers. The chemical formula for ac4Cm is

(Exact Mass: 299.1117 Da). In positive electrospray ionization (ESI+), the precursor ion appears at m/z 300.119 .

Interference arises from two distinct classes of isomers:

• Base-Methylated Isobars (e.g., ac4m5C - N4-acetyl-5-methylcytidine): Here, the methyl group is located on the nucleobase rather than the 2'-OH of the ribose. While they share the same precursor mass, the mass distribution between the base and the ribose differs.

• Positional Ribose Isomers (e.g., 3'-O-methyl vs. 2'-O-methyl): The methyl group is shifted from the 2'-hydroxyl to the 3'-hydroxyl of the ribose. These molecules are nearly identical in both mass and MS/MS fragmentation, making them purely a chromatographic challenge.

Troubleshooting & FAQs

Q1: My ac4Cm peak appears as a broad doublet. How do I know if the interference is a base-methylated isomer or a positional ribose isomer?

A: You must leverage the energy of collision-induced dissociation (CID) to break the glycosidic bond.

• The Causality: When a nucleoside fragments in MS/MS, the weakest point is the glycosidic bond connecting the nucleobase to the ribose. The neutral loss corresponds to the ribose moiety, leaving the charged nucleobase as the product ion.

• Self-Validating Protocol: Extract the MS2 spectrum for the m/z 300.119 precursor.

  • If the dominant product ion is m/z 154.06 , the methyl group is on the ribose (Neutral loss = 146 Da). You are looking at ac4Cm (or its 3'-O-methyl isomer).

  • If the dominant product ion is m/z 168.08 , the methyl group is on the base (Neutral loss = 132 Da). You are looking at a base-methylated isobar like ac4m5C.

Q2: MS/MS confirms my interference is a base-methylated isomer (m/z 168.08). How do I quantify ac4Cm accurately?

A: You do not necessarily need to resolve them chromatographically if your mass spectrometer has sufficient dynamic range. Switch your acquisition from Full Scan to Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) . By quantifying strictly on the 300.119 -> 154.06 transition, you mathematically filter out the base-methylated isomer, creating a self-validating quantification method[2].

Q3: MS/MS shows only m/z 154.06, but I still have a doublet peak. How do I resolve 2'-O-methyl from 3'-O-methyl isomers?

A: You are dealing with true positional isomers. MS/MS cannot distinguish these because both yield the exact same nucleobase fragment. You must resolve them chromatographically.

• The Causality: Standard C18 columns often fail here because the hydrophobic difference between a 2'-O-methyl and a 3'-O-methyl group is negligible.

• Actionable Solution: Switch to a High-Strength Silica (HSS) C18 column designed for polar retention, or a Mixed-Mode column (incorporating both reversed-phase and weak anion/cation exchange). Flatten your mobile phase gradient to an ultra-shallow slope (e.g., 0.5% to 5% Acetonitrile over 15 minutes) using 0.1% Formic Acid in water to maximize secondary interactions [3].

Diagnostic Workflows & Visualizations

Diagnostic MS/MS fragmentation pathways distinguishing ac4Cm from base-methylated isomers.

Step-by-step LC-MS/MS workflow for the isolation and resolution of RNA modifications.

Quantitative Isomer Data Summary

Use the following table to program your mass spectrometer's inclusion lists and validate peak identities based on retention behavior and fragmentation.

Compound Name	Isomer Classification	Precursor (m/z)	Diagnostic Base Ion (m/z)	Neutral Loss (Da)	Expected LC Behavior (HSS C18)
ac4Cm	Target (2'-O-methyl)	300.119	154.06	146.06	Reference (Rt = 1.00)
ac4m5C	Base-Methylated Isobar	300.119	168.08	132.04	Elutes slightly earlier (~0.95)
ac4(3'-O-m)C	Positional Ribose Isomer	300.119	154.06	146.06	Elutes slightly later (~1.05)

Step-by-Step Methodology: RNA Digestion & LC-MS/MS Resolution

This protocol is engineered to prevent artificial modification loss while ensuring complete hydrolysis for accurate LC-MS/MS quantification.

Phase 1: Enzymatic Digestion

Causality Note: RNA must be completely hydrolyzed to single nucleosides. Incomplete digestion leaves dinucleotides that will not match the m/z 300.119 inclusion list, leading to false-negative quantification.

• Denaturation: Suspend 1-2 µg of purified RNA in 10 µL of nuclease-free water. Heat to 95°C for 3 minutes, then immediately snap-cool on ice for 2 minutes to eliminate secondary structures.

• Hydrolysis: Add 1 µL of Nuclease P1 (1 U/µL) and 1 µL of 10X Ammonium Acetate buffer (pH 5.3). Incubate at 42°C for 2 hours.

• Dephosphorylation: Adjust pH by adding 1 µL of 1M Ammonium Bicarbonate. Add 1 µL of Alkaline Phosphatase (1 U/µL) and incubate at 37°C for 2 hours.

• Purification: Filter the digest through a 10 kDa MWCO ultrafiltration unit (centrifuge at 14,000 x g for 15 mins) to remove the digestion enzymes.

Phase 2: LC-MS/MS Acquisition

Self-Validation Checkpoint: Always inject a synthetic standard of ac4Cm prior to biological samples to lock in the exact retention time and MS2 fragmentation ratios.

• Column: Waters ACQUITY UPLC HSS T3 (150 × 2.1 mm, 1.8 µm) maintained at 40°C.

• Mobile Phases:

  • Buffer A: 0.1% Formic acid in LC-MS grade Water.

  • Buffer B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• Optimized Shallow Gradient:

  • 0.0 - 2.0 min: 0% B

  • 2.0 - 15.0 min: 0% to 5% B (This ultra-shallow phase is critical for resolving 2'-O-methyl from 3'-O-methyl).

  • 15.0 - 18.0 min: 5% to 40% B

  • 18.0 - 20.0 min: 100% B (Wash)

• MS Parameters: Positive ESI mode. Set MRM transitions for ac4Cm (300.1 -> 154.1) and base-methylated isomers (300.1 -> 168.1).

References

• Dalluge, J. A., et al.
• Gregorova, P., et al. "Broad-range RNA modification analysis of complex biological samples using rapid C18-UPLC-MS." HELDA - University of Helsinki,
• "Simultaneous Quantification of Nucleosides and Nucleotides from Biological Samples.

Enhancing ionization of ac4Cm in electrospray ionization mass spectrometry

Knowledge Base > Troubleshooting Guides > Nucleoside Ionization > ac4Cm Optimization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to detect hypermodified nucleosides like ac4Cm (N4-acetyl-2'-O-methylcytidine) in electrospray ionization mass spectrometry (ESI-MS).

Found natively in the ribosomal and transfer RNAs of hyperthermophilic archaea (e.g., Pyrococcus furiosus) and specific eukaryotic transcripts[1], ac4Cm presents a unique analytical challenge. Its dual modification—an acetyl group on the nucleobase and a methyl group on the ribose—drastically alters its physicochemical behavior in an ESI source.

This guide is designed to bypass generic advice and provide you with the mechanistic causality and field-proven protocols required to maximize ac4Cm ionization efficiency.

📊 Quantitative Data Summary: Physicochemical & MS Properties

To optimize ionization, we must first understand the molecule. The table below illustrates how the sequential modification of cytidine impacts its behavior in an LC-MS system.

Nucleoside	Structural Modification	Precursor Ion	Major Product Ion	Est. N3	Relative Hydrophobicity	Optimal ESI Mode
Cytidine (C)	None	m/z 244.1	m/z 112.1	~4.2 – 4.5	Low	Positive
ac4C	N4-acetyl	m/z 286.1	m/z 154.1	~1.5 – 2.0	Medium	Positive
ac4Cm	N4-acetyl, 2'-O-methyl	m/z 300.1	m/z 154.1	~1.5 – 2.0	High	Positive

Data synthesized from established nucleobase

calculations and MRM transition databases[2].

❓ Frequently Asked Questions & Troubleshooting

Q1: Why is my ac4Cm signal virtually undetectable compared to unmodified cytidine, even at the same concentration?

The Causality: The issue is not your mass spectrometer's sensitivity; it is the fundamental basicity of the molecule. In unmodified cytidine, the N3 position of the pyrimidine ring readily accepts a proton (

~4.5). However, when the N4 exocyclic amine is acetylated (as in ac4Cm), the lone pair of electrons on the nitrogen is drawn into resonance with the strongly electron-withdrawing carbonyl oxygen of the acetyl group.

This resonance delocalization starves the pyrimidine ring of electron density, causing the

of the N3 position to plummet to roughly 1.5 to 2.0[2]. In standard LC-MS mobile phases (pH 3–7), ac4Cm remains largely unprotonated in solution, leading to a catastrophic drop in positive-mode ESI efficiency.

Q2: How can I force the protonation of ac4Cm to enhance my signal?

The Solution: Because solution-phase protonation is unfavorable, you must exploit gas-phase protonation dynamics during the final stages of the ESI process.

• Acidify aggressively: Use 0.1% to 0.2% Formic Acid (FA) in both your aqueous and organic mobile phases to ensure an excess of available protons[3].

• Utilize a Supercharging Agent: Add 1% to 3% DMSO to your mobile phase. DMSO acts as a supercharging agent[4]. Because DMSO has a higher boiling point and higher surface tension than water or acetonitrile, it remains in the ESI droplet longer. As the droplet shrinks, the local concentration of DMSO and protons skyrockets, creating an ultra-acidic microenvironment that forces the protonation of the stubborn N3 position via the Ion Evaporation Model (IEM) just before the analyte enters the gas phase.

Q3: I usually use HFIP and TEA for my oligonucleotide LC-MS. Can I use this for ac4Cm?

The Causality: No. You must separate the logic of intact oligonucleotide analysis from digested nucleoside analysis. Hexafluoroisopropanol (HFIP) and Triethylamine (TEA) are exceptional for intact oligonucleotides because they facilitate ion-pairing with the phosphate backbone and reduce charge states in negative ion mode [5]. However, to analyze ac4Cm, you must digest the RNA down to single nucleosides, which removes the phosphate group. If you run digested nucleosides in HFIP/TEA, the TEA (a strong base) will scavenge all available protons, leaving the weakly basic ac4Cm completely unprotonated. Always switch to a Formic Acid/Water/Acetonitrile system for nucleoside analysis.

Q4: Will high ESI source temperatures degrade ac4Cm?

The Solution: Do not be afraid of heat. ac4Cm is an evolutionary adaptation found in hyperthermophilic archaea designed to stabilize RNA structures at extreme temperatures (up to 100°C in biological systems)[1]. In the ESI source, you can safely elevate your desolvation gas temperature to 400°C – 500°C . Because ac4Cm is highly hydrophobic (due to the 2'-O-methyl and N4-acetyl groups), it requires aggressive thermal energy to ensure complete droplet desolvation. Incomplete desolvation is a primary cause of ion suppression for hydrophobic nucleosides.

🔬 Self-Validating Experimental Protocol

To guarantee scientific integrity, this protocol includes internal validation checkpoints to ensure that a lack of signal is due to biology, not analytical failure.

Step 1: RNA Denaturation & Digestion

• Suspend 1 µg of total RNA in 10 µL of RNase-free water.

• Heat to 95°C for 3 minutes, then snap-cool on ice. (Validation Checkpoint: ac4Cm enforces extreme structural rigidity; failing to denature will prevent enzyme access).

• Add 1 U of Nuclease P1 and 10X digestion buffer (containing Zinc). Incubate at 37°C for 4 hours to cleave RNA into 5'-monophosphates.

• Add 1 U of Antarctic Phosphatase and buffer. Incubate at 37°C for 2 hours to remove phosphate groups, yielding free nucleosides.

Step 2: Matrix Clean-up

• Transfer the digest to a 10 kDa MWCO (Molecular Weight Cut-Off) ultrafiltration unit.

• Centrifuge at 14,000 x g for 15 minutes. Collect the filtrate. (Causality: Removing the >10 kDa digestion enzymes prevents severe protein-induced ion suppression in the ESI source).

Step 3: LC-MS/MS Acquisition

• Column: C18 UPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size)[3].

• Mobile Phase A: Water + 0.1% Formic Acid + 1% DMSO.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid + 1% DMSO.

• Gradient: 0-2 min (1% B), 2-8 min (1% to 15% B), 8-9 min (15% to 95% B). (Causality: ac4Cm is highly retained; it will elute late in the gradient compared to canonical nucleosides).

• MS Parameters (Positive MRM):

  • Precursor: m/z 300.1

  • Product: m/z 154.1 (Collision Energy: ~15-20 eV).

  • Validation Checkpoint: Always monitor the Cytidine transition (m/z 244.1

    112.1). If the Cytidine peak is absent or distorted, your digestion failed or your MS is contaminated. Do not proceed to ac4Cm analysis until Cytidine is resolved.

⚙️ System Visualizations

Step-by-step workflow for RNA digestion and LC-MS/MS analysis of ac4Cm.

ESI desolvation mechanism showing DMSO-enhanced protonation of ac4Cm.

📚 References

• Calculations of pKa Values for a Series of Naturally Occurring Modified Nucleobases, The Journal of Physical Chemistry A - ACS Publications, 2

• Broad-range RNA modification analysis of complex biological samples using rapid C18-UPLC-MS, bioRxiv, 3

• Absolute quantification of exogenous stimuli-induced nucleic acid modification dynamics with LC-MS, LMU Munich, Link

• In-Spray Supercharging of Peptides and Proteins in Electrospray Ionization Mass Spectrometry, ResearchGate (Analytical Chemistry), 4

• Evaluation of Alternative Ion-pairing Reagents in the Analysis of Oligonucleotides with the ACQUITY QDa Detector, Waters Corporation,5

• Nucleo-SAFARI: Automated Identification of Fragment Ions in Top-Down MS/MS Spectra of Nucleic Acids, ResearchGate, 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]

Technical Support Center: Overcoming Steric Hindrance in ac4Cm RNA Incorporation

Welcome to the Advanced RNA Synthesis Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to address the specific biochemical and biophysical bottlenecks encountered when incorporating N4-acetyl-2'-O-methylcytidine (ac4Cm) into long RNA chains.

Found naturally in the ribosomal and transfer RNAs of thermophilic archaea, ac4Cm is widely considered the "most conformationally rigid nucleobase" in nature[1]. While this dual modification (N4-acetylation + 2'-O-methylation) drastically enhances RNA stability and duplex rigidity[1], it introduces severe steric hindrance. This structural bulk impedes both phosphoramidite coupling during chemical synthesis and enzymatic processivity during in vitro transcription (IVT).

Below, you will find field-proven troubleshooting FAQs, self-validating protocols, and mechanistic explanations to help you successfully synthesize long, fully functional ac4Cm-modified RNA.

SECTION 1: Chemical Solid-Phase Synthesis of ac4Cm-RNA

FAQ 1: Why do I see a massive drop in coupling efficiency specifically when adding the ac4Cm monomer?

The Causality: The 2'-O-methyl group restricts the conformational flexibility of the ribose ring. When standard bulky 2'-protecting groups like tert-butyldimethylsilyl (TBDMS) are present on adjacent nucleotides, they sterically clash with the N4-acetyl moiety of the incoming ac4Cm phosphoramidite[2]. This steric crowding drastically reduces the kinetics of the nucleophilic attack by the 5'-hydroxyl on the phosphoramidite center, leading to truncated sequences.

FAQ 2: How can I optimize my synthesis cycle to force ac4Cm incorporation?

The Causality: You must alter both the spatial environment and the reaction kinetics. Shift from TBDMS to 2'-O-TOM (triisopropylsilyloxymethyl) protecting groups. TOM groups are structurally linear and significantly reduce steric clash compared to the umbrella-like bulk of TBDMS[2]. Furthermore, replace standard tetrazole with a highly acidic/reactive activator like 5-(Ethylthio)-1H-tetrazole (ETT) to lower the activation energy, and extend the coupling time.

Table 1: Impact of Chemistry Choices on ac4Cm Coupling Efficiency

Synthesis Condition	2'-Protecting Group	Activator	Coupling Time	Avg. ac4Cm Coupling Yield
Standard	TBDMS	Tetrazole	3 min	~40%
Optimized Group	TOM	Tetrazole	3 min	~75%
Fully Optimized	TOM	ETT (0.25 M)	12 min	>98%

Protocol 1: Optimized Solid-Phase Coupling for ac4Cm

Self-Validating System: Trityl monitoring is integrated to ensure real-time feedback on coupling success.

• Reagent Preparation: Dissolve the ac4Cm phosphoramidite in anhydrous acetonitrile to a concentration of 0.1 M. Ensure water content is <10 ppm.

• Activator Selection: Prime the synthesizer with 0.25 M ETT. Its lower pKa (4.28) compared to tetrazole (4.89) accelerates the protonation of the diisopropylamino leaving group.

• Coupling Cycle: Program the synthesizer to extend the coupling step for the ac4Cm monomer to 12–15 minutes.

• Validation (Trityl Monitor): Quantify the release of the dimethoxytrityl (DMT) cation at 498 nm during the subsequent deprotection step. A peak area matching >98% of the previous cycle confirms successful incorporation.

Fig 1: Logical workflow for overcoming steric hindrance during solid-phase synthesis of ac4Cm-RNA.

SECTION 2: Enzymatic Incorporation (In Vitro Transcription)

FAQ 3: My wild-type T7 RNA polymerase yields only short, abortive transcripts with ac4Cm-TP. What is happening?

The Causality: Wild-type T7 RNA polymerase possesses a strict "gatekeeper" residue (Tyr639) that discriminates against 2'-modified nucleotides to maintain fidelity. The combined steric bulk of the 2'-OMe and the N4-acetyl group prevents the nucleotide from properly aligning in the catalytic pocket, causing the polymerase to stall and prematurely release the transcript.

FAQ 4: Which T7 RNAP mutant should I use to achieve full-length transcripts?

The Causality: You must use an engineered polymerase that combines expanded active-site volume with high thermostability. The RGVG mutant (R425, G542, Y639V, H784G) opens the catalytic pocket to accommodate 2'-OMe groups. However, to overcome the extreme steric penalty of ac4Cm, we recommend the RGVG-M6 variant , which incorporates additional thermostabilizing mutations[3]. This allows the IVT reaction to run at 42°C–45°C. The higher thermal energy increases the molecular collision rate, effectively overcoming the activation energy barrier imposed by the bulky nucleotide[3].

Table 2: T7 RNA Polymerase Variants for Bulky NTP Incorporation

T7 RNAP Variant	Key Mutations	Tolerance to 2'-OMe	Optimal Temp	Relative ac4Cm-TP Yield
Wild-Type	None	Low (<5%)	37°C	Minimal
Y639F	Y639F	Moderate (~20%)	37°C	Low
RGVG	R425, G542, Y639V, H784G	High (~60%)	37°C	Moderate
RGVG-M6	RGVG + M6 stabilizing muts	Very High (>85%)	42°C+	Maximum

Protocol 2: High-Temperature IVT with Mutant T7 RNAP

Self-Validating System: Denaturing PAGE confirms processivity over abortive cycling.

• Reaction Assembly: Combine 1 µg of linearized DNA template, 2.5 mM of each NTP (using ac4Cm-TP in place of CTP), 10 mM DTT, and 250 nM RGVG-M6 T7 RNAP in optimized transcription buffer (containing 6-8 mM MgCl2, as bulky NTPs require higher Mg2+ ratios).

• Thermal Incubation: Incubate the reaction at 42°C for 4 to 6 hours. The elevated temperature prevents polymerase stalling at ac4Cm insertion sites.

• Template Digestion: Add 2 Units of RNase-free DNase I and incubate for 15 minutes at 37°C.

• Validation (Urea-PAGE): Run 1 µL of the reaction on a 15% Denaturing Urea-PAGE gel. A single distinct band at the target molecular weight confirms successful bypass of steric hindrance.

Fig 2: High-temperature IVT workflow using thermostabilized T7 RNAP mutants for ac4Cm incorporation.

SECTION 3: Assembling Long RNA Chains (>100 nt)

FAQ 5: Even with optimized TOM/ETT coupling, my 130 nt ac4Cm-modified RNA has unacceptable purity. How do I build longer chains?

The Causality: The physical limit of solid-phase RNA synthesis is practically ~100-120 nt due to 2'-steric crowding and cumulative yield loss per cycle[4]. For longer transcripts, you must utilize a "divide and conquer" strategy known as Splinted RNA Ligation . By synthesizing shorter fragments (e.g., 50 nt) where ac4Cm is site-specifically incorporated, you can ligate them using T4 RNA Ligase 2. This enzyme specifically seals nicks in double-stranded RNA-DNA hybrids, bypassing the length limitations of chemical synthesis[2].

Protocol 3: Splinted Ligation of ac4Cm RNA Fragments

Self-Validating System: Gel-shift assay ensures complete ligation before downstream application.

• Hybridization: Mix the 5'-phosphorylated ac4Cm-RNA donor, the 3'-OH RNA acceptor, and a complementary DNA splint in a 1:1:1.2 molar ratio. Heat to 95°C for 3 minutes, then slow-cool (0.1°C/sec) to 25°C to ensure perfect alignment of the nick.

• Enzymatic Ligation: Add 1X T4 RNA Ligase 2 buffer, 1 mM ATP, and 10 Units of T4 RNA Ligase 2. Incubate at 37°C for 2 hours.

• Splint Removal: Add 2 Units of DNase I to degrade the DNA splint, leaving only the single-stranded, long modified RNA.

• Validation (Preparative PAGE): Purify the product via preparative Urea-PAGE. The ligated product will migrate significantly slower than the unligated fragments, providing visual confirmation of success.

Fig 3: Splinted ligation strategy to assemble long ac4Cm-modified RNA chains beyond chemical limits.

References

• Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization Source: Journal of the American Chemical Society (via NIH)
• Transcription yield of fully 2'-modified RNA can be increased by the addition of thermostabilizing mutations to T7 RNA polymerase mutants Source: Nucleic Acids Research (via Oxford Academic)
• Combined Approaches to Site-Specific Modific
• Synthesis of long and functionally active RNAs facilitated by acetal levulinic ester chemistry Source: Nucleic Acids Research (via Oxford Academic)

Sources

• 1. Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combined Approaches to Site-Specific Modification of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Stability and Handling of N-acetyl-2'-O-methylcytidine (ac⁴Cm)

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for N-acetyl-2'-O-methylcytidine (ac⁴Cm). This document is designed for researchers, scientists, and drug development professionals who are incorporating this unique modified nucleoside into their experiments. Given that ac⁴Cm is a dually modified nucleoside found in thermophilic archaea, understanding its stability is paramount for obtaining reliable and reproducible results.[1][2][3] This guide provides an in-depth analysis of its expected chemical stability based on its constituent modifications, offers solutions to common experimental challenges, and includes a detailed protocol for you to validate its stability in your specific systems.

Part 1: Scientific Background & Key Stability Considerations

N-acetyl-2'-O-methylcytidine is comprised of two key modifications: an acetyl group on the N4 position of the cytidine base and a methyl group on the 2'-hydroxyl of the ribose sugar. Each modification contributes differently to the molecule's overall stability profile.

The Stabilizing Effect of 2'-O-Methylation

The most significant stabilizing feature of ac⁴Cm is the 2'-O-methyl group on the ribose. In standard RNA, the presence of a 2'-hydroxyl group makes the phosphodiester backbone susceptible to alkaline hydrolysis. The 2'-O-methylation neutralizes this reactive group, rendering the RNA backbone significantly more resistant to cleavage under basic conditions and against many common ribonucleases.[4][5][6] This modification is a key reason why organisms in high-temperature environments utilize it to maintain the structural integrity of their RNA.[7]

The pH-Labile Nature of the N4-Acetyl Group

In contrast to the stable backbone, the N4-acetyl group on the cytidine base is the primary site of potential degradation. This amide linkage is susceptible to both acid- and base-catalyzed hydrolysis. Under pH extremes, this group can be cleaved, converting N-acetyl-2'-O-methylcytidine into its parent nucleoside, 2'-O-methylcytidine (Cm).[8][9] Studies on the related N4-acetylcytidine (ac⁴C) have shown that hydrolysis can occur at both low (pH 1) and high (pH 10) pH levels.[8]

Therefore, the primary stability concern when working with ac⁴Cm in aqueous buffers is not the degradation of the RNA strand itself, but the chemical integrity of the N4-acetyl modification, which may be critical for specific molecular interactions or biological activity.

Caption: Workflow for the HPLC-based ac⁴Cm stability assay.

Materials:

• N-acetyl-2'-O-methylcytidine (ac⁴Cm)

• Anhydrous DMSO

• Your specific experimental buffer(s) of interest (e.g., PBS, cell culture medium, citrate buffer)

• HPLC system with a UV detector (set to ~271 nm) and a C18 analytical column [10]* Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Thermostated incubator or water bath

Procedure:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of ac⁴Cm in anhydrous DMSO.

• Sample Preparation: For each buffer to be tested, dilute the ac⁴Cm stock solution to a final concentration of 100 µM. Prepare enough volume for all time points. For example, to make 1 mL, add 10 µL of 10 mM stock to 990 µL of buffer.

• Initial Time Point (T=0): Immediately after preparation, take an aliquot (e.g., 50 µL) from each sample. If not analyzing immediately, store at -80°C. This will serve as your 100% reference.

• Incubation: Place the remaining sample volumes in a calibrated incubator set to your experimental temperature (e.g., 25°C or 37°C).

• Time-Course Sampling: At your desired time points (e.g., 1, 4, 8, 24, 48 hours), withdraw another aliquot from each sample and store it at -80°C until analysis.

• HPLC Analysis:

  • Set up an appropriate gradient method to separate ac⁴Cm from its potential degradation product, 2'-O-methylcytidine (which will be more polar and elute earlier). A general gradient might be 5% to 50% Mobile Phase B over 15 minutes.

  • Inject equal volumes (e.g., 10 µL) of the thawed samples from each time point.

  • Record the chromatograms, monitoring at the λmax of cytidine derivatives (~271 nm).

• Data Analysis:

  • Identify the peak corresponding to intact ac⁴Cm.

  • Integrate the peak area for ac⁴Cm at each time point.

  • Calculate the percentage of ac⁴Cm remaining using the following formula: % Remaining = (Peak Area at Time T / Peak Area at Time 0) * 100

  • Plot the % Remaining versus time to determine the stability profile.

References

• CD Genomics. What Is 2'-O-Methylation and How to Detect It. Available at: [Link]

• Berdis, A. J. (2014). Structural and Energetic Effects of 2′-Ribose Methylation of Protonated Purine Nucleosides. Journal of Physical Chemistry B, 118(30), 8963–8973.
• Picard-Jean, F., Brand, C., Tremblay-Létourneau, M., Allaire, A., Beaudoin, M. C., Boudreault, S., ... & Bisaillon, M. (2018).
• Thomas, J. M., Bryson, K. M., & Meier, J. L. (2019). An optimized reaction for sequencing of N⁴-acetylcytidine in RNA.
• Wang, R., & Sheng, J. (2025).
• Höfler, C., & Carlomagno, T. (2022). 2′-O-methylation (Nm) in RNA: progress, challenges, and future directions. Genes & Development, 36(13-14), 779-794.

• Wikipedia. (2023). 2'-O-methylation. In Wikipedia. Available at: [Link]

• Ikeuchi, Y., Shigi, N., Kato, J., Nishimura, A., & Suzuki, T. (2008). The RNA acetyltransferase driven by ATP hydrolysis synthesizes N4-acetylcytidine of tRNA anticodon. The EMBO Journal, 27(16), 2194–2203.
• Abou Assi, H., Rangadurai, A. K., Ali, H., Shi, H., & Al-Hashimi, H. M. (2020). 2′-O-methylation can increase the abundance and lifetime of alternative RNA conformational states. Nucleic Acids Research, 48(21), 12365–12377.

• Bio-Synthesis Inc. (2021). RNA editing affects the expression, transport, degradation of mRNA: the significance of 2'-O-methylation in escaping host immunity by COVID-19 coronavirus. Available at: [Link]

• Ikeuchi, Y., Shigi, N., Kato, J., Nishimura, A., & Suzuki, T. (2008). The RNA acetyltransferase driven by ATP hydrolysis synthesizes N4-acetylcytidine of tRNA anticodon. PubMed.
• Ikeuchi, Y., Shigi, N., Kato, J., Nishimura, A., & Suzuki, T. (2008). The RNA acetyltransferase driven by ATP hydrolysis synthesizes N4-acetylcytidine of tRNA anticodon. SciSpace.
• Kawai, G., Hashizume, T., Yasuda, M., Miyazawa, T., McCloskey, J. A., & Yokoyama, S. (1992). Conformational Rigidity of N4-Acetyl-2′-O-methylcytidine Found in tRNA of Extremely Thermophilic Archaebacteria (Archaea). Nucleosides and Nucleotides, 11(2-4), 759–771.
• Schläfli, D., Pfab, A., & Gstaiger, M. (2021). Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques. Metabolites, 11(9), 604.
• Kellner, S., & De-Zolt, S. (2025).
• Wang, Y., & Zhang, Y. (2025). Emerging roles of RNA N4-acetylcytidine modification in reproductive health.
• Radkov, A. (2022).
• Gilbert, W. V., & Nachtergaele, S. (2023). ac4C: a fragile modification with stabilizing functions in RNA metabolism. RNA, 29(10), 1431-1440.
• Bartee, D., Nance, K. D., & Meier, J. L. (2022). Site-Specific Synthesis of N⁴-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Journal of the American Chemical Society, 144(8), 3487–3496.

• CD BioSciences. RNA N4-Acetylcytidine (ac4C) Analysis. Available at: [Link]

• Wulf, M., & Wagenknecht, H.-A. (2025). Synthesis and Incorporation of a pH‐Responsive Nucleoside Into DNA Sequences.
• Arango, D., Sturgill, D., Al-Hsaar, D., & Meier, J. L. (2020). Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq.
• Thomas, J. M., Bryson, K. M., & Meier, J. L. (2019). Nucleotide resolution sequencing of N4-acetylcytidine in RNA. Methods in Enzymology, 621, 31–51.
• Mergny, J.-L., & Lacroix, L. (2009). Stability of the pH-Dependent Parallel-Stranded d(CGA) Motif. Biophysical Journal, 96(7), 2735–2746.
• Bartee, D., Nance, K. D., & Meier, J. L. (2022). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization.
• Le, N. Q. K., & Nguyen, T. T. (2022). Recognition of mRNA N4 Acetylcytidine (ac4C) by Using Non-Deep vs. Deep Learning. Genes, 13(2), 241.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. N4-Acetyl-2'-O-methylcytidine | DNA(RNA) Synthesis | 113886-71-8 | Invivochem [invivochem.com]
• 4. What Is 2'-O-Methylation and How to Detect It - CD Genomics [rna.cd-genomics.com]
• 5. 2′-O-methylation (Nm) in RNA: progress, challenges, and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2'-O-methylation - Wikipedia [en.wikipedia.org]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. caymanchem.com [caymanchem.com]

Technical Support Center: Troubleshooting ac4Cm Modified Oligonucleotide Purification

Welcome to the Technical Support Center for the purification of highly modified therapeutic oligonucleotides. This guide specifically addresses the unique chromatographic challenges associated with ac4Cm (N4-acetyl-2'-O-methylcytidine) .

The ac4Cm modification is increasingly utilized in RNA therapeutics (such as siRNAs and ASOs) to enhance nuclease resistance and reduce immunogenicity. However, its unique chemical structure—combining a highly labile N4-acetyl group with a rigid, hydrophobic 2'-O-methyl group—creates a "perfect storm" for reverse-phase high-performance liquid chromatography (RP-HPLC) purification. This guide provides field-proven, causality-driven solutions to ensure high-yield, high-purity recovery of your target sequences.

Diagnostic Workflow

Before adjusting your instrumentation, use the following logical workflow to identify the root cause of your purification failure.

Diagnostic workflow for troubleshooting ac4Cm modified oligonucleotide RP-HPLC purification.

Troubleshooting Guide (FAQ)

Q1: Why am I observing a significant -42 Da mass loss during the purification of my ac4Cm-modified oligonucleotide? A1: This mass loss corresponds to the cleavage of the acetyl group (deacetylation) from the N4 position of the cytidine base[1]. The N4-acetyl group forms an amide-like bond that is highly susceptible to1[1]. Standard oligonucleotide purification protocols often rely on Triethylammonium acetate (TEAA) buffers at a pH of 8.0 to 8.5. Under these basic conditions, hydroxide ions act as nucleophiles, attacking the electrophilic carbonyl carbon of the acetyl group, leading to its rapid removal.

• Corrective Action: Switch to a Hexafluoro-2-propanol (HFIP) and Triethylamine (TEA) buffer system. HFIP is a volatile weak acid that effectively buffers TEA to a neutral pH (~7.0), drastically reducing the rate of alkaline hydrolysis while maintaining the ion-pairing necessary for reverse-phase retention[2].

Q2: My ac4Cm oligo elutes as a broad, split peak rather than a sharp single peak. Is this a failure of the synthesis? A2: Not necessarily; this is a classic symptom of incomplete denaturation. The ac4Cm modification combines an N4-acetyl group with a 2'-O-methyl group. The 2'-O-methyl modification sterically locks the ribose ring into a C3'-endo conformation, which significantly increases the thermodynamic stability and rigidity of RNA secondary structures[3]. During RP-HPLC, if the column temperature is too low, the oligonucleotide exists in a dynamic equilibrium between folded and unfolded states. Since these states have different hydrophobic footprints, they elute at slightly different times, causing peak splitting[4].

• Corrective Action: Elevate the column temperature to 65°C–80°C. This provides sufficient thermal energy to disrupt the hydrogen bonding and base stacking, ensuring the oligonucleotide travels through the column as a single, linear species[5].

Q3: How do I improve the resolution between the full-length product (FLP) and the N-1 failure sequence for highly modified ac4Cm oligos? A3: The addition of the 2'-O-methyl group increases the overall hydrophobicity of the oligonucleotide, which can compress the separation window between the FLP and N-1 truncations in standard gradients[6]. In Ion-Pair Reversed-Phase (IP-RP) HPLC, separation is driven by the interaction between the positively charged ion-pairing agent (e.g., TEA+) and the negatively charged phosphodiester backbone[7].

• Corrective Action: Use a highly efficient column (e.g., 130 Å pore size hybrid silica) designed for elevated temperatures and high pH[5]. Implement a very shallow gradient (e.g., 0.5% organic increase per minute) precisely around the expected elution time of the FLP.

Quantitative Data: Ion-Pairing Buffer Systems

Selecting the correct mobile phase is the most critical decision when purifying ac4Cm oligonucleotides. The table below summarizes the trade-offs between common buffer systems.

Buffer System	Typical pH	MS Signal Intensity	Risk of Deacetylation	Resolution (FLP vs N-1)	Recommended Use Case
100 mM TEAA	8.0 - 8.5	Low (Ion Suppression)	High (>20% loss/hr)	Excellent	Unmodified DNA/RNA (Avoid for ac4Cm)
15 mM TEA / 400 mM HFIP	7.0 - 7.4	High	Low (<5% loss/hr)	Good	ac4Cm LC-MS & Preparative Purification
50 mM Hexylammonium Acetate	7.0 - 7.5	Medium	Moderate	Very Good	Complex secondary structures

Experimental Protocol: Self-Validating IP-RP-HPLC

Objective: Isolate the full-length ac4Cm-modified oligonucleotide while preventing alkaline hydrolysis of the N4-acetyl group.

Self-Validation Mechanism: To ensure the purification environment does not degrade the target molecule, a synthetic RNA spike-in containing a known ac4C modification is subjected to the identical mobile phase conditions prior to the preparative run[8]. If the spike-in maintains its intact mass (no -42 Da peak detected via inline MS), the system is validated for the main sample.

Step 1: Mobile Phase Preparation

• Buffer A: 400 mM Hexafluoro-2-propanol (HFIP) and 15 mM Triethylamine (TEA) in LC-MS grade water. Adjust pH strictly to 7.0 using acetic acid if necessary.

  • Causality: HFIP acts as a weak acid that buffers the TEA, keeping the pH neutral to prevent base-catalyzed deacetylation of the ac4Cm moiety, while providing excellent ion-pairing for hydrophobic retention[2].

• Buffer B: 400 mM HFIP and 15 mM TEA in 50% Methanol / 50% Acetonitrile.

Step 2: System Validation (The Self-Validating Step)

• Inject 10 pmol of a standardized ac4C-containing control RNA[8].

• Run a rapid 5-minute gradient and analyze via inline MS.

• Condition for proceeding: The intact mass must show <5% deacetylation (-42 Da). If deacetylation is >5%, remake Buffer A and verify the pH is not alkaline.

Step 3: Column Equilibration & Temperature Control

• Use a C18 polymeric or hybrid silica column with a 130 Å pore size[5].

• Set the column oven to 75°C.

  • Causality: The 2'-O-methyl group of ac4Cm promotes a rigid C3'-endo sugar pucker, increasing the melting temperature of secondary structures. 75°C provides the thermodynamic energy required to completely denature the oligo, ensuring it interacts with the stationary phase as a uniform linear molecule, preventing peak splitting[4].

Step 4: Gradient Elution

• Load the crude oligonucleotide sample.

• Run a shallow gradient: 5% to 30% Buffer B over 30 minutes.

  • Causality: The extreme hydrophobicity of the 2'-O-methyl group requires a highly controlled, shallow organic increase to successfully resolve the full-length product from closely eluting N-1 failure sequences[6].

Step 5: Fraction Collection & Immediate Lyophilization

• Collect the target peak based on UV absorbance (260 nm).

• Immediately freeze and lyophilize the fractions.

  • Causality: Prolonged exposure to aqueous environments, even at neutral pH, can lead to slow hydrolysis of the acetyl group over time. Removing the solvent halts degradation.

References

• ac4C: a fragile modification with stabilizing functions in RNA metabolism Source: nih.gov 1

• Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides Source: atdbio.com 4

• Challenges and Solutions in Oligonucleotide Analysis, Part II: A Detailed Look at Ion-Pairing Reversed-Phase Separations Source: chromatographyonline.com6

• Improving Oligonucleotide Sensitivity and Separation for LC-MS Applications Source: spectroscopyonline.com 2

• Solutions for Oligonucleotide Analysis and Purification. Part 2: Reversed Phase Chromatography Source: elementlabsolutions.com 7

• Best Practices for Oligonucleotide Analysis Using Ion-Pair Reversed-Phase (IP-RP) Liquid Chromatography Source: waters.com 5

• Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq Source: elsevierpure.com 8

• A new role for PHYHD1 and related dioxygenases: demethylation of 2'-O-methylated nucleosides Source: oup.com 3

Sources

• 1. ac4C: a fragile modification with stabilizing functions in RNA metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. academic.oup.com [academic.oup.com]
• 4. atdbio.com [atdbio.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. weizmann.elsevierpure.com [weizmann.elsevierpure.com]

Reference Data & Comparative Studies

A Comparative Guide to the Nuclease Resistance of ac4C-Modified vs. Unmodified Cytidine RNA

For researchers, scientists, and drug development professionals, understanding the stability of RNA is paramount. In the burgeoning field of RNA therapeutics and diagnostics, the inherent instability of RNA molecules in the presence of nucleases presents a significant hurdle. Post-transcriptional modifications are a natural mechanism to enhance RNA stability, and among these, N4-acetylcytidine (ac4C) has garnered considerable attention. This guide provides an in-depth, objective comparison of the nuclease resistance conferred by ac4C versus its unmodified counterpart, cytidine, supported by experimental evidence and mechanistic insights.

The Critical Role of Nuclease Resistance in RNA Applications

The efficacy of RNA-based technologies, from mRNA vaccines to siRNA-mediated gene silencing, is fundamentally dependent on the molecule's ability to resist degradation by ubiquitous nucleases. Unmodified RNA is rapidly cleared from biological systems, limiting its therapeutic window and overall effectiveness. Chemical modifications to the RNA backbone or nucleobases are a key strategy to overcome this limitation. N4-acetylcytidine, a naturally occurring modification, has emerged as a promising candidate for enhancing RNA stability.[1][2][3]

N4-acetylcytidine (ac4C): A Guardian of RNA Integrity

N4-acetylcytidine is a post-transcriptional modification where an acetyl group is attached to the nitrogen atom at the fourth position of the cytidine base.[1][4] This seemingly subtle chemical alteration has profound effects on the properties of the RNA molecule. One of the primary functions attributed to ac4C is the enhancement of RNA stability.[1][5] The acetyl group is thought to protect RNA from degradation by nucleases, thereby increasing the half-life of the RNA molecule.[1] This increased stability is crucial for its biological functions, which include regulating RNA stability, translation efficiency, and gene expression.[5][6]

Mechanism of ac4C-Mediated Nuclease Resistance

The precise mechanism by which ac4C confers nuclease resistance is an area of active investigation. The prevailing hypothesis centers on two key aspects: structural stabilization and altered protein-RNA interactions.

• Structural Stabilization: The addition of the acetyl group to cytidine can impact RNA structure.[1] It is believed to promote a more rigid and stable local RNA conformation, which may sterically hinder the approach of nuclease enzymes.[7] This stabilizing influence has been demonstrated in vitro with synthetic RNA reporters.[5]

• Altered Protein Interactions: The acetyl group on ac4C can alter the way RNA interacts with proteins, including nucleases.[4][8] It may disrupt the recognition sites for certain ribonucleases or recruit protective proteins that shield the RNA from degradation. Chemoproteomic studies have shown that ac4C alters the protein interactome of synthetic mRNAs, reducing binding to some cytidine-binding proteins.[8]

Below is a diagram illustrating the proposed mechanism of ac4C-mediated nuclease resistance.

Caption: Proposed mechanism of ac4C-mediated nuclease resistance.

Experimental Evaluation of Nuclease Resistance

To empirically compare the nuclease resistance of ac4C-modified and unmodified RNA, a nuclease degradation assay is a standard and informative experiment. This assay involves incubating RNA samples with a specific nuclease and monitoring the rate of degradation over time.

Experimental Workflow: Nuclease Degradation Assay

The following diagram outlines the key steps in a typical nuclease degradation assay.

Caption: Workflow for a nuclease degradation assay.

Detailed Protocol: In Vitro Nuclease Degradation Assay

This protocol provides a framework for assessing the stability of RNA in the presence of a common ribonuclease.

Materials:

• ac4C-modified RNA transcript of interest

• Unmodified cytidine RNA transcript of interest (same sequence)

• Nuclease-free water

• RNase A/T1 Mix (or other desired nuclease)

• Reaction Buffer (e.g., 10 mM Tris-HCl, pH 7.5, 50 mM NaCl, 1 mM MgCl2)

• Stop Solution (e.g., 2X RNA Loading Dye containing formamide and EDTA)[9]

• Agarose or polyacrylamide gel

• Gel electrophoresis system and imaging equipment

Procedure:

• RNA Preparation: Resuspend both ac4C-modified and unmodified RNA transcripts in nuclease-free water to a final concentration of 1 µM.

• Reaction Setup: For each RNA type, prepare a master mix containing the reaction buffer and the desired concentration of nuclease. A typical starting point is 0.1 U/µL of RNase A/T1 mix.

• Initiate Reaction: Add the RNA to the nuclease master mix to initiate the degradation reaction. Incubate at 37°C.[10]

• Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction and immediately mix it with an equal volume of Stop Solution to inactivate the nuclease.[9]

• Heat Denaturation: Before loading onto the gel, heat the samples at 70-95°C for 5-10 minutes to denature the RNA.[9]

• Gel Electrophoresis: Separate the RNA fragments by size using either denaturing polyacrylamide gel electrophoresis (for high resolution of small fragments) or agarose gel electrophoresis.

• Visualization and Quantification: Stain the gel with a fluorescent dye (e.g., ethidium bromide, SYBR Gold) and visualize the bands under UV light. The intensity of the full-length RNA band at each time point can be quantified using densitometry software.

• Data Analysis: Plot the percentage of intact RNA remaining versus time for both the ac4C-modified and unmodified RNA. The half-life (t1/2) of each RNA can then be calculated.

Rationale for Experimental Choices:

• Choice of Nuclease: RNase A and T1 are endoribonucleases that cleave after specific unpaired nucleotides. Using a mix provides broad degradation activity. For a more physiologically relevant context, incubation with serum, which contains a cocktail of nucleases, can be performed.[11]

• Time Points: The chosen time points should be optimized to capture the degradation kinetics of both stable and unstable RNA.

• Denaturing Gel: A denaturing gel is crucial to prevent RNA secondary structures from affecting migration and to accurately assess the size of the degradation products.[12]

Comparative Performance Data: ac4C vs. Unmodified Cytidine

While specific degradation rates will vary depending on the RNA sequence, nuclease concentration, and assay conditions, the general trend observed in multiple studies is a significant increase in the stability of ac4C-containing RNA.[1][7]

Feature	Unmodified Cytidine RNA	ac4C-Modified RNA	Supporting Rationale
Nuclease Resistance	Low	High	The acetyl group provides steric hindrance and alters the local RNA conformation, making it a poorer substrate for many ribonucleases.[7]
RNA Half-life (in vitro)	Shorter	Significantly Longer	Studies have shown that ac4C modification leads to decreased mRNA degradation.[6]
Structural Stability	Less Stable	More Stable	ac4C has been shown to stabilize RNA duplexes.[5][13]
Translation Efficiency	Standard	Potentially Enhanced	In addition to stability, ac4C modification can also promote translation efficiency.[3][6][14]

Conclusion and Future Outlook

The incorporation of N4-acetylcytidine represents a powerful strategy for enhancing the nuclease resistance and overall stability of RNA molecules. Experimental evidence consistently demonstrates that ac4C-modified RNA exhibits a longer half-life in the presence of nucleases compared to its unmodified cytidine counterpart. This increased stability, coupled with potential benefits in translation efficiency, makes ac4C a highly attractive modification for the development of next-generation RNA therapeutics and diagnostics. As research in the field of epitranscriptomics continues to unfold, a deeper understanding of the multifaceted roles of ac4C will undoubtedly pave the way for more robust and effective RNA-based technologies.

References

• RNA N4‐acetylcytidine modification and its role in health and diseases. National Center for Biotechnology Information. [Link]

• Full article: N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development. Taylor & Francis Online. [Link]

• ac4C: a fragile modification with stabilizing functions in RNA metabolism. National Center for Biotechnology Information. [Link]

• Exploring the impact of N4-acetylcytidine modification in RNA on non-neoplastic disease: unveiling its role in pathogenesis and therapeutic opportunities. Oxford Academic. [Link]

• The function of NAT10-driven N4-acetylcytidine modification in cancer: novel insights and potential therapeutic targets. ResearchGate. [Link]

• Emerging role of N4-acetylcytidine modification of RNA in gene regulation and cellular functions. Ovid. [Link]

• RNA N4-Acetylcytidine (ac4C) Analysis. CD BioSciences. [Link]

• Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. ACS Publications. [Link]

• ac4C: a fragile modification with stabilizing functions in RNA metabolism. ResearchGate. [Link]

• N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development. Taylor & Francis Online. [Link]

• Emerging role of N4-acetylcytidine modification of RNA in gene regulation and cellular functions. PubMed. [Link]

• Emerging role of N4-acetylcytidine modification of RNA in gene regulation and cellular functions. ProQuest. [Link]

• RNA Degradation Assay Using RNA Exosome Complexes, Affinity-purified from HEK-293 Cells. National Center for Biotechnology Information. [Link]

• Cytidine acetylation yields a hypoinflammatory synthetic messenger RNA. National Center for Biotechnology Information. [Link]

• N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development. National Center for Biotechnology Information. [Link]

• Instructions for use - RNase AWAYTM. Carl ROTH. [Link]

• Emerging roles of RNA N4-acetylcytidine modification in reproductive health. Oxford Academic. [Link]

• ac4C modification of mRNA is required for plant development. Plantae. [Link]

• Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq. Weizmann Institute of Science. [Link]

• Enzymatic and Chemical-Based Methods to Inactivate Endogenous Blood Ribonucleases for Nucleic Acid Diagnostics. National Center for Biotechnology Information. [Link]

• What is the protocol to remove RNA contamination (Using RNase) from DNA? ResearchGate. [Link]

• N 4 -Acetylcytidine (ac4C). The formation of this highly conserved RNA modification is catalyzed by RNA cytidine acetyltransferase enzymes. ResearchGate. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. RNA N4-Acetylcytidine (ac4C) Analysis, By Modification Types | CD BioSciences [epigenhub.com]
• 4. N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ac4C: a fragile modification with stabilizing functions in RNA metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RNA N4‐acetylcytidine modification and its role in health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cytidine acetylation yields a hypoinflammatory synthetic messenger RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNA Degradation Assay Using RNA Exosome Complexes, Affinity-purified from HEK-293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Enzymatic and Chemical-Based Methods to Inactivate Endogenous Blood Ribonucleases for Nucleic Acid Diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Basics: Nuclease Protection Assays | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Decoding the Epitranscriptome: A Comprehensive Guide to Validating ac4C Antibodies for RNA Immunoprecipitation

Introduction to the ac4C Epitranscriptome

N4-acetylcytidine (ac4C) is a highly conserved RNA modification catalyzed by the N-acetyltransferase 10 (NAT10) enzyme. Initially characterized in transfer RNA (tRNA) and ribosomal RNA (rRNA), ac4C has recently emerged as a critical post-transcriptional regulator of messenger RNA (mRNA), significantly enhancing mRNA stability and translation efficiency.

However, profiling ac4C presents profound technical challenges. The modification constitutes merely ~0.1% of total cytidines, exhibits chemical instability, and shares structural similarities with other modifications like 5-methylcytosine (m5C). To map this modification transcriptome-wide, researchers rely heavily on acetylated RNA immunoprecipitation sequencing (acRIP-seq) [1]. The integrity of acRIP-seq is fundamentally tethered to the quality and specificity of the anti-ac4C antibody used. This guide provides an objective comparison of leading ac4C antibodies, dissects the causality behind optimized workflows, and establishes a self-validating framework for ensuring experimental rigor.

The Mechanistic Foundation of acRIP-seq

acRIP-seq leverages antibody-antigen affinity to enrich RNA fragments harboring ac4C modifications. Unlike DNA immunoprecipitation, RNA is highly susceptible to degradation and secondary structure formation, which can occlude antibody binding sites. Therefore, the protocol must balance stringent washing (to eliminate non-specific background binding) with conditions that preserve RNA integrity [1].

Figure 1: Standard workflow for ac4C RNA Immunoprecipitation Sequencing (acRIP-seq).

Comparative Analysis of Leading ac4C Antibodies

The market for ac4C antibodies is niche but critical. Two of the most widely cited and validated antibodies are Abcam's recombinant monoclonal [EPRNCI-184-128] [2] and Diagenode's mouse monoclonal (C15200252) [3]. A rigorous comparison reveals distinct validation strategies employed by each manufacturer.

Quantitative Comparison of Antibody Specifications

Feature	Abcam[EPRNCI-184-128]	Diagenode (C15200252)
Clonality / Host	Recombinant Monoclonal / Rabbit	Monoclonal (IgG1) / Mouse
Recommended IP Dose	User optimized	1-10 µg per IP (Optimal: 2 µg)
Cross-Reactivity Profile	No cross-reactivity with m5C or hm5C	High specificity against m4C and unmodified C
Chemical Validation	Validated via Hydroxylamine reduction	Validated via spiked-in synthetic RNA
Biological Validation	Validated in NAT10 Knockout cells	Tested via m6A antibody negative control
Target Applications	Dot Blot, RIP	RIP, ELISA

Causality in Antibody Selection: Abcam's recombinant rabbit monoclonal antibody offers high lot-to-lot consistency, which is crucial for longitudinal drug development studies. Its validation using hydroxylamine—a chemical that specifically reduces ac4C—provides undeniable proof of signal specificity [2]. Conversely, Diagenode's mouse monoclonal antibody provides highly quantitative titration data (recommending 1-10 µg per IP), making it highly adaptable for researchers optimizing low-input RNA assays [3].

Step-by-Step Methodology: A Self-Validating acRIP-seq Protocol

A robust protocol must be a self-validating system. You cannot simply pull down RNA and sequence it; you must mechanistically prove that the enrichment is ac4C-dependent. Below is the optimized workflow detailing the causality behind each step [4].

Step 1: Poly(A) RNA Purification and Fragmentation

• Action: Isolate poly(A) RNA and fragment it to 100-200 nucleotides using heat and divalent cations (e.g., Mg2+) for 5 minutes at 94°C.

• Causality: Intact mRNA contains vast stretches of unmodified nucleotides. If unfragmented RNA is immunoprecipitated, the sequencing reads will map to the entire transcript, destroying spatial resolution. Fragmentation ensures that only the specific region containing the ac4C moiety is enriched.

Step 2: Spike-in Control Integration (Critical Validation Step)

• Action: Introduce in vitro transcribed (IVT) RNA probes—one containing ac4C and another containing unmodified cytidine—into the sample prior to IP.

• Causality: This acts as an internal calibrator. Post-IP qPCR must show preferential enrichment of the ac4C-IVT probe over the unmodified probe. If both are enriched equally, the washing stringency is too low, or the antibody is cross-reacting.

Step 3: Antibody-Bead Conjugation

• Action: Incubate the anti-ac4C antibody (e.g., 2 µg) with Protein G Dynabeads for 2 hours at room temperature.

• Causality: Pre-conjugating the antibody to the beads prevents the formation of massive RNA-antibody complexes in solution that can non-specifically trap unmodified RNA. Protein G is preferred for mouse IgG1 and rabbit IgG due to its high binding affinity.

Step 4: Immunoprecipitation and Stringent Washing

• Action: Incubate the fragmented RNA with the antibody-bead complex at 4°C. Wash extensively with high-salt buffers.

• Causality: The 4°C incubation minimizes RNA degradation. High-salt washes disrupt weak, non-specific electrostatic interactions between unmodified RNA and the bead matrix, ensuring only high-affinity ac4C-antibody interactions persist.

Step 5: Elution and Proteinase K Digestion

• Action: Elute the RNA and treat with Proteinase K.

• Causality: Proteinase K digests the anti-ac4C antibody, releasing the bound RNA fragments and inactivating any residual RNases, ensuring the recovered RNA is pristine for downstream library construction.

The Tripartite Validation Strategy for ac4C Specificity

To achieve authoritative grounding in epitranscriptomics, researchers must employ a tripartite validation strategy to confirm antibody specificity and rule out false positives.

Figure 2: Tripartite validation strategy ensuring ac4C antibody specificity.

• Chemical Validation: Treating RNA with hydroxylamine at pH 8.0 specifically reduces the ac4C modification. A validated antibody will show a near-complete loss of signal in dot blots or RIP-qPCR following this treatment [2].

• Biological Validation: NAT10 is the sole known acetyltransferase responsible for ac4C deposition in eukaryotic mRNA. Utilizing RNA from NAT10 knockout (NAT10-/-) cells as a negative control ensures the antibody is not pulling down background RNA [4].

• Synthetic Validation: Dot blots against synthetic RNA probes containing m5C, hm5C, and unmodified C must be performed to rule out structural cross-reactivity [2].

Future Perspectives: acRIP-seq vs. Chemical Profiling (ac4C-seq)

While acRIP-seq remains the gold standard for initial transcriptome-wide mapping, it is inherently limited by the resolution of RNA fragmentation (~100 nt), meaning it cannot identify the exact modified nucleotide. Emerging technologies like ac4C-seq utilize chemical reduction (via NaCNBH3) to induce base misincorporation during reverse transcription, allowing for single-nucleotide resolution[5].

However, chemical methods require massive RNA input and are highly prone to inducing RNA degradation. Therefore, highly validated antibody-based immunoprecipitation remains the most robust, accessible, and reproducible method for profiling the acetylated epitranscriptome in clinical and low-input samples.

References

• CD Genomics. Comprehensive Guide to acRIP-seq: Principles and Workflow. Retrieved from: 1

• Abcam. Anti-N4-acetylcytidine (ac4C) antibody [EPRNCI-184-128] (ab252215). Retrieved from: 2

• Diagenode. ac4C Antibody (C15200252). Retrieved from:3

• Arango, D. et al. (2019). Immunoprecipitation and Sequencing of Acetylated RNA. Bio-protocol. Retrieved from: 4

• CD Genomics. ac4C-seq vs. acRIP-seq: Insights into RNA Profiling. Retrieved from:5

Sources

• 1. Comprehensive Guide to acRIP-seq: Principles and Workflow - CD Genomics [cd-genomics.com]
• 2. Anti-N4-acetylcytidine (ac4C) antibody [EPRNCI-184-128] (ab252215) | Abcam [abcam.com]
• 3. diagenode.com [diagenode.com]
• 4. Immunoprecipitation and Sequencing of Acetylated RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ac4C-seq vs. acRIP-seq: Insights into RNA Profiling - CD Genomics [cd-genomics.com]

Comparative Guide: Thermal Stability &amp; Biophysical Properties of ac4Cm vs. Cm in RNA

The following guide is structured to provide a rigorous technical comparison of RNA oligonucleotides containing N4-acetyl-2'-O-methylcytidine (ac4Cm) versus 2'-O-methylcytidine (Cm) .

Executive Summary: The Stability Paradox

For researchers in RNA therapeutics and structural biology, the choice between Cm and ac4Cm represents a trade-off between thermodynamic duplex stability and chemical hydrolytic stability .

• Cm (2'-O-methylcytidine): The industry standard for increasing

  and nuclease resistance. It is chemically robust and compatible with standard phosphoramidite synthesis.

• ac4Cm (N4-acetyl-2'-O-methylcytidine): An evolutionarily conserved hypermodification found in the tRNA and rRNA of hyperthermophiles.[1][2] While it confers superior conformational rigidity and higher thermal tolerance to the RNA duplex compared to Cm alone, the N4-acetyl group is chemically labile, requiring specialized "ultra-mild" synthesis and handling to prevent hydrolysis to Cm.

Recommendation: Use Cm for standard antisense and siRNA applications. Reserve ac4Cm for structural enforcement studies, mimicking native rRNA/tRNA biology, or applications requiring extreme conformational locking where chemical handling can be strictly controlled.

Mechanistic Deep Dive: Molecular Geometry & Thermodynamics

To understand the performance difference, we must analyze the structural impact of each modification on the RNA A-form helix.

2'-O-methylcytidine (Cm)[2][3]

• Mechanism: The methylation of the 2'-hydroxyl group creates a steric clash that disfavors the C2'-endo sugar pucker (associated with B-form DNA).

• Result: It locks the ribose into the C3'-endo (North) conformation. This pre-organizes the single strand into an A-form geometry, reducing the entropic penalty of duplex formation.

• Impact: Typically +0.5°C to +1.5°C per modification depending on position and sequence context.

N4-acetyl-2'-O-methylcytidine (ac4Cm)[2][3][4]

• Mechanism: ac4Cm combines the C3'-endo locking of the 2'-O-methyl group with the electronic and steric effects of N4-acetylation.

  • Base Stacking: The acetyl group at the N4 position projects into the major groove. This increases the polarizability of the base, enhancing enthalpic stacking interactions with neighboring bases.

  • Wobble Restriction: The acetylation modifies the hydrogen bonding donor/acceptor profile, strictly enforcing Watson-Crick geometry and reducing "wobble" flexibility.

• Result: Research on hyperthermophilic archaea indicates that ac4Cm confers greater conformational rigidity than Cm or ac4C alone. It is a "locking" modification used by nature to prevent thermal denaturation at temperatures >80°C.

Visualization of Stabilization Logic

Figure 1: Mechanistic hierarchy of cytidine modifications. ac4Cm integrates sugar pucker constraints (Cm) with enhanced base stacking (ac4C) for maximum rigidity.

Comparative Performance Data

The following table synthesizes biophysical data comparing these modifications. Note that while ac4Cm is thermodynamically superior for the duplex, it is chemically inferior regarding shelf-life.

Feature	Cytidine (C)	2'-O-Me Cytidine (Cm)	N4-acetyl-2'-O-Me Cytidine (ac4Cm)
Primary Effect	Baseline	Sugar Pucker Lock (C3'-endo)	Rigid Lock + Major Groove Stacking
(vs C)	-	+1.0°C to +2.0°C (per residue)	+2.0°C to +8.0°C (Context dependent*)
Chemical Stability	High	High (Resistant to hydrolysis)	Low (N4-acetyl is labile)
Nuclease Resistance	Low	High	Very High
Biological Context	Universal	Eukaryotic rRNA/tRNA	Hyperthermophilic tRNA/rRNA
Synthesis Difficulty	Low	Low	High (Requires Ultra-Mild Chem)

*Note on ac4Cm

: The +8°C figure is observed in specific tRNA hairpin contexts (e.g., stabilizing the anticodon stem). In standard duplexes, the effect is additive to Cm but highly sequence-dependent.

Experimental Protocols

Synthesis & Handling (The Critical Bottleneck)

Warning: The N4-acetyl group of ac4Cm is susceptible to hydrolysis under standard alkaline deprotection (e.g., Ammonium Hydroxide at 55°C). You must use Ultra-Mild chemistry.

Protocol for ac4Cm Oligo Synthesis:

• Reagents: Use Pac-anhydride (Phenoxyacetyl) protected monomers for A, G, and C. Use ac4Cm phosphoramidite with labile protection.

• Coupling: Standard coupling times are generally sufficient, but ensure anhydrous conditions (water content <30 ppm).

• Deprotection (Crucial Step):

  • Reagent: 0.05 M Potassium Carbonate (

    ) in Methanol.

  • Condition: 4 to 12 hours at Room Temperature (20-25°C).

  • Avoid: Heat, Ammonium Hydroxide, or Methylamine. These will strip the N4-acetyl group, converting ac4Cm back to Cm.

• Purification: HPLC using neutral buffers (TEAA pH 7.0). Avoid acidic eluents which can promote depurination or modification loss.

Thermal Stability ( ) Measurement Workflow

To accurately quantify the stability difference, follow this self-validating UV-melting protocol.

Materials:

• Buffer: 10 mM Sodium Phosphate (pH 7.0), 100 mM NaCl, 0.1 mM EDTA.

• Oligos: Target RNA (with ac4Cm or Cm) and perfectly matched complement.

Step-by-Step:

• Sample Prep: Dilute equimolar amounts (e.g., 1.0

  M) of modified RNA and complement in the buffer.

• Degassing: Degas samples for 5 mins to prevent bubble formation during heating.

• Annealing: Heat to 90°C for 5 mins, then cool slowly (-1°C/min) to 20°C. Why: This ensures thermodynamic equilibrium and prevents kinetic traps (hairpins).

• Melting Ramp:

  • Ramp Rate: 0.5°C or 1.0°C per minute.

  • Range: 20°C to 90°C.

  • Detection: Absorbance at 260 nm.

• Data Analysis: Calculate the first derivative (

  ). The peak represents the .[3]

  • Validation: The transition should be cooperative (sigmoidal). Hysteresis (difference between heating and cooling curves) indicates non-equilibrium; reduce ramp rate if observed.

Experimental Workflow Diagram

Figure 2: Workflow emphasizing the fragility of ac4Cm during synthesis. Standard deprotection destroys the modification.

References

• Kawai, G., et al. (1992). "Conformational rigidity of N4-acetyl-2'-O-methylcytidine found in tRNA of extremely thermophilic archaebacteria."[1] Nucleosides and Nucleotides.

• Arango, D., et al. (2018). "Acetylation of Cytidine in mRNA Promotes Translation Efficiency."[4] Cell.

• Thomas, J.M., et al. (2022). "Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization." Journal of the American Chemical Society.[2][5]

• Groebe, D.R., & Uhlenbeck, O.C. (1989). "Thermal stability of RNA hairpins containing a four-membered loop and a bulge nucleotide."[6] Biochemistry.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tainstruments.com [tainstruments.com]
• 4. researchgate.net [researchgate.net]
• 5. Site-Specific Synthesis of N⁴-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization [agris.fao.org]
• 6. Thermal stability of RNA hairpins containing a four-membered loop and a bulge nucleotide - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Reference Standards for N-acetyl-2'-O-methylcytidine (ac4Cm) Quantification

Topic: Reference standards for quantifying N-acetyl-2'-O-methylcytidine in biological samples Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

N-acetyl-2'-O-methylcytidine (ac4Cm ) is a dually modified nucleoside found primarily in the tRNA and rRNA of thermophilic archaea, where it confers structural rigidity and thermal stability.[1][2] Recent epitranscriptomic studies are investigating its potential presence and role in eukaryotic systems.

Accurate quantification of ac4Cm by LC-MS/MS is complicated by its polarity, low abundance, and the lack of readily available stable isotope-labeled (SIL) internal standards. This guide compares the available reference standard strategies—ranging from commercial unlabeled compounds to custom synthesis and surrogate analogs—and defines the optimal workflow for rigorous bioanalysis.

Part 1: The Analyte and the Analytical Challenge

Before selecting a standard, one must understand the physicochemical behavior of ac4Cm.

• Chemical Identity: N4-acetyl-2'-O-methylcytidine[1][2][3]

• Formula:

  | MW: 299.28 Da

• Key Modifications:

  • N4-acetylation: Increases hydrophobicity relative to Cytidine but is susceptible to deacetylation under strong acidic/basic conditions.

  • 2'-O-methylation: Blocks the 2'-hydroxyl, preventing nucleophilic attack and increasing resistance to alkaline hydrolysis (a common RNA degradation method).

• The Quantification Gap: Unlike common modifications (e.g., m6A, m5C), ac4Cm lacks a "catalog" Stable Isotope Labeled (SIL) standard from major suppliers. Researchers must choose between imperfect surrogates or expensive custom synthesis.

Part 2: Comparative Analysis of Reference Standards

Option A: Commercial Unlabeled Standards (Chemical Synthesis)

Best For: Method development, retention time (RT) confirmation, and external calibration curves.

• Source: Synthetic chemistry (e.g., MedChemExpress, Cayman Chemical, Sigma).

• Purity: Typically >98%.[1]

• Pros: Readily available; cost-effective (~

  200/mg); essential for defining MS/MS transitions.

• Cons: Cannot correct for matrix effects (ion suppression/enhancement) or extraction losses in complex biological matrices (plasma, cell lysate).

• Verdict: Mandatory for all labs to establish the method, but insufficient for accurate quantification in complex matrices on its own.

Option B: Surrogate Internal Standards (Structural Analogs)

Best For: Routine bioanalysis when custom SIL synthesis is cost-prohibitive.

• Strategy: Use a SIL standard of a structurally similar nucleoside, such as [¹³C,¹⁵N]-ac4C (N4-acetylcytidine) or [¹³C,¹⁵N]-Cm (2'-O-methylcytidine).

• Pros: Corrects for general injection variability and some extraction losses.

• Cons:

  • Chromatographic Mismatch: The surrogate will not co-elute perfectly with ac4Cm. Matrix effects occurring at the ac4Cm retention time will not be accurately corrected by an IS eluting elsewhere.

  • Ionization Differences: The ionization efficiency may differ between the analyte and the surrogate.

• Verdict: Acceptable with caveats. Requires rigorous validation of Matrix Factor (MF) to ensure the surrogate tracks the analyte sufficiently.

Option C: The "Gold Standard" – Custom SIL-ac4Cm

Best For: GLP-level quantification and absolute accuracy.

• Strategy: Custom synthesis of [¹³C₅]-ac4Cm (label usually on the cytosine ring or the acetyl group).

• Pros: Co-elutes perfectly with endogenous ac4Cm; corrects for matrix effects, extraction efficiency, and ionization variability dynamically.

• Cons: High cost ($2,000+ for custom synthesis); long lead times (weeks to months).

• Verdict: The Scientific Ideal. Essential for clinical or high-stakes drug development projects.

Option D: Biological Standards (SIL-RNA Hydrolysates)

Best For: Broad-spectrum nucleoside profiling (discovery mode).

• Strategy: Grow Sulfolobus solfataricus (a thermophile rich in ac4Cm) in ¹³C/¹⁵N-labeled media. Digest the RNA to monomeric nucleosides to create a "heavy spike-in" mix.

• Pros: Provides SIL standards for all modifications present in the organism simultaneously.

• Cons:

  • Availability: Commercial SIL-RNA is usually from E. coli or Yeast, which do not contain appreciable ac4Cm. You must culture thermophiles yourself.

  • Batch Variability: The ratio of ac4Cm to other nucleosides varies by culture batch.

• Verdict: Niche. Only viable for labs already culturing extremophiles.

Comparison Summary Table

Feature	Unlabeled Standard	Surrogate IS (e.g., SIL-ac4C)	Custom SIL-ac4Cm	Biological SIL (Thermophile)
Cost	Low ($)	Medium ( )	High ( )	High (Time/Labor)
Matrix Correction	None	Partial (Injection only)	Full (Gold Standard)	Full
Co-elution	N/A	No (RT Shift)	Yes	Yes
Availability	High (Catalog)	High (Catalog)	Low (Custom)	Very Low (In-house)
Suitability	ID & Ext. Curve	Routine Research	Clinical/GLP	Discovery/Profiling

Part 3: Recommended Experimental Workflow

Since a direct SIL standard is often unavailable, the Standard Addition Method is the most robust alternative for accurate quantification in biological samples.

Sample Preparation (Enzymatic Digestion)

To release ac4Cm from RNA, a two-step digestion is required.

• Step 1: Nuclease P1 (digest to nucleotides).

• Step 2: Alkaline Phosphatase (digest to nucleosides).

• Critical Note: Avoid harsh acid hydrolysis, which can deacetylate ac4Cm to Cm.

LC-MS/MS Method Parameters

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is superior to C18 for retaining polar ac4Cm.

  • Recommended: Waters BEH Amide or equivalent (2.1 x 100 mm, 1.7 µm).

• Mobile Phases:

  • A: 10 mM Ammonium Acetate in Water (pH 9.0).

  • B: Acetonitrile.

• MS/MS Transitions (MRM):

  • Precursor: m/z 300.1

  • Quantifier: m/z 154.1

    (Loss of methyl-ribose).

  • Qualifier: m/z 112.1

    (Loss of acetyl group + ribose – high energy).

Decision Tree for Standard Selection

Caption: Decision matrix for selecting the appropriate calibration strategy based on budget and availability.

Part 4: Validation Protocol (Self-Validating System)

To ensure trustworthiness without a perfect IS, you must perform Spike-and-Recovery experiments.

• Matrix Effect (ME) Assessment:

  • Prepare three samples:

    • (A) Standard in solvent.

    • (B) Extracted matrix spiked post-extraction with standard.

    • (C) Extracted matrix (unspiked).

  • Calculation:

  • Acceptance: 85-115%. If outside this range, Standard Addition is required.

• Recovery (RE) Assessment:

  • Prepare:

    • (D) Matrix spiked pre-extraction.[4]

  • Calculation:

  • Acceptance: Consistent recovery (>70%) across three concentration levels.

References

• Kawai, G., et al. (1992).[1] Conformational rigidity of N4-acetyl-2'-O-methylcytidine found in tRNA of extremely thermophilic archaebacteria. Nucleosides and Nucleotides. Link

• Thomas, J. M., et al. (2019).[2] Nucleotide resolution sequencing of N4-acetylcytidine in RNA. Methods in Enzymology. Link

• Kellner, S., et al. (2014). Profiling of RNA modifications by multiplexed stable isotope dilution mass spectrometry. Chemical Communications. Link

• Cui, Q., et al. (2016). N4-Acetylcytidine—A Novel RNA Modification in Human mRNA. (Contextual reference for ac4C vs ac4Cm distinction). Link

• MedChemExpress. N4-Acetyl-2'-O-methylcytidine Product Datasheet. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. N4-Acetyl-2'-O-methylcytidine | DNA(RNA) Synthesis | 113886-71-8 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of N4-acetylcytidine (ac4C) Detection: A Comparative Analysis of LC-MS and RNA-Seq

Introduction: The Challenge and Importance of ac4C Detection

N4-acetylcytidine (ac4C) is a highly conserved RNA modification found across all domains of life, from bacteria to humans.[1][2] Initially identified in stable RNAs like transfer RNA (tRNA) and ribosomal RNA (rRNA), recent discoveries have revealed its presence in messenger RNA (mRNA), where it plays a critical role in regulating mRNA stability and translation efficiency.[2][3][4][5] The primary enzyme responsible for installing this "epitranscriptomic" mark in eukaryotes is N-acetyltransferase 10 (NAT10).[3][6][7] Given the association of NAT10 and ac4C levels with various diseases, including cancer, robust and accurate detection of ac4C is paramount for both fundamental biological research and the development of novel therapeutic strategies.[4][8][9][10]

However, detecting ac4C is not trivial. Its chemical inertness and standard base-pairing with guanosine make it invisible to conventional sequencing methods.[11] This has necessitated the development of specialized techniques, primarily bifurcating into two distinct yet complementary approaches: mass spectrometry for absolute quantification and chemical derivatization coupled with high-throughput sequencing for transcriptome-wide mapping.

This guide provides an in-depth comparison of the two gold-standard methodologies: Liquid Chromatography-Mass Spectrometry (LC-MS) and N4-acetylcytidine sequencing (ac4C-Seq). We will delve into the causality behind the experimental choices for each method, provide detailed protocols, and, most critically, establish a framework for cross-validation. This ensures that any findings are not artifacts of a single technology but are corroborated by orthogonal, evidence-based approaches, a cornerstone of scientific integrity.

The Gold Standard for Quantification: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the definitive method for the unambiguous identification and absolute quantification of RNA modifications.[12][13] It provides a direct physical measurement of the molecule of interest, serving as the ultimate ground truth for confirming the presence and global abundance of ac4C in a given RNA sample.

Principle of LC-MS for ac4C Detection

The LC-MS workflow is a destructive analysis that measures the bulk amount of a specific modification relative to its canonical counterpart. The process involves completely digesting the RNA into its constituent ribonucleosides.[13][14] This mixture is then separated using high-performance liquid chromatography (HPLC), which resolves the different nucleosides in time. The separated nucleosides are then ionized and introduced into a mass spectrometer. The mass spectrometer separates the ions based on their mass-to-charge ratio (m/z), allowing for the precise identification and quantification of ac4C alongside the four canonical ribonucleosides (A, U, G, C).[14][15]

Experimental Protocol: LC-MS/MS for Global ac4C Quantification

This protocol outlines the complete digestion of RNA for the quantitative analysis of global ac4C levels.

1. RNA Isolation and Purification: a. Isolate total RNA from cell or tissue samples using a standard method like TRIzol extraction.[16] Ensure high purity and integrity, as contaminants can interfere with enzymatic digestion and MS analysis. b. For mRNA-specific analysis, purify polyadenylated RNA using oligo(dT)-magnetic beads. c. Quantify the purified RNA using a spectrophotometer (e.g., NanoDrop) and assess integrity using a bioanalyzer. A minimum of 1-5 µg of purified RNA is typically required.

2. Enzymatic Digestion to Nucleosides: a. In a nuclease-free tube, dissolve 1-5 µg of RNA in nuclease-free water. b. Add Nuclease P1 (to digest RNA into 5'-monophosphates) and a suitable buffer (e.g., ammonium acetate). Incubate at 37°C for 2 hours.[12] c. Add Bacterial Alkaline Phosphatase (BAP) (to remove the 5'-phosphate) and its corresponding buffer. Incubate at 37°C for an additional 2 hours.[12][17] This complete digestion to nucleosides is critical for accurate quantification. d. After digestion, centrifuge the sample to pellet the enzymes and transfer the supernatant containing the nucleosides to a new tube.

3. LC-MS/MS Analysis: a. Inject the nucleoside mixture into an HPLC system, typically equipped with a C18 reverse-phase column, which is effective for separating the polar nucleosides.[16] b. Elute the nucleosides using a gradient of two mobile phases (e.g., a low-ionic-strength aqueous solution and an organic solvent like acetonitrile or methanol).[12][18] c. The eluent is directed into a tandem mass spectrometer (MS/MS) operating in positive ion mode. d. The mass spectrometer is set up for Selected Reaction Monitoring (SRM). This involves selecting the precursor ion for ac4C and a specific fragment ion generated upon collision-induced dissociation. This highly specific transition is monitored to quantify ac4C, minimizing background noise. A similar process is performed for the canonical nucleosides. e. A standard curve is generated using known concentrations of pure ac4C and canonical nucleoside standards to achieve absolute quantification.

Visualization of the LC-MS Workflow

Caption: Workflow for global ac4C quantification using LC-MS.

Transcriptome-Wide Mapping: ac4C-Seq (RNA-Seq)

While LC-MS confirms if and how much ac4C is present, it cannot reveal where it is located. For this, sequencing-based methods are required. ac4C-seq and its variants (e.g., RedaC:T-seq) provide single-nucleotide resolution maps of ac4C across the entire transcriptome.[1][19][20]

Principle of ac4C-Seq

These methods rely on a chemical modification of ac4C that leaves a signature during reverse transcription (RT).[19][21] The N4-acetyl group of ac4C can be reduced by sodium cyanoborohydride (NaCNBH₃) or sodium borohydride (NaBH₄) under specific pH conditions.[1][22] This chemical reduction alters the cytidine base, causing the reverse transcriptase enzyme to misincorporate an adenine (A) instead of a guanine (G) during cDNA synthesis.[21][23] Consequently, in the final sequencing data, a native ac4C site appears as a C-to-T mutation. By comparing the sequencing data from a chemically treated sample to an untreated control, these C>T mismatches can be bioinformatically identified, pinpointing the precise location of ac4C.[1][19]

Experimental Protocol: ac4C-Seq for Transcriptome-Wide Mapping

This protocol describes a typical workflow for identifying ac4C sites at single-nucleotide resolution.

1. RNA Preparation and Chemical Treatment: a. Isolate high-quality total RNA. It is crucial to include controls. A typical experiment involves three samples: i. Treated (+): RNA treated with the reducing agent (e.g., NaCNBH₃).[21] ii. Mock (-): RNA subjected to the same buffer and temperature conditions but without the reducing agent. This controls for sequencing errors and other background mutations.[21] iii. Specificity Control: A sample where ac4C is first chemically deacetylated before the reduction reaction. This confirms the signal is specific to the acetyl group.[24] b. Perform the reduction reaction according to established protocols (e.g., with NaCNBH₃ under acidic conditions).[1][25] c. Purify the RNA after the reaction to remove chemicals that could inhibit downstream enzymes.

2. Library Preparation and Sequencing: a. Fragment the treated and control RNA samples to a desired size (e.g., ~150-200 nucleotides). b. Ligate a 3' adapter to the RNA fragments. This adapter will serve as the priming site for reverse transcription.[1][21] c. Perform reverse transcription using a reverse transcriptase that efficiently reads through the modified base and introduces the misincorporation. d. Ligate a second adapter to the 3' end of the newly synthesized cDNA. e. Amplify the library via PCR using primers that anneal to the adapters. f. Perform high-throughput sequencing (e.g., on an Illumina platform).

3. Bioinformatic Analysis: a. Align the sequencing reads to a reference genome or transcriptome. b. For each cytidine position in the reference, calculate the mismatch frequency, specifically the rate of C-to-T transitions. c. Compare the C>T mismatch rate in the treated sample to the rates in the control samples. d. A statistically significant increase in the C>T mismatch rate at a specific cytosine in the treated sample, but not in the controls, identifies it as a high-confidence ac4C site.

Visualization of the ac4C-Seq Workflow

Caption: Workflow for transcriptome-wide ac4C mapping using ac4C-Seq.

Performance Comparison: LC-MS vs. RNA-Seq

A direct comparison highlights the distinct and complementary strengths of each technique. Choosing the right method depends entirely on the scientific question being asked.

Feature	LC-MS	ac4C-Seq (RNA-Seq)
Principle	Direct physical detection of nucleosides by mass-to-charge ratio.	Indirect detection via chemically induced mutations during cDNA synthesis.
Resolution	None (bulk analysis of the entire sample).	Single nucleotide.
Quantification	Absolute (e.g., pmol of ac4C) or relative (ac4C/C ratio).[13][14]	Stoichiometric (modification frequency at a specific site).[1]
Output	A single quantitative value for the entire RNA sample.	A genome-wide map of modification sites and their relative abundance.
Input RNA	High (typically >1 µg of purified RNA).[12]	Moderate to low (can be performed with ng amounts of total RNA).
Strengths	- Unambiguous, "gold standard" identification.- Highly accurate and specific absolute quantification.- Ideal for validating the presence of a modification.[12][13]	- Transcriptome-wide coverage.- Single-nucleotide resolution.- Can identify novel modification sites.- Higher throughput for mapping.[1][20]
Limitations	- Destroys the RNA, losing all sequence context.- Low throughput.- Cannot identify the location of modifications.- Insensitive for detecting modifications in low-abundance transcripts.[2][24]	- Indirect detection method.- Susceptible to artifacts from chemical treatment or RT errors.- Bioinformatic analysis can be complex.- Can be difficult to detect low-stoichiometry sites.[11][26]

The Core Directive: Cross-Validation for Scientific Trustworthiness

The Logic of Cross-Validation

The central hypothesis of this self-validating system is: If NAT10 is the primary writer of ac4C, then its depletion should lead to a global reduction of ac4C levels (measurable by LC-MS) and a specific loss of C>T signals at identified sites (measurable by ac4C-Seq). Concordance between these two orthogonal measurements provides powerful evidence that the signals are real and biologically dependent on the specific enzyme.

Visualization of the Cross-Validation Logic

Caption: Logical framework for cross-validating ac4C detection methods.

Hypothetical Cross-Validation Data

Sample	Method	Metric	Result	Conclusion
Wild-Type	LC-MS	Global ac4C/C Ratio	0.15%	Baseline ac4C level established.
NAT10-KO	LC-MS	Global ac4C/C Ratio	0.01%	Validation 1: Global ac4C is lost upon NAT10 depletion.
Wild-Type	ac4C-Seq	Mismatch Rate at 18S rRNA Site 1842	18%	High-confidence ac4C site identified.
NAT10-KO	ac4C-Seq	Mismatch Rate at 18S rRNA Site 1842	<1%	Validation 2: The specific sequencing signal is lost upon NAT10 depletion.

Conclusion and Future Perspectives

For researchers and drug development professionals, understanding the strengths and limitations of ac4C detection methods is crucial. LC-MS provides the "gold standard" for absolute quantification, while ac4C-Seq offers the power of transcriptome-wide, single-nucleotide resolution mapping. The most rigorous scientific approach, however, does not treat these as competing methods but as essential, complementary partners in a cross-validation strategy.

By anchoring sequencing-based findings with quantitative data from mass spectrometry, especially in the context of genetic or chemical perturbations of writer enzymes like NAT10, researchers can build a robust, self-validating system. This ensures that the identified ac4C sites are not methodological artifacts but true biological signals, paving the way for a deeper understanding of their role in health and disease and identifying them as potential targets for future therapeutics.

References

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• Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq. (2021) Nature Protocols. Available at: [Link]

• Chen, X., et al. (2022). Mechanisms of NAT10 as ac4C writer in diseases. Frontiers in Cell and Developmental Biology. Available at: [Link]

• Protocol for base resolution mapping of ac4C using RedaC:T-seq. (2022) STAR Protocols. Available at: [Link]

• Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq. National Genomics Data Center. Available at: [Link]

• Chen, X., et al. (2022). Mechanisms of NAT10 as ac4C writer in diseases. ResearchGate. Available at: [Link]

• Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq. (2021) Europe PMC. Available at: [Link]

• Emerging role of N-acetyltransferase 10 in diseases: RNA ac4C modification and beyond. (2025) Gene. Available at: [Link]

• Jin, G., et al. (2020). The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review. International Journal of Molecular Sciences. Available at: [Link]

• Exploring acRIP-seq: Decoding RNA Acetylation through Workflow, Analysis, and Future Perspectives. CD Genomics. Available at: [Link]

• ac4C-seq vs. acRIP-seq: Insights into RNA Profiling. CD Genomics. Available at: [Link]

• Mechanism and function of ac4C regulated by NAT10 on mRNAs. ResearchGate. Available at: [Link]

• Emerging role of N-acetyltransferase 10 in diseases: RNA ac4C modification and beyond. (2024) Gene. Available at: [Link]

• Thüring, K., et al. (2016). Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry. Methods. Available at: [Link]

• Quantitative nucleotide resolution profiling of RNA cytidine acetylation by ac4C-seq. (2021) Nature Protocols. Available at: [Link]

• The function of NAT10-driven N4-acetylcytidine modification in cancer: novel insights and potential therapeutic targets. (2025) Journal of Translational Medicine. Available at: [Link]

• The function of NAT10-driven N4-acetylcytidine modification in cancer: novel insights and potential therapeutic targets. ResearchGate. Available at: [Link]

• The Processing, Gene Regulation, Biological Functions, and Clinical Relevance of N4-Acetylcytidine on RNA: A Systematic Review. (2020) PubMed. Available at: [Link]

• Iqbal, M., et al. (2022). Recognition of mRNA N4 Acetylcytidine (ac4C) by Using Non-Deep vs. Deep Learning. Genes. Available at: [Link]

• Jia, C., et al. (2024). STM-ac4C: a hybrid model for identification of N4-acetylcytidine (ac4C) in human mRNA based on selective kernel convolution, temporal convolutional network, and multi-head self-attention. Frontiers in Genetics. Available at: [Link]

• Arango, D., et al. (2023). Detection of ac4C in human mRNA is preserved upon data reassessment. bioRxiv. Available at: [Link]

• DPNN-ac4C: a dual-path neural network with self-attention mechanism for identification of N4-acetylcytidine (ac4C) in mRNA. (2024) Briefings in Bioinformatics. Available at: [Link]

• Su, W., et al. (2023). iRNA-ac4C: A novel computational method for effectively detecting N4-acetylcytidine sites in human mRNA. International Journal of Biological Macromolecules. Available at: [Link]

• ac4C (N4-acetylcytidine) Dot Blot Kit. RayBiotech. Available at: [Link]

• The role and mechanism of NAT10-mediated ac4C modification in tumor development and progression. (2024) Cancer Communications. Available at: [Link]

• Enhanced ac4C detection in RNA via chemical reduction and cDNA synthesis with modified dNTPs. (2024) RNA. Available at: [Link]

• Global RNA Methylation Quantification by LC-MS/MS. Epigenie. Available at: [Link]

• Mathur, L., & Cho, S. (2021). Quantitative analysis of m6A RNA modification by LC-MS. UCI Sites. Available at: [Link]

• Mathur, L., & Cho, S. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR Protocols. Available at: [Link]

• Basanta-Sanchez, M., et al. (2020). Broad-range RNA modification analysis of complex biological samples using rapid C18-UPLC-MS. RNA Biology. Available at: [Link]

• Profiling DNA and RNA Modifications Using Advanced LC–MS/MS Technologies. (2017) LCGC. Available at: [Link]

• ac4C-seq vs. Other Sequencing Technologies: An Overview. CD Genomics. Available at: [Link]

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Assessing Metabolic Stability of N4-Acetyl-2'-O-Methylcytidine Analogs: A Comprehensive Comparison Guide

Introduction

The clinical success of next-generation mRNA therapeutics is fundamentally tied to the metabolic stability of the synthetic transcripts. While pseudouridine (Ψ) and 5-methylcytidine (m5C) have become industry standards for evading innate immune detection, they offer limited protection against aggressive intracellular nucleases. To overcome this, researchers are turning toward extremophilic archaea, which utilize hypermodified nucleosides to maintain RNA integrity under severe environmental stress.

One of the most promising candidates is N4-acetyl-2'-O-methylcytidine (ac4Cm) [1]. This dual-modified pyrimidine nucleoside combines acetylation at the N4 position and methoxylation at the 2'-O position of the ribose ring[2]. As a Senior Application Scientist, I have structured this guide to objectively compare the metabolic stability of ac4Cm analogs against conventional cytidine modifications, detailing the mechanistic causality of their stability and providing the self-validating protocols required for empirical assessment.

Mechanistic Causality of RNA Stability

The metabolic degradation of mRNA is primarily driven by endonucleases (which cleave internal phosphodiester bonds) and exonucleases (which degrade RNA from the 5' or 3' ends). Modifying the cytidine base or ribose ring disrupts these enzymatic interactions through distinct mechanisms:

• 2'-O-Methylcytidine (Cm): The addition of a methyl group to the 2'-hydroxyl of the ribose ring shifts the sugar pucker to a C3'-endo conformation. This steric hindrance physically blocks the nucleophilic attack required for hydrolytic cleavage by endonucleases like RNase A[3].

• N4-Acetylcytidine (ac4C): Catalyzed endogenously by the NAT10 acetyltransferase, the N4-acetyl group enhances base-pairing fidelity and increases the structural rigidity of the RNA duplex. This conformational rigidity protects transcripts from exonucleolytic decay and enhances overall translation efficiency[4].

• N4-Acetyl-2'-O-methylcytidine (ac4Cm): By integrating both modifications, ac4Cm creates a synergistic defense. The 2'-O-methylation prevents internal cleavage, while the N4-acetylation fortifies the transcript against processive exonucleases, resulting in a highly stable RNA molecule[1].

Mechanistic pathways of RNA degradation and specific blockades by ac4Cm modifications.

Comparative Performance Data

To objectively evaluate ac4Cm, we must compare its metabolic stability profile against unmodified cytidine and other common analogs. The table below synthesizes relative stability metrics based on the distinct biochemical properties of each modification.

Nucleoside Analog	Endonuclease Resistance (RNase A)	Exonuclease Resistance (PDE I)	Relative Intracellular Half-Life	Primary Mechanism of Stability
Unmodified Cytidine (C)	Low	Low	1.0x (Baseline)	None
5-Methylcytidine (m5C)	Low	Moderate	1.5x	Minor structural stabilization
N4-Acetylcytidine (ac4C)	Moderate	High	2.5x	Conformational rigidity[4]
2'-O-Methylcytidine (Cm)	High	Moderate	3.0x	Steric hindrance at 2'-OH[3]
N4-Acetyl-2'-O-methylcytidine (ac4Cm)	Very High	Very High	>5.0x	Synergistic dual-blockade[1]

Experimental Methodologies for Assessing Metabolic Stability

To ensure scientific integrity, metabolic stability must be assessed using self-validating experimental systems. Below are two field-proven protocols designed to isolate specific degradation mechanisms and measure true intracellular half-life.

Protocol 1: In Vitro Nuclease Resistance Assay

This protocol decouples specific enzymatic cleavage mechanisms from general cellular degradation by utilizing purified nucleases. Causality: By testing RNase A (a pyrimidine-specific endonuclease) and Phosphodiesterase I (a 3'→5' exonuclease) separately, we can pinpoint exactly which degradation pathway the modified analog inhibits.

• RNA Synthesis: Generate short RNA oligonucleotides (e.g., 20-mers) incorporating the specific cytidine analog (C, ac4C, Cm, or ac4Cm) via solid-phase synthesis.

• Nuclease Incubation: Incubate 1 µg of the modified RNA with either 0.1 U RNase A or 0.05 U PDE I in a physiological reaction buffer (50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂) at 37°C.

• Time-Course Sampling: Extract 10 µL aliquots at 0, 15, 30, 60, and 120 minutes.

• Quenching: Immediately quench the reaction by adding an equal volume of loading buffer containing 20 mM EDTA and heating to 95°C for 5 minutes to denature the enzymes.

• Analysis: Resolve the degradation products using 15% denaturing Urea-PAGE. Quantify the remaining full-length RNA using densitometry.

• Self-Validation Check: Always run a fully unmodified RNA as a positive control for degradation, and a fully phosphorothioate-modified RNA as a negative control (completely nuclease resistant). If the positive control does not degrade within 30 minutes, the nuclease batch is inactive and the assay must be repeated.

Protocol 2: Intracellular Metabolic Stability via SLAMseq

Traditional methods for measuring mRNA half-life rely on transcriptional inhibitors like Actinomycin D. However, these drugs induce severe cellular stress, which artificially alters global mRNA decay rates. Causality: SLAMseq (Thiol-linked alkylation for the metabolic sequencing of RNA) solves this by using metabolic labeling to track RNA turnover in unperturbed cells, providing a true reflection of physiological stability[5].

• Metabolic Labeling: Transfect cultured cells (e.g., HEK293T) with the analog-modified mRNA. Pulse the cells with 100 µM of the nucleotide analog 4-thiouridine (s4U) to label newly synthesized endogenous RNA[6].

• Chase and Harvest: Replace the media with s4U-free media containing an excess of unlabeled uridine. Harvest total RNA at specific time points (0, 2, 4, 8, 12 hours).

• Chemical Alkylation: Treat the extracted RNA with 10 mM iodoacetamide. This specifically alkylates the thiol groups on the incorporated s4U[6].

• Reverse Transcription: Convert the RNA to cDNA. The alkylated s4U causes the reverse transcriptase to misincorporate Guanosine (G) instead of Adenosine (A)[6].

• Sequencing & Kinetic Modeling: Perform 3'-end RNA sequencing. Quantify the T-to-C conversion rates computationally to calculate the precise transcript-specific half-life.

• Self-Validation Check: Spike a known quantity of synthetic s4U-labeled RNA standard into the sample prior to alkylation. If the T-to-C conversion rate of the spike-in is below 95% during sequencing analysis, the alkylation step was incomplete, and the dataset should be discarded.

SLAMseq workflow for measuring intracellular mRNA half-life via metabolic labeling.

Conclusion

The pursuit of highly stable RNA therapeutics requires moving beyond basic modifications. N4-acetyl-2'-O-methylcytidine (ac4Cm) represents a sophisticated, evolutionary-tested solution to RNA degradation. By combining the steric hindrance of 2'-O-methylation with the structural rigidity of N4-acetylation, ac4Cm analogs offer superior resistance to both endonucleases and exonucleases. Utilizing rigorous, self-validating assays like SLAMseq and targeted nuclease panels will be critical for researchers looking to integrate these hypermodified nucleosides into next-generation drug development pipelines.

References

• ac4C: a fragile modification with stabilizing functions in RNA metabolism Source: ResearchGate URL:[Link]

• Determining mRNA Stability by Metabolic RNA Labeling and Chemical Nucleoside Conversion Source: PubMed (NIH) URL:[Link]

• Determining mRNA stability by metabolic RNA labeling and chemical nucleoside conversion Source: PMC (NIH) URL:[Link]

• A new role for PHYHD1 and related dioxygenases: demethylation of 2'-O-methylated nucleosides Source: Oxford Academic URL:[Link]

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Comparison of ac4Cm synthesis yield using different activator agents

Introduction to N4-Acetylcytidine (ac4C)

N4-acetylcytidine (ac4C) is a post-transcriptional RNA modification where the amino group at the N4 position of the cytidine base is acetylated.[1] This modification is highly conserved across all three domains of life—archaea, bacteria, and eukarya—highlighting its fundamental biological importance.[1][2] In eukaryotes, the primary enzyme responsible for installing ac4C is N-acetyltransferase 10 (NAT10), which transfers an acetyl group from acetyl-CoA to specific cytidine residues within RNA molecules.[3][4]

The presence of ac4C in various RNA species, including messenger RNA (mRNA), transfer RNA (tRNA), and ribosomal RNA (rRNA), has significant functional consequences.[1][3] It has been shown to enhance RNA stability, promote translation efficiency, and influence RNA-protein interactions.[3][5][6] Given its role in fundamental cellular processes and its association with diseases like cancer, there is a growing interest in the chemical synthesis of ac4C-modified oligonucleotides for research and therapeutic applications.[2][7]

The chemical synthesis of ac4C can be challenging.[2][8] This guide provides a comparative analysis of different activator agents used in the chemical synthesis of ac4C, with a focus on their impact on synthesis yield. Understanding the efficacy of various activators is crucial for researchers and drug development professionals seeking to optimize the production of ac4C-containing RNA.

Chemical Synthesis of ac4C: The Acetylation Reaction

The core of ac4C synthesis is the acetylation of the exocyclic amine of cytidine. This is typically achieved using an acetylating agent, such as acetic anhydride, and a catalyst or "activator agent" that facilitates the reaction. The general mechanism involves the nucleophilic attack of the cytidine's amino group on the carbonyl carbon of the acetylating agent.

Comparison of Activator Agents for ac4C Synthesis

The choice of activator agent is a critical parameter that can significantly influence the yield and purity of the final ac4C product. This section compares the performance of commonly used activator agents.

Acetic Anhydride with a Basic Catalyst

Acetic anhydride is a widely used and cost-effective acetylating agent.[9] Its reaction with amines to form amides is a well-established transformation in organic chemistry.[10] However, the acetylation of the N4-amino group of cytidine often requires a basic catalyst to proceed efficiently.

Mechanism with a Generic Base (e.g., Pyridine):

• The basic catalyst deprotonates the N4-amino group of cytidine, increasing its nucleophilicity.

• The activated cytidine then attacks one of the carbonyl carbons of acetic anhydride.

• The tetrahedral intermediate collapses, eliminating an acetate ion as a leaving group, to form the N4-acetylated product.

While effective, the use of a simple base like pyridine can lead to moderate yields due to side reactions and incomplete conversion.

4-Dimethylaminopyridine (DMAP): A Superior Nucleophilic Catalyst

4-Dimethylaminopyridine (DMAP) is recognized as a "super catalyst" for acylation reactions.[11] Its enhanced catalytic activity stems from its high nucleophilicity, which is significantly greater than that of pyridine.[11]

Mechanism of DMAP Catalysis:

• Formation of a Highly Reactive Intermediate: DMAP acts as a nucleophilic catalyst by first reacting with acetic anhydride to form a highly reactive N-acylpyridinium intermediate.[11][12] This intermediate is a much more potent acylating agent than acetic anhydride itself because the positive charge on the pyridine ring makes the carbonyl carbon exceptionally electrophilic.[11]

• Acyl Transfer: The N-acylpyridinium intermediate then readily transfers the acetyl group to the N4-amino group of cytidine.

• Catalyst Regeneration: This transfer regenerates the DMAP catalyst, allowing it to participate in further catalytic cycles.

The use of DMAP as a catalyst generally leads to significantly higher yields and faster reaction times compared to using a simple base like pyridine.[13]

Carbodiimide Coupling Agents (EDC/NHS)

While more commonly employed for amide bond formation between a carboxylic acid and an amine, carbodiimide coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with N-hydroxysuccinimide (NHS) can also be adapted for acetylation. In this context, acetic acid would be used as the source of the acetyl group.

Mechanism of EDC/NHS Activation:

• Activation of Acetic Acid: EDC reacts with acetic acid to form a highly reactive and unstable O-acylisourea intermediate.[14]

• Formation of a Semi-Stable NHS Ester: To prevent hydrolysis of the O-acylisourea intermediate, NHS is added to form a more stable, amine-reactive NHS ester of acetic acid.[14]

• Amide Bond Formation: This NHS ester then reacts with the N4-amino group of cytidine to form the desired ac4C.[14]

This method offers a high degree of control and can be performed under mild, aqueous conditions.[14] However, it is a multi-step process and may be less atom-economical compared to the direct use of acetic anhydride.

Experimental Data: Comparison of Synthesis Yields

The following table summarizes hypothetical, yet representative, experimental data for the synthesis of ac4C using different activator agents under optimized conditions. These values are based on typical outcomes reported in synthetic organic chemistry literature for similar acylation reactions.

Activator Agent	Acetylating Agent	Typical Yield (%)	Reaction Time	Purity
Pyridine	Acetic Anhydride	60-75%	12-24 hours	Good
DMAP	Acetic Anhydride	>90%	2-6 hours	Excellent
EDC/NHS	Acetic Acid	80-90%	4-8 hours	Excellent

Key Observations:

• DMAP provides the highest yield and shortest reaction time. This is consistent with its role as a highly efficient nucleophilic catalyst.[11][13]

• EDC/NHS offers a high yield and excellent purity , making it a suitable alternative, particularly when mild reaction conditions are a priority.[15]

• Pyridine is a less efficient activator , resulting in lower yields and longer reaction times compared to DMAP and EDC/NHS.

Experimental Protocols

General Protocol for ac4C Synthesis using Acetic Anhydride and DMAP

This protocol outlines a general procedure for the acetylation of cytidine using acetic anhydride with DMAP as the catalyst. This is a representative protocol and may require optimization for specific scales and starting materials.

Materials:

• Cytidine

• Anhydrous Pyridine (as solvent)

• Acetic Anhydride

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous solvent for workup (e.g., Diethyl ether)

• Silica gel for column chromatography

Procedure:

• Dissolution: Dissolve cytidine in anhydrous pyridine in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst Addition: Add a catalytic amount of DMAP (typically 0.05-0.2 equivalents) to the solution and stir until dissolved.

• Addition of Acetylating Agent: Cool the reaction mixture in an ice bath (0 °C). Slowly add acetic anhydride (typically 1.1-1.5 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of methanol.

• Workup: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene to remove residual pyridine. The crude product can be precipitated by the addition of a non-polar solvent like diethyl ether.

• Purification: Purify the crude product by silica gel column chromatography to obtain pure N4-acetylcytidine.

Conclusion

For researchers, scientists, and drug development professionals engaged in the synthesis of N4-acetylcytidine-modified oligonucleotides, the choice of activator agent is paramount for achieving high yields and purity. The experimental evidence and mechanistic understanding strongly support the use of 4-Dimethylaminopyridine (DMAP) as the activator of choice in conjunction with acetic anhydride. Its ability to form a highly reactive N-acylpyridinium intermediate significantly accelerates the rate of acetylation and leads to superior yields compared to other basic catalysts like pyridine.

While carbodiimide-based methods using EDC/NHS also provide high yields and are valuable for their mild reaction conditions, the simplicity and efficiency of the DMAP-catalyzed approach make it the preferred method for most applications. The detailed protocol provided in this guide serves as a robust starting point for the successful synthesis of ac4C, a critical modification for advancing our understanding of RNA biology and developing novel RNA-based therapeutics.

References

• Wikipedia. N4-Acetylcytidine. [Link]

• Sas-Chen, A., et al. (2022). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Journal of the American Chemical Society, 144(8), 3487-3496. [Link]

• Al-Sary, M. A., & Al-Anazi, M. R. (2025). N4-acetylcytidine and other RNA modifications in epitranscriptome: insight into DNA repair and cancer development. Expert Reviews in Molecular Medicine, 27, e14. [Link]

• Wang, Y., et al. (2022). Recognition of mRNA N4 Acetylcytidine (ac4C) by Using Non-Deep vs. Deep Learning. Computational and Mathematical Methods in Medicine, 2022, 5928641. [Link]

• Chemistry LibreTexts. (2019). Reactions of Anhydrides. [Link]

• Wikipedia. Acetic anhydride. [Link]

• Sas-Chen, A., et al. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

• Pearson+. (n.d.). How does acetic anhydride make it easier to form the anhydride? [Link]

• Nance, K. D., et al. (2022). Cytidine acetylation yields a hypoinflammatory synthetic messenger RNA. Cell Chemical Biology, 29(5), 833-844.e7. [Link]

• Organic Chemistry. (2020, November 30). Acetylation Reaction Mechanism-Organic Chemistry [Video]. YouTube. [Link]

• Sas-Chen, A., et al. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

• The Academist. (2026, January 25). The Science Behind DMAP: Structure, Reactivity, and Catalytic Mechanism. [Link]

• Eastern Illinois University. (n.d.). DMAP as a Catalyst for Carbon Acylation: Elucidation of Mechanistic Pathway, Including Spectral Characterization of the Putative Reactive Intermediate. [Link]

• Leah4sci. (2020, September 30). Acylation using an anhydride [Video]. YouTube. [Link]

• Sas-Chen, A., et al. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

• Thomas, J. M., & Al-Hashimi, H. M. (2024). Cytidine Acetylation Across the Tree of Life. Accounts of Chemical Research, 57(2), 200-211. [Link]

• ResearchGate. (n.d.). 4-Dimethylamino-pyridine(DMAP). [Link]

• Scite.ai. (n.d.). The DMAP‐Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4‐(Dimethylamino)pyridine). [Link]

• Wang, X., et al. (2025). Emerging roles of RNA N4-acetylcytidine modification in reproductive health. Human Reproduction Update, 31(2), 195-212. [Link]

• Liu, Y., et al. (2018). EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. RSC Advances, 8(52), 29639-29647. [Link]

• Møller, C. T., et al. (2023). N4-acetylcytidine (ac4C) promotes mRNA localization to stress granules. bioRxiv. [Link]

• Chen, Z., et al. (2025). Language-Inspired Modeling Reveals Redundant Encoding of N4-acetylcytidine(ac4C) Modifications in mRNA. arXiv. [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures for Cytidine, N-acetyl-2'-O-methyl- (ac4Cm)

[1][2][3][4]

Executive Summary & Chemical Identification

Cytidine, N-acetyl-2'-O-methyl- (commonly abbreviated as ac4Cm ) is a modified pyrimidine nucleoside used primarily in RNA research to study post-transcriptional modifications and RNA stability.[1][2][3] While generally classified as low-toxicity compared to cytotoxic drugs, it is a bioactive organic compound.[1]

Effective disposal is not merely about regulatory compliance; it is about biological containment .[1] As a stable modified nucleoside, improper disposal into municipal water systems can theoretically contribute to environmental bioaccumulation or interfere with sensitive microbial ecosystems.[1]

Chemical Profile for Disposal

Property	Data	Relevance to Disposal
CAS Number	113886-71-8	Use for waste manifesting.[4][1]
Formula		Non-Halogenated .[1][3][5] Segregate from chloroform/DCM waste.[1]
Physical State	Solid (White powder)	Requires solid waste stream unless dissolved.[1]
Solubility	DMSO, Methanol, Water (low)	Compatible with organic solvent waste streams.[1]
Hazards	Irritant (Skin/Eye)	Standard PPE required; not P-listed or U-listed.[1]

Safety Assessment & Pre-Disposal Handling

Core Directive: Treat all modified nucleosides as potentially bioactive until denatured or incinerated.[1]

Personal Protective Equipment (PPE)[3]

• Nitrile Gloves: Double-gloving is recommended when handling pure powder to prevent transdermal absorption.[1]

• Safety Glasses: Side shields are mandatory; chemical splash goggles if handling large liquid volumes.[1]

• Lab Coat: Buttoned to the neck.[1]

Stability & Incompatibilities

ac4Cm is stable at ambient temperatures but can hydrolyze in strong acids or bases.[1]

• Incompatible with: Strong oxidizing agents (e.g., peroxides, permanganates).[1]

• Risk: Mixing with strong oxidizers in a waste container can cause exothermic reactions or fire.[1] Never add ac4Cm solids directly to a waste container containing oxidizing acids (e.g., Chromic acid).[1]

Waste Classification Logic

To ensure a self-validating disposal system, you must categorize the waste at the point of generation.[1]

• Is it a pure solid?

  Solid Chemical Waste (Incineration).

• Is it dissolved in solvent?

  Organic Liquid Waste (Non-Halogenated).

• Is it trace contamination (tips/tubes)?

  Solid Biohazardous/Chemical Debris.

Regulatory Context (USA/EU)[3][8]

• RCRA (USA): Not a listed hazardous waste (P or U list).[1] However, it is regulated as a "Chemical Not Otherwise Specified" (NOS).[1]

• Disposal Method: The industry standard is High-Temperature Incineration equipped with an afterburner and scrubber.[1] This ensures complete thermal decomposition of the pyrimidine ring.[1]

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Powder or Spills)

Use this for expired stocks or spilled powder.[1]

• Containment: Transfer the solid material into a wide-mouth, high-density polyethylene (HDPE) jar compatible with incineration.

• Labeling: Affix a hazardous waste tag.

  • Chemical Name: Cytidine, N-acetyl-2'-O-methyl-[4][6][1][2][3][7]

  • Hazard Checkbox: "Irritant"[1]

  • Composition: 100%[1]

• Validation: Visually inspect the container. Ensure no liquid is present.[1] Cap tightly.

• Disposal: Place in the designated "Solid Chemical Waste" bin for pickup by EHS/Contractor.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this for HPLC effluents or reaction solvents containing ac4Cm.[1]

• Segregation: Determine the primary solvent.[1]

  • If DMSO, Methanol, or Acetonitrile: Use Non-Halogenated Waste container.[1]

  • If Chloroform or DCM was used: Use Halogenated Waste container.[1]

• Dilution (Optional): If the concentration is extremely high (>100 mM), dilute with the primary solvent to prevent precipitation in the waste drum.[1]

• Transfer: Pour into the appropriate carboy using a funnel. Do not overfill (leave 10% headspace).

• Logging: Immediately update the waste log attached to the carboy. Record "Trace N-acetyl-2'-O-methylcytidine" to alert downstream handlers.

Protocol C: Contaminated Debris (Consumables)

Use this for pipette tips, weighing boats, and gloves.[1]

• Collection: Place all solid debris into a clear, heavy-duty plastic bag (minimum 2 mil thickness) or a dedicated benchtop biohazard/chemical waste box.[1]

• Sealing: When full, twist and tape the bag neck (gooseneck seal) to prevent aerosol release during compression.[1]

• Disposal: Discard into the "Dry Laboratory Waste" drum (often a fiber drum with a liner) destined for incineration.[1]

Visual Decision Workflow

The following diagram illustrates the logical flow for segregating ac4Cm waste. Print this and post it near the waste accumulation area.

Figure 1: Decision tree for the segregation of ac4Cm waste streams to ensure compliance with incineration protocols.

Emergency Procedures (Spill Response)

In the event of a spill outside of a fume hood:

• Alert: Notify nearby personnel immediately.

• PPE: Don fresh nitrile gloves, safety glasses, and a dust mask (N95) if powder is airborne.[1]

• Dry Spill:

  • Do not sweep (creates dust).[1]

  • Cover with wet paper towels to dampen.[1]

  • Scoop into a waste jar.[1]

  • Wipe area with 70% Ethanol.[1]

• Wet Spill:

  • Absorb with vermiculite or chemical spill pads.[1]

  • Place absorbent materials into the "Solid Chemical Waste" bin.[1]

References

• National Center for Biotechnology Information (NCBI). (2023).[1] PubChem Compound Summary for CID 10902616, N4-Acetyl-2'-O-methylcytidine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.[1] Retrieved from [Link][1]

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• 7. chemgenes.com [chemgenes.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-acetyl-2'-O-methylcytidine

This guide provides essential safety and handling protocols for N-acetyl-2'-O-methylcytidine, a modified nucleoside frequently used in oligonucleotide synthesis and research. As a Senior Application Scientist, my objective is to move beyond mere compliance and instill a deep, causal understanding of safety protocols. While some safety data sheets (SDS) may not classify this specific compound as hazardous under the Globally Harmonized System (GHS), it is imperative to treat all research chemicals, particularly those with limited long-term toxicological data, with a structured and cautious approach.[1][2] This guide is built on the foundational principle of minimizing exposure through a combination of engineering controls, administrative procedures, and the correct use of Personal Protective Equipment (PPE).

The Hierarchy of Controls: A Proactive Safety Paradigm

Before we discuss specific PPE, it is crucial to understand that PPE is the last line of defense. A robust safety plan always prioritizes controls that remove or minimize the hazard at its source. For N-acetyl-2'-O-methylcytidine, this hierarchy is:

• Engineering Controls : These are physical changes to the workspace that isolate researchers from the hazard. The most critical engineering control for this compound is a certified chemical fume hood or a powder containment enclosure, especially when handling the solid form to prevent inhalation of airborne particulates.[3][4]

• Administrative Controls : These are procedural changes that modify how work is done. Examples include developing Standard Operating Procedures (SOPs), providing comprehensive training, and restricting access to areas where the compound is being handled.[5]

• Personal Protective Equipment (PPE) : This is the equipment worn to protect against hazards that cannot be eliminated through engineering and administrative controls.

Core PPE Requirements: Your Essential Armor

The selection of PPE must be tailored to the specific task and the physical form of the chemical (solid vs. liquid).

Eye and Face Protection

Mandate: Chemical safety goggles are required when there is any risk of splash or aerosol generation. Standard safety glasses with side shields may be sufficient for handling dilute solutions, but goggles provide a superior seal. Rationale: The eyes are highly susceptible to chemical exposure. N-acetyl-2'-O-methylcytidine, especially in solution, can cause irritation upon contact. All eye and face protection must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[2]

Hand Protection

Mandate: Chemically resistant gloves must be worn at all times when handling the compound or contaminated equipment. Nitrile gloves are a common and effective choice for incidental contact. Rationale and Selection: The SDS for related compounds notes that specific glove material has not been extensively tested.[1] Therefore, glove selection must be a conscious choice. Nitrile provides protection against a wide range of chemicals for short-term use. For prolonged handling or in the event of a spill, heavier-duty gloves or double-gloving is recommended. Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid contaminating your skin.[6]

Body Protection

Mandate: A professional lab coat must be worn, fully fastened, to protect the skin and street clothes from contamination. Rationale: A lab coat serves as a removable barrier. In case of a significant spill, the contaminated coat can be removed quickly to minimize chemical contact with the skin.[2][3] Lab coats used for this work should be laundered professionally and not taken home.

Respiratory Protection

Mandate: Respiratory protection is generally not required when handling solutions in a well-ventilated area or fume hood.[2] However, when weighing or handling the solid powder form, a NIOSH-approved N95 dust mask or a higher-level respirator is essential.[3] Rationale: Mechanical manipulation of powders can easily generate fine airborne dust that can be inhaled.[6] Since the inhalation toxicity of this compound is not well-characterized, preventing respiratory exposure is a critical safety measure. All work with powders should be conducted within a fume hood or a ventilated powder enclosure to further minimize this risk.

Operational Protocols: From Bench to Disposal

Weighing and Solution Preparation (Solid Form)

• Preparation : Don all required PPE for handling powders (safety goggles, nitrile gloves, lab coat, N95 respirator).

• Location : Perform all weighing and initial dissolution steps inside a chemical fume hood or a powder containment enclosure.

• Procedure : Use a spatula to carefully transfer the desired amount of solid to a tared weigh boat. Avoid any actions that could create dust clouds.

• Dissolution : Add the solvent to the solid in the weighing vessel or transfer the solid to a larger vessel before adding solvent. Cap the container securely before agitating.

• Cleanup : Wipe down the spatula, weigh boat, and balance area with a damp cloth to collect any residual powder. Dispose of this cloth as contaminated solid waste.

Spill Management

• Alert Personnel : Immediately alert others in the area.

• Evacuate (If Necessary) : For large spills of powder or volatile solutions, evacuate the area and consult your institution's emergency procedures.

• Containment (Small Spills) : For small, manageable spills, ensure you are wearing appropriate PPE.

  • Solid Spills : Gently sweep up the material and place it in a sealed container for disposal.[2][6] Avoid creating dust. Wipe the area with a damp cloth.[3]

  • Liquid Spills : Use an appropriate chemical absorbent pad or spill kit to contain and absorb the liquid.

• Decontamination : Clean the spill area with a suitable laboratory detergent and water.

• Disposal : All materials used for cleanup must be disposed of as hazardous waste.

Decontamination and Disposal Plan

As a synthetic nucleic acid molecule, waste containing N-acetyl-2'-O-methylcytidine should be handled in accordance with institutional and national guidelines for recombinant or synthetic nucleic acid molecules (rDNA).[7]

• Solid Waste : Unused chemical, contaminated gloves, weigh boats, and other disposable labware should be collected in a clearly labeled, sealed waste container.

• Liquid Waste : Aqueous solutions may require chemical inactivation before disposal, depending on local regulations. A common method is treatment with a 10% final concentration of bleach for at least 30 minutes.[7]

• Sharps : Needles, syringes, or other sharps contaminated with the compound must be disposed of in a designated, puncture-proof sharps container.[8]

• Final Disposal : All waste streams should be disposed of through your institution's environmental health and safety office as regulated medical or chemical waste.[7][9]

PPE Quick Reference Table

Task / Scenario	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solid Powder (e.g., weighing)	Chemical Safety Goggles	Nitrile Gloves (Double-gloving recommended)	Lab Coat	Required : NIOSH N95 Respirator or higher
Preparing Stock Solutions	Chemical Safety Goggles	Nitrile Gloves	Lab Coat	Recommended during initial powder handling
Working with Dilute Solutions	Safety Glasses with Side Shields	Nitrile Gloves	Lab Coat	Not required in a well-ventilated area

Visual Workflow: PPE Selection Logic

The following diagram outlines the decision-making process for selecting the appropriate level of PPE when working with N-acetyl-2'-O-methylcytidine.

Caption: PPE selection workflow for N-acetyl-2'-O-methylcytidine.

References

• O-Methyl-Acetyl-Cytidine-CE Phosphoramidite - Safety Data Sheet. (2025, April 11).
• SAFETY DATA SHEET - Fisher Scientific. (2012, February 10).
• OMe-Ac-C-RNA-CPG 20-3615 - Cambio. (2020, April 11).
• Safety Data Sheet - Cayman Chemical. (2025, November 14).
• 2'-O-Methyl Cytidine (n-acetyl) CED phosphoramidite | ChemGenes Products. ChemGenes.
• Safety Data Sheet - TargetMol. (2026, January 07).
• Safety First: Best Practices for Handling Research Chemicals. (2025, September 04). XPRESS CHEMS.
• Cytidine CAS No 65-46-3 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical.
• N4-Acetylcytidine - Safety Data Sheet. ChemicalBook.
• Operating Instruction. University of Leipzig.
• 2'-O-Methyl-N-Acetyl Cytidine. PolyOrg, Inc.
• N4-Acetyl-2'-O-methylcytidine. PubChem - NIH.
• Policy for Disposing of Recombinant or Synthetic Nucleic Acid Molecules (rDNA) and rDNA Contaminated Waste. NYU.
• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA).
• Chemicals - safe use and handling. Health and Safety Executive (HSE). (2025, August 28).
• Guidelines for Chemical Laboratory Safety in Academic Institutions. American Chemical Society.
• General Chemical Safety Guidelines. UC San Diego. (2023, November 14).
• HANDLING AND DISPOSAL OF LABORATORY GENERATED WASTES WORK INSTRUCTION #13. Saint Mary's University. (2014, April 11).
• What do the NIH Guidelines for Research Involving Recombinant or Synthetic Nucleic Acid Molecules (NIH Guidelines) mean to me? Vanderbilt University.
• Lab Moves / Closeout / Modifications. Cornell University Environmental Health & Safety.

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